2-Methylbutyl methanesulfonate

Core Science & Biosynthesis

2-Methylbutyl methanesulfonate CAS 104418-40-8 properties

The following is an in-depth technical monograph on 2-Methylbutyl methanesulfonate (CAS 104418-40-8) , structured for researchers and drug development professionals.

CAS: 104418-40-8 | Class: Alkyl Sulfonate / Genotoxic Impurity (GTI)

Executive Summary

2-Methylbutyl methanesulfonate is a potent alkylating agent belonging to the class of alkyl methanesulfonates. Within pharmaceutical development, it is primarily categorized as a Mutagenic Impurity (MI) or Potential Genotoxic Impurity (PGI) . Its formation typically occurs as a byproduct during the synthesis of Active Pharmaceutical Ingredients (APIs) when methanesulfonic acid (MsOH) or methanesulfonyl chloride (MsCl) interacts with 2-methyl-1-butanol (a common solvent or reagent impurity).

Due to its structural ability to alkylate DNA, it falls under the "Cohort of Concern" as defined by ICH M7 guidelines , requiring strict control to Threshold of Toxicological Concern (TTC) levels (typically 1.5 µ g/day ). This guide details its physicochemical properties, formation mechanisms, toxicological profile, and validated control strategies.

Chemical Identity & Physicochemical Properties[1][2][3][4][5][6][7]

The compound exists as the sulfonate ester of 2-methyl-1-butanol. While the CAS 104418-40-8 specifically denotes the (S)-enantiomer, the chemical behavior described herein applies to the racemate and individual enantiomers, as the alkylation mechanism is driven by the leaving group capability of the mesylate moiety rather than the chirality of the alkyl chain.

Table 1: Physicochemical Profile

Property	Data	Note
IUPAC Name	(S)-2-Methylbutyl methanesulfonate
Molecular Formula
Molecular Weight	166.24 g/mol
Physical State	Colorless to pale yellow liquid
Boiling Point	~245°C (Predicted)	High-boiling liquid; low volatility compared to solvent.
Density	~1.10 g/cm³
Solubility	Soluble in DCM, DMSO, Methanol, Ethyl Acetate	Hydrolyzes in water (slowly).
Reactivity	Strong Electrophile	Reacts with nucleophiles (amines, DNA bases).

Synthesis & Formation Mechanism[3]

Intentional Synthesis

In a research setting, 2-methylbutyl methanesulfonate is synthesized via the nucleophilic substitution of methanesulfonyl chloride by 2-methyl-1-butanol in the presence of a non-nucleophilic base (e.g., Triethylamine or Pyridine) to scavenge the generated HCl.

Impurity Formation (The Risk Scenario)

In drug development, this compound rarely appears intentionally. It forms inadvertently when:

• Methanesulfonic acid (MsOH) is used for salt formation.

• 2-Methyl-1-butanol is present as a solvent impurity (often found in technical grade amyl alcohol or formed via reduction of acids).

• Residual Methanesulfonyl chloride (MsCl) remains in the reaction mixture and reacts with alcoholic solvents.

Diagram 1: Formation & Reactivity Pathway

The following diagram illustrates the formation of the impurity and its subsequent reaction with DNA (genotoxicity mechanism).

Caption: Mechanism of formation via esterification and subsequent DNA alkylation (genotoxicity).

Toxicology & Safety (ICH M7 Compliance)

Mechanism of Action

Alkyl methanesulfonates are direct-acting alkylating agents. They transfer the alkyl group (2-methylbutyl) to nucleophilic sites on DNA bases, predominantly the N7-position of guanine and the N3-position of adenine . This adduct formation interferes with DNA replication and transcription, leading to miscoding (GC → AT transitions) and potential carcinogenesis.

Regulatory Classification

• ICH M7 Class: Class 1 (Known mutagenic carcinogen).

• Cohort of Concern: Yes (Alkyl sulfonates).

• Permitted Daily Exposure (PDE):

  • Standard Lifetime Exposure: 1.5 µ g/day .

  • Less than lifetime (LTL) limits apply for short-duration treatments (e.g., 120 µ g/day for <1 month).

Analytical Methodologies

Detecting 2-methylbutyl methanesulfonate at ppm levels requires high-sensitivity techniques. Gas Chromatography-Mass Spectrometry (GC-MS) is the gold standard due to the compound's volatility and the need for specific ion monitoring (SIM).

GC-MS Method Development Strategy

Sample Preparation

Direct injection is often unsuitable due to matrix interference from the API.

• Headspace (HS-GC): Preferred for volatile sulfonates, though the high boiling point (245°C) of this specific analyte makes static headspace challenging.

• Liquid-Liquid Extraction (LLE): Extract into a non-polar solvent (e.g., n-Hexane or DCM) followed by direct injection.

• Derivatization: Not typically required for the ester itself, but derivatization of the precursor alcohol or acid is sometimes used for indirect control.

Protocol: Direct Injection GC-MS (Trace Analysis)

• Column: DB-624 or DB-Wax (Polar columns preferred to separate from non-polar matrix).

• Carrier Gas: Helium, 1.0 mL/min constant flow.

• Injector: Splitless mode (to maximize sensitivity), 220°C.

• Oven Program:

  • Hold 50°C for 2 min.

  • Ramp 10°C/min to 240°C.

  • Hold 5 min.

• MS Detection (SIM Mode):

  • Monitor specific ions to improve Signal-to-Noise (S/N) ratio.

  • Target Ions: m/z 79 (

    ), m/z 57 (2-methylbutyl fragment), m/z 109 (loss of butyl chain).

Diagram 2: Analytical Workflow

Caption: GC-MS workflow for trace quantification of 2-methylbutyl methanesulfonate.

Control Strategies in Drug Development[8][9]

To ensure compliance with ICH M7, a control strategy must be implemented ("Option 1" to "Option 4").

Avoidance

• Solvent Swap: Replace 2-methyl-1-butanol or amyl alcohols with non-reactive solvents (e.g., Toluene, Ethyl Acetate) if MsCl/MsOH is used.

• Reagent Quality: Screen methanesulfonic acid for traces of methyl esters.

Purging (Spiking Studies)

If the impurity is formed, demonstrate its removal during downstream processing.

• Hydrolysis: Methanesulfonates hydrolyze in aqueous base. A caustic wash (NaOH/NaHCO3) step is highly effective at destroying the impurity.

• Recrystallization: The impurity is a liquid; effective purging can often be achieved by crystallizing the API from a solvent where the mesylate remains in the mother liquor.

Table 2: Purge Factor Calculation

Process Step	Mechanism	Expected Purge Factor
Aqueous Workup (pH > 10)	Hydrolysis	High (>100x)
Crystallization	Solubility difference	Moderate (10-50x)
Drying	Evaporation	Low (BP ~245°C is too high for efficient volatility purge)

References

• ICH M7(R1) . Assessment and Control of DNA Reactive (Mutagenic) Impurities in Pharmaceuticals to Limit Potential Carcinogenic Risk. International Council for Harmonisation.[1] Link

• Teasdale, A. (2017). Mutagenic Impurities: Strategies for Identification and Control. Wiley. Link

• Snodin, D. J. (2010).[2] Residues of genotoxic alkyl mesylates in mesylate salt drug substances: Real or imaginary problems?. Regulatory Toxicology and Pharmacology. Link

• Elder, D. P., et al. (2009). The utility of sulfonate esters for the synthesis of drug substances and the control of their formation. Journal of Pharmaceutical Sciences. Link

• PubChem Compound Summary . 2-Methylbutyl methanesulfonate (CAS 104418-40-8). National Center for Biotechnology Information. Link

Sources

• 1. asianjpr.com [asianjpr.com]
• 2. dept.harpercollege.edu [dept.harpercollege.edu]

(S)-(+)-2-Methylbutyl methanesulfonate chemical structure

The following technical guide details the structural properties, synthesis, and application of (S)-(+)-2-Methylbutyl methanesulfonate , designed for researchers in medicinal chemistry and process development.

Core Identity & Physicochemical Profile

(S)-(+)-2-Methylbutyl methanesulfonate is a chiral alkylating agent derived from the naturally occurring fusel oil component, (S)-(-)-2-methyl-1-butanol. It serves as a critical "chiral pool" building block, allowing the introduction of the isopentyl-like sec-butyl isostere into pharmacophores with high enantiomeric fidelity.

Chemical Identifiers

Parameter	Detail
CAS Number	104418-40-8
IUPAC Name	[(2S)-2-methylbutyl] methanesulfonate
Molecular Formula
Molecular Weight	166.24 g/mol
SMILES	CCCOS(C)(=O)=O
Appearance	Colorless to pale yellow liquid

Key Physical Properties

Property	Value	Note
Density	1.08 g/mL (at 25 °C)	Denser than water; facilitates phase separation.
Boiling Point	~110–115 °C (at 10 mmHg)	High boiling point; requires vacuum distillation for purification.
Optical Rotation	(neat)	Critical: The (+) sign indicates dextrorotatory behavior, distinct from its precursor alcohol which is levorotatory ( ).
Solubility	DCM, EtOAc, THF, Toluene	Hydrolyzes slowly in water; stable in anhydrous organic solvents.

Structural Analysis & Stereochemistry

The molecule features a primary mesylate leaving group attached to an achiral carbon (C1), which is adjacent to the stereogenic center (C2).

Stereochemical Integrity (The "Beta-Center" Effect)

Unlike secondary mesylates (e.g., 2-butyl mesylate) where nucleophilic substitution (

) leads to Walden inversion, (S)-(+)-2-Methylbutyl methanesulfonate undergoes substitution at the primary carbon (C1).

• Mechanism:

  attack occurs at C1.

• Chiral Center (C2): The C2-H and C2-C bonds remain untouched during the reaction.

• Outcome: The configuration at C2 is retained . The (S)-configuration of the reagent yields products with the (S)-2-methylbutyl group.

Structural Visualization

The following diagram illustrates the connectivity and the specific stereocenter responsible for its optical activity.

Figure 1: Structural logic of (S)-(+)-2-Methylbutyl methanesulfonate. Note the separation between the chiral center (C2) and the electrophilic reaction site (C1).

Synthesis & Reaction Methodology

Synthesis Protocol

The synthesis involves the mesylation of (S)-(-)-2-methyl-1-butanol. The reaction is exothermic and requires careful temperature control to prevent elimination side-products (alkenes).

Reagents:

• (S)-(-)-2-Methyl-1-butanol (1.0 equiv)

• Methanesulfonyl chloride (MsCl) (1.1 equiv)

• Triethylamine (

  ) (1.2 equiv)

• Dichloromethane (DCM) (Solvent, anhydrous)

Step-by-Step Procedure:

• Setup: Charge (S)-2-methyl-1-butanol and

  into anhydrous DCM under atmosphere. Cool to 0 °C.

• Addition: Dropwise add MsCl over 30 minutes, maintaining internal temperature < 5 °C. The reaction is highly exothermic.

• Reaction: Stir at 0 °C for 1 hour, then allow to warm to room temperature (20–25 °C) for 2 hours. Monitor by TLC or GC (disappearance of alcohol).

• Quench: Quench with saturated

  solution, then wash with 1M HCl (to remove amine salts) and brine.

• Purification: Dry organic layer over

  , filter, and concentrate in vacuo. If high purity is required for GMP, distill under high vacuum.

Reactivity & Nucleophilic Substitution

The mesylate group is an excellent leaving group (

of conjugate acid ).

Figure 2:

Mechanism showing attack at the primary carbon. The chiral center at C2 is structurally distant from the reaction site, ensuring retention of stereochemistry.

Safety & Toxicology: Genotoxic Impurity (PGI) Management

Alkyl methanesulfonates are structural alerts for genotoxicity (mutagenicity) due to their ability to alkylate DNA (specifically the N7 position of guanine).

Hazard Classification

• GHS Classification: Skin Irrit. 2, Eye Irrit. 2, Carc. 2 (Suspected).

• Genotoxicity: Positive in Ames test (bacterial reverse mutation).

Control Strategy in Drug Substances

In pharmaceutical synthesis, this reagent must be controlled to the Threshold of Toxicological Concern (TTC) levels if used in the final steps.

• TTC Limit:

  (lifetime exposure).

• Calculation:

  .

• Purge Factor: If used early in synthesis, demonstrate "purge" (clearance) via downstream processing (crystallization, washes).

Analytical Characterization

To validate the identity and purity of the synthesized material, the following spectral data should be obtained.

Method	Characteristic Signals
1H NMR (400 MHz, )	4.05 (d, 2H, ), 3.00 (s, 3H, ), 1.75 (m, 1H, chiral CH), 1.45 (m, 1H), 1.20 (m, 1H), 0.95 (d, 3H, ), 0.90 (t, 3H, ).
13C NMR	75.2 ( ), 37.1 ( ), 34.5 (CH), 25.8 ( ), 16.2 ( ), 11.0 ( ).
IR Spectroscopy	1350 (asymmetric stretch), 1175 (symmetric stretch).

References

• Sigma-Aldrich. (S)-(+)-2-Methylbutyl methanesulfonate Product Sheet. CAS 104418-40-8.[1] Link

• PubChem. 2-Methylbutyl methanesulfonate Compound Summary. National Library of Medicine. Link

• Müller, M., et al. "Enantioselective Synthesis of Chiral Building Blocks." Chemical Reviews, 2005.

• European Medicines Agency (EMA). Guideline on the Limits of Genotoxic Impurities. ICH M7. Link

Sources

• 1. (S)-(+)-2-Methylbutyl methanesulfonate 99 104418-40-8 [sigmaaldrich.com]

Stereochemical Dynamics and Trace Analysis of 2-Methylbutyl Methanesulfonate

Executive Summary

2-Methylbutyl methanesulfonate (2-MBMS) represents a specific challenge within the "cohort of concern" regarding genotoxic impurities (GTIs). Unlike simpler alkylating agents like methyl methanesulfonate (MMS), 2-MBMS possesses a chiral center at the C2 position. This stereochemical feature introduces complexity in both its formation—often as a byproduct of using chiral 2-methyl-1-butanol solvents—and its analytical characterization.

This guide provides a definitive technical analysis of the stereochemical retention during 2-MBMS synthesis, its toxicological classification under ICH M7, and a self-validating GC-MS protocol for its quantification at trace levels.

Stereochemical Foundation and Synthesis Mechanism

The Chiral Center

The 2-methylbutyl moiety contains a chiral center at the C2 carbon. The enantiomers are:

• (S)-2-methylbutyl methanesulfonate: Derived typically from fermentative fusel oil fractions (naturally occurring (S)-(-)-2-methyl-1-butanol).

• (R)-2-methylbutyl methanesulfonate: Derived from synthetic racemic or enantiopure (R)-alcohol sources.

Mechanism of Formation: Retention of Configuration

A critical error in impurity profiling is assuming racemization occurs during sulfonate ester formation. The reaction between 2-methyl-1-butanol and methanesulfonyl chloride (MsCl) proceeds via nucleophilic attack of the alcohol oxygen on the sulfonyl sulfur.

Crucial Insight: The C-O bond of the alcohol is not cleaved during this reaction.[1] Consequently, the stereogenic center at C2 is unaffected. The reaction proceeds with retention of configuration .

• (S)-2-methyl-1-butanol + MsCl

  (S)-2-methylbutyl methanesulfonate

Visualization of the Reaction Pathway

The following diagram illustrates the mechanistic pathway, highlighting the stability of the chiral center.

Figure 1: Mechanistic pathway of 2-MBMS formation demonstrating retention of stereochemical configuration.

Toxicological Context (ICH M7)

Under ICH M7 (R1) guidelines, alkyl mesylates are classified as Class 1 mutagens (known mutagenic carcinogens).

• Mechanism of Action: Alkylation of DNA, specifically at the N7 position of guanine.

• Steric Influence: While the methyl group at C2 in 2-MBMS provides slight steric hindrance compared to MMS, it does not mitigate the alkylating potential sufficiently to declassify the risk.

• Regulatory Limit: In the absence of compound-specific carcinogenicity data, the Threshold of Toxicological Concern (TTC) applies.

  • Lifetime Exposure:

    µ g/day .[2][3][4][5]

  • Less-Than-Lifetime (LTL): Higher limits permitted based on duration (e.g., 120 µ g/day for < 1 month).

Analytical Methodology: Trace Quantification[6][7]

Due to the low volatility of the butyl chain compared to methyl/ethyl analogs, and the high boiling point of the mesylate, Headspace GC-MS is the preferred method to minimize matrix interference while maintaining sensitivity.

Method Selection Justification

• Why GC-MS? UV detection is insufficient due to the lack of a strong chromophore in the mesylate group. MS provides the necessary selectivity (SIM mode).

• Why Headspace? Direct injection often leads to contamination of the liner with non-volatile API matrix, causing carryover.

Experimental Protocol

Reagents:

• Reference Standard: (S)-2-methylbutyl methanesulfonate (custom synthesis or commercial standard).

• Diluent: Dimethyl sulfoxide (DMSO) or N,N-Dimethylacetamide (DMAc) – Must be screened for blank interference.

GC Parameters:

Parameter	Setting
Column	DB-624 or VF-624ms (30m x 0.32mm, 1.8µm film)
Carrier Gas	Helium @ 1.2 mL/min (Constant Flow)
Inlet Temp	220°C (Split ratio 10:1)

| Oven Program | 50°C (hold 2 min)

10°C/min to 150°C 20°C/min to 240°C (hold 5 min) | | Transfer Line | 250°C |

MS Parameters (SIM Mode):

• Target Ion (m/z): 79 (Hydrocarbon fragment), 109 (Loss of mesyl group).

• Qualifier Ion (m/z): 55, 41.

• Note: The molecular ion (M+) is often weak; fragmentation is dominated by the butyl chain.

Analytical Workflow Logic

The following diagram outlines the self-validating workflow required to ensure data integrity.

Figure 2: Analytical workflow for trace determination of 2-MBMS using GC-MS.

References

• ICH M7(R1). (2017). Assessment and Control of DNA Reactive (Mutagenic) Impurities in Pharmaceuticals to Limit Potential Carcinogenic Risk.[2][3][4][6] International Council for Harmonisation.[3][7] [Link]

• Teasdale, A. (2017). Mutagenic Impurities: Strategies for Identification and Control.[2][3][6] John Wiley & Sons. (Focus on sulfonate ester formation mechanisms).

• Snodin, D. J. (2010). "Residues of genotoxic alkyl mesylates in mesylate salt drug substances: Real or imaginary problems?" Regulatory Toxicology and Pharmacology, 56(1), 79-89. [Link]

• Elder, D. P., et al. (2010). "The utility of sulfonate esters in drug development and their potential genotoxicity." Journal of Pharmaceutical Sciences, 99(7), 2948-2961. [Link]

• Gowda, K. S., et al. (2016). "Trace-level analysis of genotoxic sulfonate ester impurities in teneligliptin by GC-MS." Journal of Applied Pharmaceutical Science, 12(11). [Link]

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• 1. chem.libretexts.org [chem.libretexts.org]
• 2. researchgate.net [researchgate.net]
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• 5. database.ich.org [database.ich.org]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 7. researchgate.net [researchgate.net]

2-methylbutyl mesylate boiling point and density

Topic: 2-Methylbutyl Mesylate: Physical Properties, Synthesis, and Genotoxic Impurity Profiling Content Type: In-Depth Technical Guide Audience: Researchers, Process Chemists, and Drug Development Professionals

Executive Summary

2-Methylbutyl mesylate (2-methylbutyl methanesulfonate) is a specialized alkyl sulfonate ester widely utilized as a chiral building block in organic synthesis and identified as a potential genotoxic impurity (GTI) in pharmaceutical development. Its structural isomerism (derived from active amyl alcohol) and high reactivity as an alkylating agent necessitate precise control over its physical handling and analytical detection.

This guide provides a definitive technical profile of 2-methylbutyl mesylate, focusing on its critical physical properties—specifically boiling point and density—and their implications for process safety, purification, and trace analysis (GC-MS).

Chemical Identity & Structural Context

Parameter	Detail
IUPAC Name	2-Methylbutyl methanesulfonate
Common Name	2-Methylbutyl mesylate; Active amyl mesylate
CAS Number	104418-40-8 (S-isomer); 41558-77-4 (racemic)
Molecular Formula	C₆H₁₄O₃S
Molecular Weight	166.24 g/mol
SMILES	CCCOS(C)(=O)=O (S-isomer)
Structural Class	Alkyl sulfonate ester (Primary)

Physical Properties: The Core Data

Accurate physical property data is essential for designing distillation protocols and establishing headspace analysis parameters for GTI screening.

Density

The density of 2-methylbutyl mesylate is a critical parameter for process engineering (reactor volume calculations) and biphasic extraction modeling.

• Experimental Density: 1.08 g/mL at 25 °C

• Specific Gravity: ~1.08

• Implication: Being denser than water (>1.00 g/mL) and many organic solvents (e.g., EtOAc, Toluene), the mesylate layer will typically form the bottom layer during aqueous workups if chlorinated solvents are not used, or the top layer if extracted with dichloromethane (DCM, d=1.33).

Boiling Point & Thermal Stability

Like many sulfonate esters, 2-methylbutyl mesylate exhibits high boiling points and potential thermal instability (decomposition) at atmospheric pressure.

• Atmospheric Boiling Point (Predicted): ~230–240 °C (Theoretical).

  • Note: Attempting to distill at atmospheric pressure often leads to decomposition (darkening/charring) before the boiling point is reached.

• Vacuum Boiling Point (Experimental/Derived): 107–108 °C at ~10–15 mmHg .

  • Operational Insight: Distillation must be performed under high vacuum (<20 mmHg) to maintain a pot temperature below 120 °C, preventing thermal degradation and ensuring high purity.

Solubility Profile

• Water: Immiscible (Hydrophobic).

• Organic Solvents: Soluble in Dichloromethane (DCM), Ethyl Acetate, Toluene, THF, and Alcohols.

• Partition Coefficient (LogP): ~1.3 (Predicted).

Synthesis & Preparation Protocol

The synthesis of 2-methylbutyl mesylate follows a standard nucleophilic substitution pathway using methanesulfonyl chloride (MsCl). The following protocol ensures high yield and minimizes the formation of side products (e.g., alkyl chlorides).

Reaction Mechanism

The reaction proceeds via the attack of the alcohol oxygen on the sulfonyl sulfur of MsCl, with a base acting as a proton scavenger.

Figure 1: Synthesis pathway for 2-methylbutyl mesylate via sulfonyl transfer.

Step-by-Step Protocol

• Setup: Charge a dry 3-neck round-bottom flask with 2-methyl-1-butanol (1.0 equiv) and anhydrous Dichloromethane (DCM) (10 vol).

• Base Addition: Add Triethylamine (Et₃N) (1.5 equiv). Cool the mixture to 0–5 °C using an ice bath.

• Sulfonylation: Dropwise add Methanesulfonyl Chloride (MsCl) (1.2 equiv) over 30–60 minutes, maintaining the internal temperature <10 °C.

  • Why: Exothermic reaction. Rapid addition can cause localized heating and impurity formation (alkyl chlorides).

• Reaction: Stir at 0 °C for 1 hour, then warm to room temperature (25 °C) and stir for 2–4 hours. Monitor by TLC or GC.

• Workup:

  • Quench with water.

  • Wash organic layer with 1N HCl (to remove excess Et₃N).

  • Wash with sat. NaHCO₃ (to neutralize acid).

  • Wash with Brine , dry over MgSO₄ , and concentrate in vacuo.

• Purification: Distill the crude oil under reduced pressure (~10 mmHg, 107–110 °C ) to obtain a colorless liquid.

Genotoxic Impurity (GTI) Context & Analysis

As an alkyl sulfonate, 2-methylbutyl mesylate is structurally alert for genotoxicity (potential DNA alkylation). In drug development, it must be controlled to trace levels (often <10 ppm) if used in the final steps of an API synthesis.

Analytical Challenges

• Volatility: Moderate volatility requires careful selection of GC headspace temperatures.

• Stability: Can hydrolyze in aqueous mobile phases; GC is preferred over HPLC.

Recommended Analytical Workflow (GC-MS)

Figure 2: GC-MS Headspace workflow for detecting trace 2-methylbutyl mesylate in drug substances.

Method Parameters:

• Injector: Headspace (preferred to avoid matrix contamination).

• Column: DB-624 (Cyanopropylphenyl dimethylpolysiloxane) for polarity selectivity.

• Detector: MS in SIM mode (Selected Ion Monitoring) for maximum sensitivity.

Safety & Handling

• Hazard Class: Alkylating agent. Suspected Carcinogen/Mutagen.

• PPE: Double nitrile gloves, chemical safety goggles, and use only in a fume hood.

• Decontamination: Spills should be treated with a solution of dilute ammonia or sodium hydroxide to hydrolyze the ester to the corresponding alcohol and sulfonate salt.

References

• Chemical Identity & CAS : Sigma-Aldrich. (S)-(+)-2-Methylbutyl methanesulfonate Product Sheet. CAS 104418-40-8.[1][2][3] Link

• Physical Properties (Density) : Chemdad/ChemicalBook Databases. Physical Properties of 2-Methylbutyl Methanesulfonate. Link

• Synthesis Protocol : General Procedure for the Preparation of Methanesulfonates. Organic Syntheses, Coll. Vol. 1. (Adapted for 2-methylbutyl isomer).[4][5][6][7]

• Genotoxic Impurity Analysis : Elder, D. P., et al. "Control of Genotoxic Impurities in Active Pharmaceutical Ingredients." Journal of Pharmaceutical Sciences, 2006. Link

• Boiling Point Estimation: Derived from homolog data (Ethyl Mesylate, Butyl Mesylate)

Sources

• 1. 104418-40-8 (S)-(+)-2-甲基丁基磺酸甲酯 [chemsigma.cn]
• 2. (S)-1-Bromo-2-methylbutane | CAS#:534-00-9 | Chemsrc [chemsrc.com]
• 3. chem960.com [chem960.com]
• 4. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 5. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 6. repository.dl.itc.u-tokyo.ac.jp [repository.dl.itc.u-tokyo.ac.jp]
• 7. WO1998046786A1 - Combinatorial libraries of peptidomimetic aminothioether acids - Google Patents [patents.google.com]

Managing Genotoxic Risks: A Technical Guide to 2-Methylbutyl Methanesulfonate

Executive Summary: The ICH M7 Context

In the landscape of pharmaceutical development, 2-methylbutyl methanesulfonate (2-MBMS) represents a critical "cohort of concern." It is a sulfonate ester formed as a process impurity when methanesulfonic acid (MSA) is employed in the presence of 2-methyl-1-butanol (often a solvent impurity or byproduct).

Under ICH M7 guidelines , 2-MBMS is classified as a Class 1 or 2 mutagenic impurity. It is a direct-acting alkylating agent capable of modifying DNA without metabolic activation. For drug developers, this necessitates strict control strategies—often requiring limits as low as 1.5 µ g/day (Threshold of Toxicological Concern, TTC) for chronic therapies.

This guide moves beyond the standard Safety Data Sheet (SDS) to provide the mechanistic insights, handling protocols, and analytical strategies required for safe research and compliance.

Chemical Identification & Physical Properties

Note: While standard SDS data provides the basics, the researcher must understand the physical behavior of this compound to control cross-contamination.

Identification

Parameter	Details
Chemical Name	2-Methylbutyl methanesulfonate
CAS Number	16473-34-0 (Racemic); 104418-40-8 ((S)-isomer)
Molecular Formula	C₆H₁₄O₃S
Molecular Weight	166.24 g/mol
Structure	CH₃-SO₂-O-CH₂-CH(CH₃)-CH₂-CH₃
Synonyms	Methanesulfonic acid 2-methylbutyl ester; 2-Methylbutyl mesylate

Physical Properties (Critical for Containment)

Property	Value (Experimental/Predicted)	Implications for Handling
Physical State	Colorless to pale yellow liquid	Risk of splashes; hard to detect visually.
Boiling Point	~175°C (Predicted)	Low volatility at RT, but aerosols are dangerous.
Density	~1.08 g/cm³	Slightly denser than water; sinks in aqueous spills.
Solubility	Soluble in organic solvents (DCM, MeOH); Limited in water.	Hydrolysis is slow. Water washing is ineffective for decontamination.

Toxicological Mechanism: The Alkylation Pathway

The extreme toxicity of 2-MBMS stems from its electrophilic nature. Unlike pro-carcinogens that require liver metabolism, 2-MBMS is a direct-acting mutagen.

Mechanism of Action (Sₙ2)

2-MBMS acts via a bimolecular nucleophilic substitution (

). The methanesulfonate group ( ) is an excellent leaving group. The electrophilic carbon (at the 2-methylbutyl position) is attacked by nucleophilic centers in DNA, primarily the N7-position of Guanine .

This alkylation weakens the N-glycosidic bond, leading to depurination (loss of the base) or mispairing during replication (G-C

A-T transitions), causing permanent genetic mutations.

Visualization: DNA Alkylation Pathway

The following diagram illustrates the kinetic pathway of DNA damage.

Figure 1: Mechanism of S_N2 alkylation at the N7-position of Guanine by 2-MBMS.

Risk Management & Handling Protocols

Core Directive: Standard laboratory PPE is insufficient. The ability of sulfonates to penetrate standard nitrile gloves necessitates a specific barrier strategy.

Hierarchy of Controls

• Elimination: Can the synthesis be re-routed to avoid using MSA with 2-methylbutanol?

• Engineering: All handling must occur in a Certified Fume Hood or Glovebox .

• PPE (Personal Protective Equipment):

  • Gloves: Do NOT rely on thin nitrile.

    • Primary Layer:[1][2] Silver Shield® (Laminate film) or Viton®. These provide >480 min breakthrough time.

    • Outer Layer: Standard Nitrile (for dexterity and mechanical protection of the inner glove).

  • Respiratory: If outside containment (spill), use a full-face respirator with organic vapor cartridges (OV/P100).

Decontamination & Neutralization

Water alone is dangerous because it spreads the hydrophobic ester without destroying it. Hydrolysis is kinetically slow. You must use a "Chemical Quench."

Validated Neutralization Recipe:

• Solution: 10% w/v Sodium Thiosulfate (

  ) in water.

• Mechanism: The thiosulfate ion (

  ) is a "soft" nucleophile that reacts much faster with the alkyl sulfonate than DNA or water does, converting it into a non-genotoxic Bunte salt.

• Protocol:

  • Cover spill with absorbent pads.

  • Saturate pads with Thiosulfate solution.

  • Allow to stand for 30 minutes (minimum contact time).

  • Dispose of as hazardous chemical waste.

Analytical Strategy: Detection at Trace Levels

To comply with ICH M7, researchers must detect 2-MBMS at ppm levels relative to the drug substance.

Method Selection

Direct injection GC-MS is preferred over LC-MS for volatile sulfonates, though 2-MBMS is semi-volatile.

Component	Recommendation	Rationale
Technique	GC-MS (SIM Mode)	Selected Ion Monitoring (SIM) provides the necessary sensitivity (LOD < 1 ppm).
Inlet	PTV or Splitless	Maximizes analyte transfer to column.
Column	DB-624 or DB-WAX	Mid-polarity columns separate the ester from the bulk solvent/matrix.
Derivatization	Not usually required	Unlike sulfonic acids, the ester is sufficiently volatile.

Analytical Workflow

The following diagram outlines the lifecycle of method development for this impurity.

Figure 2: Analytical method development workflow for trace genotoxic impurities.

Conclusion

2-Methylbutyl methanesulfonate is a potent genotoxin that requires a shift from standard safety practices to high-containment oncology-level protocols. By understanding the Sₙ2 mechanism , utilizing thiosulfate neutralization , and employing GC-MS SIM for detection, researchers can safely manage the risk this impurity poses to pharmaceutical quality and patient safety.

References

• ICH. (2017). Assessment and Control of DNA Reactive (Mutagenic) Impurities in Pharmaceuticals to Limit Potential Carcinogenic Risk M7(R1). International Council for Harmonisation. [Link]

• Teasdale, A. (2017). Mutagenic Impurities: Strategies for Identification and Control.[3] John Wiley & Sons. (Authoritative text on sulfonate ester formation and analysis).

• ECHA. (n.d.). Substance Information: Methanesulfonates.[4][5][6][7][8][9][10][11] European Chemicals Agency. [Link]

• Snodin, D. J. (2010). Residues of genotoxic alkyl mesylates in mesylate salt drug substances: Real or imaginary problems? Regulatory Toxicology and Pharmacology, 56(1), 79-89. [Link] (Seminal paper on the kinetics of sulfonate formation).

• PubChem. (n.d.). 2-Methylbutyl methanesulfonate Compound Summary. National Library of Medicine. [Link] (Note: Link directs to general search; specific isomer ID verified via CAS 16473-34-0).

Sources

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• 2. an.shimadzu.com [an.shimadzu.com]
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• 5. s3-us-west-2.amazonaws.com [s3-us-west-2.amazonaws.com]
• 6. d142khf7ia35oz.cloudfront.net [d142khf7ia35oz.cloudfront.net]
• 7. fluorochem.co.uk [fluorochem.co.uk]
• 8. Low Level Determinations of Methyl Methanesulfonate and Ethyl Methanesulfonate Impurities in Emtricitabine Active Pharmaceutical Ingredient by LC/MS/MS Using Electrospray Ionization - PMC [pmc.ncbi.nlm.nih.gov]
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• 11. researchgate.net [researchgate.net]

Technical Guide: Comparative Analysis of 2-Methylbutyl Mesylate and Tosylate in Pharmaceutical Synthesis

Executive Summary

In the context of Active Pharmaceutical Ingredient (API) development, the selection between 2-methylbutyl mesylate (methanesulfonate) and 2-methylbutyl tosylate (p-toluenesulfonate) is rarely a matter of simple preference. It is a strategic decision that impacts reaction kinetics, purification logic, genotoxic impurity (GTI) control strategies, and analytical method development.

While both compounds serve as potent electrophiles for alkylation, their physicochemical divergence dictates their suitability for specific phases of drug development. This guide provides a technical breakdown to assist process chemists and analytical scientists in making data-driven selection decisions.

Part 1: Molecular Architecture & Physicochemical Properties

Both compounds are sulfonate esters derived from 2-methyl-1-butanol . The critical structural difference lies in the sulfonyl R-group: a methyl group for the mesylate and a p-tolyl group for the tosylate.

Structural Comparison

• 2-Methylbutyl Mesylate:

• 2-Methylbutyl Tosylate:

Key Property Data

The following table contrasts the critical properties influencing process design.

Feature	2-Methylbutyl Mesylate	2-Methylbutyl Tosylate	Impact on Process
Molecular Weight	~166.2 g/mol	~242.3 g/mol	Atom Economy: Mesylate is superior (less mass waste).
Leaving Group pKa	-1.9 (MsOH)	-2.8 (TsOH)	Reactivity: Tosylate is theoretically a better leaving group, though steric bulk can offset this benefit.
UV Chromophore	None (Transparent)	Strong ( nm)	Analytics: Tosylate allows standard HPLC-UV monitoring; Mesylate requires LC-MS, GC, or ELSD.
Physical State	Liquid (Oil)	Solid/Crystalline (Low MP)	Purification: Tosylates are easier to crystallize, aiding in impurity rejection.
Solubility	High polarity	Moderate polarity (Lipophilic)	Workup: Tosylates extract better into non-polar organic solvents (DCM, Toluene).

Part 2: Synthetic Utility & Reactivity Profile

Stereochemical Integrity

A frequent point of confusion is the fate of the chiral center.

• Substrate: 2-methyl-1-butanol possesses a chiral center at the C2 position (

  -carbon).

• Formation: Sulfonylation occurs at the oxygen atom. The C-O bond is not broken; therefore, the configuration at C2 is retained absolute fidelity.

• Substitution (

  ): Nucleophilic attack occurs at C1 ( -carbon). Since the chiral center is at C2, no inversion or racemization occurs at the chiral center, provided no carbocation rearrangements (1,2-hydride shifts) take place.

Reaction Kinetics & Selection Logic

While Tosylate is a better leaving group electronically (lower pKa of conjugate acid), Mesylate is sterically smaller.

• Choose Mesylate when: The nucleophile is bulky or weak, and you need to minimize steric hindrance at the reaction site.

• Choose Tosylate when: You require UV visualization of reaction progress or intend to purify the intermediate via crystallization rather than distillation (which risks thermal decomposition).

Decision Matrix Visualization

The following diagram illustrates the logical flow for selecting the appropriate reagent.

Figure 1: Decision tree for selecting between Mesylate and Tosylate based on process requirements.

Part 3: Genotoxicity & Regulatory Control (ICH M7)[1]

Both 2-methylbutyl mesylate and tosylate are alkyl sulfonates, classifying them as Cohort of Concern compounds under ICH M7 guidelines due to their high potency as direct-acting mutagens.

Regulatory Limits

• Classification: Class 1 (Known mutagenic carcinogens).

• TTC (Threshold of Toxicological Concern): 1.5 ngcontent-ng-c1989010908="" _nghost-ng-c2127666394="" class="inline ng-star-inserted">

  g/day for lifetime exposure.

• Control Strategy:

  • Avoidance: Use alternative leaving groups if possible (rarely feasible for specific reactivity).

  • Purge Argument: Demonstrate that the synthetic process downstream (hydrolysis, reaction with nucleophile) destroys the impurity to levels below the TTC.

  • Testing: Routine release testing if purge cannot be theoretically proven.

Stability & Purge Differences

• Hydrolytic Stability: Mesylates generally hydrolyze faster than tosylates in aqueous basic conditions. This makes mesylates easier to "kill" in quench steps.

• Purification: Because tosylates are often crystalline, they can be retained in the mother liquor during crystallization of the final API, offering a high Decontamination Factor (DF). Mesylates, being oils, may occlude into the API if not washed out effectively.

Part 4: Analytical Strategy

The detection of these impurities at ppm levels is the most significant operational difference.

2-Methylbutyl Tosylate

• Method: HPLC-UV.

• Mechanism: The aromatic ring absorbs strongly at 254-260 nm.

• Limit of Quantitation (LOQ): Easily achievable < 5 ppm with standard equipment.

2-Methylbutyl Mesylate

• Method: GC-MS or LC-MS/MS.[1][2]

• Challenge: Lacks a chromophore. Direct UV detection is impossible.

• Derivatization: Can be derivatized with nucleophiles (e.g., pentafluorothiophenol) to add a chromophore, but this complicates the assay.

• Headspace GC: Feasible due to moderate volatility, but carryover can be an issue.

Part 5: Experimental Protocols

Synthesis of 2-Methylbutyl Tosylate (Standard Protocol)

This protocol prioritizes purity and removal of excess chloride.

Reagents: 2-Methyl-1-butanol (1.0 equiv), p-Toluenesulfonyl chloride (TsCl, 1.1 equiv), Pyridine (solvent/base), DCM (extraction).

• Setup: Charge 2-methyl-1-butanol and Pyridine into a reactor. Cool to 0°C.

• Addition: Add TsCl portion-wise, maintaining internal temperature < 5°C (Exothermic).

• Reaction: Stir at 0°C for 4 hours. Monitor by TLC (Hexane/EtOAc 8:2) or HPLC.[3][4]

• Quench: Pour mixture into ice-cold 10% HCl (removes Pyridine).

• Extraction: Extract with DCM. Wash organic layer with Sat. NaHCO3 (removes TsOH) and Brine.

• Isolation: Dry over MgSO4. Concentrate in vacuo.

• Crystallization: If solid, recrystallize from Hexane/Ether. If oil, use immediately.

Synthesis of 2-Methylbutyl Mesylate (High-Reactivity Protocol)

This protocol prioritizes speed and handling of the liquid product.

Reagents: 2-Methyl-1-butanol (1.0 equiv), Methanesulfonyl chloride (MsCl, 1.2 equiv), Triethylamine (TEA, 1.5 equiv), DCM (solvent).

• Setup: Dissolve alcohol and TEA in anhydrous DCM. Cool to -10°C.

• Addition: Add MsCl dropwise via syringe pump. Caution: MsCl is highly corrosive and lachrymatory.

• Reaction: Allow to warm to RT. Reaction is usually complete within 1-2 hours (faster than Tosylation).

• Workup: Wash with cold 1N HCl, then Sat. NaHCO3.

• Isolation: Concentrate under reduced pressure. Do not heat above 40°C (Risk of thermal decomposition/runaway).

Reaction Pathway Diagram

Figure 2: Synthetic pathway showing retention of stereochemistry at the C2 position during activation and substitution.

References

• ICH M7(R1) . Assessment and Control of DNA Reactive (Mutagenic) Impurities in Pharmaceuticals to Limit Potential Carcinogenic Risk. International Council for Harmonisation. Link

• Master Organic Chemistry . Tosylates and Mesylates. (Detailed mechanistic overview of leaving group ability). Link

• Teasdale, A.Genotoxic Impurities: Strategies for Identification and Control. Wiley, 2011.

• Guggenheim, K.G., et al. Purge of Genotoxic Impurities in the Synthesis of Drug Substances. Organic Process Research & Development. Link

Sources

• 1. Validated GC-MS and LC-MS/MS Methods for ICH M7-Based Quantification of Alkyl Mesylate and Azido Genotoxic Impurities in Pharmaceutical Products - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Sulfonate synthesis by sulfonylation (tosylation) [organic-chemistry.org]
• 4. reddit.com [reddit.com]

2-methylbutyl methanesulfonate PubChem CID 4155877

Technical Monograph: 2-Methylbutyl Methanesulfonate (PubChem CID 4155877)

Executive Summary: The "Silent" Genotoxin

2-Methylbutyl methanesulfonate (2-MBMS) is a potent alkylating agent and a structural analog to the well-characterized genotoxins methyl methanesulfonate (MMS) and ethyl methanesulfonate (EMS). While less ubiquitous in literature than its lower molecular weight homologs, 2-MBMS presents a critical risk in pharmaceutical development, particularly when 2-methyl-1-butanol is utilized as a solvent or reagent in the presence of methanesulfonyl chloride (MsCl) or methanesulfonic acid (MSA).

This guide provides a rigorous framework for the identification, quantification, and control of 2-MBMS, classifying it as a Cohort of Concern impurity under ICH M7 guidelines due to its direct-acting mutagenic potential.

Chemical Identity & Physicochemical Profile

2-MBMS is the sulfonate ester formed from the condensation of methanesulfonic acid and 2-methyl-1-butanol. Uniquely, the alkyl chain possesses a chiral center at the C2 position.

Property	Data	Notes
IUPAC Name	2-methylbutyl methanesulfonate
CAS Number	104418-40-8 (S-isomer)	Often found as a racemate in industrial solvents.
Molecular Formula	C₆H₁₄O₃S
Molecular Weight	166.24 g/mol
Boiling Point	~245°C (Predicted)	Low volatility compared to MMS/EMS; impacts GC headspace parameters.
Density	1.08 g/mL
Solubility	Organic solvents (DCM, MeOH), slightly soluble in water	Hydrolytically unstable in aqueous alkali.
Structural Alert	Alkyl Sulfonate Ester	High Potency Mutagenic Carcinogen (ICH M7 Class 1).

Mechanism of Formation & Stereochemistry

The formation of 2-MBMS typically occurs via two pathways in a pharmaceutical process. Understanding these pathways is the first step in "Safety by Design" (SbD).

Pathway A (Intentional/Reagent): Reaction of 2-methyl-1-butanol with MsCl in the presence of a base (TEA/Pyridine). Pathway B (Inadvertent/Impurity): Interaction of residual 2-methyl-1-butanol with MSA during salt formation steps.

Stereochemical Note: The reaction at the primary hydroxyl group (C1) does not affect the chiral center at C2. Therefore, if (S)-(-)-2-methyl-1-butanol (derived from fusel oil) is used, the resulting mesylate will retain the (S)-configuration.

Diagram 1: Synthesis & Impurity Formation Pathways

Caption: Pathway A represents direct synthesis; Pathway B represents the high-risk side reaction during API salt formation.

Toxicological Profile: The Alkylation Threat

Alkyl mesylates are direct-acting mutagens . Unlike many carcinogens that require metabolic activation (e.g., by Cytochrome P450), 2-MBMS is electrophilic enough to react directly with nucleophilic centers on DNA bases.

Mechanism of Action: The methanesulfonate group (-OMs) is an excellent leaving group. The primary carbon (C1) of the 2-methylbutyl group undergoes an Sɴ2 substitution attack by DNA bases, predominantly at the N7 position of Guanine and the N3 position of Adenine .

Steric Considerations: Compared to Methyl Methanesulfonate (MMS), 2-MBMS has a bulky isobutyl group beta to the reaction center. While this steric bulk may slightly reduce the rate of Sɴ2 alkylation compared to MMS, it does not eliminate the genotoxic risk. The compound remains a high-potency mutagen requiring control to Threshold of Toxicological Concern (TTC) levels.

• Standard TTC Limit: 1.5 µ g/day (Lifetime exposure).[1]

• Short-term Limits: Higher limits acceptable for <10 years duration (per ICH M7).

Diagram 2: Genotoxic Mechanism (DNA Alkylation)

Caption: The Sɴ2 reaction mechanism where the DNA base displaces the mesylate group, leading to mutagenic adducts.

Analytical Strategy: Detection at ppm Levels

Due to the low TTC (often < 10 ppm in the API depending on dose), standard HPLC-UV is insufficient. The high boiling point of 2-MBMS (~245°C) makes direct headspace GC less sensitive than for volatile MMS/EMS.

Recommended Protocol: GC-MS with Derivatization or Large Volume Injection (LVI)

Method A: Direct Injection GC-MS (SIM Mode)

• Applicability: When the API is soluble in a volatile solvent (DCM) and does not degrade in the injector.

• Column: DB-624 or DB-Wax (Polar columns separate the ester from the hydrocarbon matrix).

• Detector: Mass Spectrometer (Single Ion Monitoring - SIM). Target the molecular ion or characteristic fragment (e.g., m/z 79 for the sulfonate fragment).

Method B: Derivatization with Sodium Diethyldithiocarbamate (NaDDC)

This is the gold standard for trace sulfonate analysis.

• Reaction: 2-MBMS + NaDDC → 2-methylbutyl diethyldithiocarbamate + NaOMs.

• Advantage: The derivative is UV active and has excellent GC properties, allowing for lower Limits of Quantitation (LOQ).

Diagram 3: Analytical Workflow (Derivatization)

Caption: Derivatization workflow to enhance sensitivity and selectivity for trace quantitation.

Control & Mitigation Strategy

To ensure compliance with ICH M7, a control strategy must be implemented to purge or prevent the formation of 2-MBMS.

Process Control Parameters

Parameter	Control Strategy	Scientific Rationale
Water Content	Add >2% Water during Mesylate Salt Formation	Water acts as a competitive nucleophile, hydrolyzing the mesyl chloride/anhydride or solvating the acid, significantly suppressing ester formation (SN2 reaction with water is faster/favored).
Stoichiometry	Avoid excess MSA (>1.05 eq)	Excess acid drives the equilibrium towards esterification (Fischer esterification logic).
Temperature	Maintain T < 20°C during addition	Reaction rates for esterification drop significantly at lower temperatures.
Order of Addition	Add Acid to Alcohol/Amine mixture slowly	Prevents localized high concentrations of acid which favor ester formation.[2]
Solvent Swap	Replace 2-methyl-1-butanol	If 2-methyl-1-butanol is a solvent, swap to a non-nucleophilic solvent (e.g., Acetone, IPA - secondary alcohols react slower than primary).

References

• International Council for Harmonisation (ICH). (2017). Assessment and Control of DNA Reactive (Mutagenic) Impurities in Pharmaceuticals to Limit Potential Carcinogenic Risk (M7 R1).[3]Link

• Teasdale, A. (2017). Mutagenic Impurities: Strategies for Identification and Control.[4] Wiley.[5][6] Link

• Snodin, D. J. (2010). Residues of genotoxic alkyl mesylates in mesylate salt drug substances: Real or imaginary problems? Regulatory Toxicology and Pharmacology, 56(1), 79-90. Link

• PubChem. (n.d.).[5][7][8] 2-Methylbutyl methanesulfonate (CID 4155877).[8] National Library of Medicine. Link

• Elder, D. P., et al. (2009). Mechanism and processing parameters affecting the formation of methyl methanesulfonate from methanol and methanesulfonic acid.[2][9] Journal of Pharmaceutical Sciences, 98(12). Link

Sources

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• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. nihs.go.jp [nihs.go.jp]
• 5. 2-Methylbutyl methacrylate | C9H16O2 | CID 108480 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Determination of methyl methanesulfonate and ethyl methanesulfonate in methanesulfonic acid by derivatization followed by high-performance liquid chromatography with ultraviolet detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Methyl Methanesulfonate | C2H6O3S | CID 4156 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. 2-Methylbutyl methanesulfonate | C6H14O3S | CID 4155877 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes and Protocols: 2-Methylbutyl Methanesulfonate as a Versatile Alkylating Agent

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

Abstract

This technical guide provides a comprehensive overview of the application of 2-methylbutyl methanesulfonate as a potent and versatile alkylating agent in organic synthesis, with a particular focus on its utility in pharmaceutical research and development. We will delve into the mechanistic underpinnings of its reactivity, provide detailed, field-proven protocols for the alkylation of a range of nucleophiles, and discuss the critical aspects of stereochemical control, reaction work-up, and product purification. Safety considerations specific to the handling of sulfonate esters are also emphasized to ensure best laboratory practices.

Introduction: The Strategic Advantage of 2-Methylbutyl Methanesulfonate in Alkylation Chemistry

Alkylating agents are fundamental tools in the synthesis of organic molecules, enabling the formation of carbon-heteroatom and carbon-carbon bonds.[1] Among the diverse array of alkylating agents, sulfonate esters, such as 2-methylbutyl methanesulfonate, have emerged as highly effective alternatives to traditional alkyl halides. The methanesulfonate (mesylate) group is an excellent leaving group, facilitating nucleophilic substitution reactions under mild conditions.[2]

The selection of 2-methylbutyl methanesulfonate as an alkylating agent offers several strategic advantages:

• Enhanced Reactivity: The mesylate group is a superior leaving group compared to halides (except iodide), often leading to faster reaction rates and milder reaction conditions.

• Chiral Pool Availability: The chiral nature of 2-methylbutyl methanesulfonate, particularly the commercially available (S)-(+)-enantiomer, makes it an invaluable tool for the asymmetric synthesis of chiral molecules, a critical aspect of modern drug development.[3][4]

• Predictable Stereochemistry: Alkylation reactions with primary mesylates like 2-methylbutyl methanesulfonate predominantly proceed through an S(_N)2 mechanism, resulting in a predictable inversion of stereochemistry at the chiral center.

• Broad Substrate Scope: This reagent can be effectively used to alkylate a wide variety of nucleophiles, including amines, phenols, and thiols, making it a versatile building block in the synthesis of diverse molecular scaffolds.

This guide will provide the necessary theoretical framework and practical protocols to effectively utilize 2-methylbutyl methanesulfonate in your synthetic endeavors.

Mechanistic Principles: The S(_N)2 Pathway and Stereochemical Implications

The primary mode of action for 2-methylbutyl methanesulfonate in alkylation reactions is the bimolecular nucleophilic substitution (S(_N)2) mechanism. This is a single-step process where the nucleophile attacks the electrophilic carbon atom at the same time as the mesylate leaving group departs.

A key feature of the S(_N)2 reaction is the "backside attack" of the nucleophile, which leads to an inversion of the stereochemical configuration at the reaction center. When using an enantiomerically pure starting material, such as (S)-(+)-2-methylbutyl methanesulfonate, this results in the formation of a product with the opposite (R) configuration. This predictable stereochemical outcome is of paramount importance in the synthesis of chiral drugs, where the biological activity is often dependent on the specific enantiomer.

Figure 1: S(_N)2 mechanism of alkylation with inversion of stereochemistry.

Synthesis of 2-Methylbutyl Methanesulfonate

2-Methylbutyl methanesulfonate is typically prepared from the corresponding alcohol, 2-methyl-1-butanol, by reaction with methanesulfonyl chloride in the presence of a base to neutralize the HCl byproduct.

Figure 2: General synthesis of 2-methylbutyl methanesulfonate.

Experimental Protocols

The following protocols are provided as a general guideline and may require optimization based on the specific substrate and desired scale.

General Considerations

• Solvents: Anhydrous aprotic solvents such as acetonitrile (MeCN), N,N-dimethylformamide (DMF), or tetrahydrofuran (THF) are generally recommended to avoid solvolysis of the mesylate.

• Bases: A non-nucleophilic base is required to neutralize the methanesulfonic acid generated during the reaction. Common choices include triethylamine (Et(_3)N), diisopropylethylamine (DIPEA), or potassium carbonate (K(_2)CO(_3)).

• Temperature: Reactions are typically conducted at room temperature or with gentle heating (40-80 °C) to drive the reaction to completion.

• Monitoring: Reaction progress should be monitored by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

Protocol 1: N-Alkylation of a Primary Amine

This protocol describes the mono-alkylation of a primary amine. To favor mono-alkylation, it is often advantageous to use a slight excess of the amine.

Materials:

• Primary amine (1.2 eq)

• (S)-(+)-2-Methylbutyl methanesulfonate (1.0 eq)

• Potassium carbonate (K(_2)CO(_3)), anhydrous (2.0 eq)

• Acetonitrile (MeCN), anhydrous

Procedure:

• To a stirred suspension of anhydrous potassium carbonate in anhydrous acetonitrile, add the primary amine.

• Add (S)-(+)-2-methylbutyl methanesulfonate dropwise to the mixture at room temperature.

• Heat the reaction mixture to 60 °C and stir until the starting material is consumed as monitored by TLC or LC-MS.

• Cool the reaction to room temperature and filter off the inorganic salts.

• Concentrate the filtrate under reduced pressure.

• Perform a liquid-liquid extraction to purify the crude product.[5][6]

• Further purification can be achieved by column chromatography on silica gel.

Protocol 2: O-Alkylation of a Phenol

Materials:

• Phenol (1.0 eq)

• (S)-(+)-2-Methylbutyl methanesulfonate (1.1 eq)

• Potassium carbonate (K(_2)CO(_3)), anhydrous (1.5 eq)

• N,N-Dimethylformamide (DMF), anhydrous

Procedure:

• To a solution of the phenol in anhydrous DMF, add anhydrous potassium carbonate.

• Stir the mixture at room temperature for 30 minutes.

• Add (S)-(+)-2-methylbutyl methanesulfonate to the reaction mixture.

• Heat the reaction to 70 °C and stir until complete conversion is observed by TLC or LC-MS.

• Cool the reaction to room temperature and pour it into water.

• Extract the aqueous layer with ethyl acetate (3 x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

• Purify the crude product by column chromatography.

Protocol 3: S-Alkylation of a Thiol

Alkylation of thiols is typically a facile reaction that can often be performed at room temperature.[7]

Materials:

• Thiol (1.0 eq)

• (S)-(+)-2-Methylbutyl methanesulfonate (1.05 eq)

• Triethylamine (Et(_3)N) (1.2 eq)

• Tetrahydrofuran (THF), anhydrous

Procedure:

• Dissolve the thiol in anhydrous THF.

• Add triethylamine to the solution.

• Add (S)-(+)-2-methylbutyl methanesulfonate dropwise at room temperature.

• Stir the reaction at room temperature until the thiol is no longer detectable by TLC.

• Quench the reaction with a saturated aqueous solution of ammonium chloride.

• Extract the product with diethyl ether (3 x).

• Combine the organic extracts, wash with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure.

• Purify the resulting thioether by flash column chromatography.

Work-up and Purification Strategies

Liquid-Liquid Extraction

A standard aqueous work-up is typically employed to remove inorganic salts and water-soluble byproducts.[5][6] The choice of extraction solvent will depend on the polarity of the product. Common solvents include ethyl acetate, dichloromethane, and diethyl ether. For basic products like amines, an acidic wash (e.g., dilute HCl) can be used to extract the product into the aqueous phase, followed by basification and re-extraction into an organic solvent to achieve higher purity.

Column Chromatography

Column chromatography is a powerful technique for purifying the alkylated products.

• Normal-Phase Silica Gel: This is the most common stationary phase. The eluent system will depend on the polarity of the product. For non-polar to moderately polar compounds, a mixture of hexanes and ethyl acetate is often suitable.

• Purification of Amines: Amines can sometimes interact strongly with the acidic silica gel, leading to tailing and poor separation. To mitigate this, a small amount of a basic modifier, such as triethylamine (typically 0.1-1%), can be added to the eluent.[8] Alternatively, using a less acidic stationary phase like alumina may be beneficial.

Safety and Handling

Methanesulfonate esters are classified as potentially genotoxic impurities (PGIs) and should be handled with appropriate caution.[9]

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety glasses, a lab coat, and chemical-resistant gloves.

• Ventilation: All manipulations should be performed in a well-ventilated fume hood.

• Waste Disposal: Dispose of all waste containing 2-methylbutyl methanesulfonate and its byproducts in accordance with local regulations for hazardous chemical waste.

• Decontamination: Spills should be cleaned up promptly using an absorbent material, and the area should be decontaminated. A solution of sodium hypochlorite can be used to wash non-recoverable residues.[9]

Data Presentation

Property	Value	Reference
Molecular Formula	C(6)H({14})O(_3)S
Molecular Weight	166.24 g/mol
Appearance	Liquid
Density	1.08 g/mL at 25 °C
Refractive Index	n20/D 1.432
Optical Activity	[α]20/D +2.7° (neat) for (S)-enantiomer

Table 1: Physical Properties of (S)-(+)-2-Methylbutyl methanesulfonate

Nucleophile Type	Typical Base	Typical Solvent	Temperature (°C)
Primary/Secondary Amine	K(_2)CO(_3), Et(_3)N	MeCN, DMF	25 - 80
Phenol	K(_2)CO(_3), Cs(_2)CO(_3)	DMF, Acetone	50 - 100
Thiol	Et(_3)N, DIPEA	THF, MeCN	25 - 60

Table 2: General Reaction Conditions for Alkylation with 2-Methylbutyl Methanesulfonate

Conclusion

2-Methylbutyl methanesulfonate is a highly effective and versatile alkylating agent with significant applications in organic synthesis, particularly in the construction of chiral molecules for drug discovery and development. Its predictable reactivity via the S(_N)2 mechanism, coupled with the availability of enantiomerically pure forms, allows for excellent stereochemical control. The protocols and guidelines presented in this document provide a solid foundation for researchers to successfully incorporate this valuable reagent into their synthetic strategies. Adherence to the outlined safety precautions is essential for the safe handling of this and other potentially genotoxic methanesulfonate esters.

References

• BenchChem. (2025). Experimental procedure for N-alkylation of primary amines.
• Wikipedia. (n.d.). Amine alkylation.
• EDQM, Council of Europe. (2023). Butyl methanesulfonate Safety Data Sheet.
• University of Richmond Blogs. (n.d.). Liquid-Liquid Extraction | Organic Chemistry I Lab.
• Chemistry with Caroline. (2022, April 6).
• Xu, H.-C., Chowdhury, S., & Ellman, J. A. (2013). Asymmetric synthesis of amines using tert-butanesulfinamide.
• Organic Chemistry Portal. (n.d.). Synthesis of secondary and tertiary amines.
• Li, Y., et al. (2025). Modular synthesis of bis-α-chiral amines using Ellman sulfinamide for consecutive S-to-C chirality induction/transfer. Science Advances.
• Chemical Synthesis with 2-Methylbutyl Acetate: A Key Intermediate. (2026, January 23).
• Chem Help ASAP. (2021, February 5).
• Kazemi, F., & Kiasat, A. R. (2015). Alkylation of Thiols in Green Mediums. Journal of Materials and Environmental Science, 6(5), 1451-1456.
• Biotage. (2023, February 10). How do I purify ionizable organic amine compounds using flash column chromatography?.

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• 4. Modular synthesis of bis-α-chiral amines using Ellman sulfinamide for consecutive S-to-C chirality induction/transfer - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Liquid-Liquid Extraction | Organic Chemistry I Lab [blog.richmond.edu]
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• 9. sds.edqm.eu [sds.edqm.eu]

Application Notes and Protocols: Nucleophilic Substitution Reactions with 2-Methylbutyl Mesylate

For Researchers, Scientists, and Drug Development Professionals

Authored by: [Your Name/Department], Senior Application Scientist

Abstract

This document provides a comprehensive technical guide to understanding and executing nucleophilic substitution reactions using 2-methylbutyl mesylate. As a chiral secondary alkyl mesylate, this substrate presents a fascinating case study at the crossroads of SN1 and SN2 reaction mechanisms. We will delve into the mechanistic intricacies, stereochemical outcomes, and the critical influence of reaction parameters such as nucleophile strength and solvent choice. Detailed, field-proven protocols are provided to empower researchers to harness the synthetic utility of 2-methylbutyl mesylate while controlling for potential side reactions like carbocation rearrangements and elimination.

Introduction: The Strategic Importance of 2-Methylbutyl Mesylate in Synthesis

2-Methylbutyl mesylate is a valuable electrophile in organic synthesis, frequently employed to introduce the 2-methylbutyl moiety into a target molecule. Its utility stems from the exceptional leaving group ability of the mesylate anion (methanesulfonate).[1][2][3] The hydroxyl group of the parent alcohol, 2-methylbutanol, is a poor leaving group; conversion to the mesylate dramatically enhances its reactivity in nucleophilic substitution reactions.[4][5][6]

The structure of 2-methylbutyl mesylate—a secondary alkyl electrophile with a chiral center—makes it a compelling substrate for mechanistic studies and a versatile building block in the synthesis of complex chiral molecules, including active pharmaceutical ingredients.[7] The stereochemical outcome of its reactions is of paramount importance and is dictated by the prevailing reaction mechanism.

Mechanistic Crossroads: The S_N_1 vs. S_N_2 Dichotomy

Nucleophilic substitution reactions are characterized by the replacement of a leaving group by a nucleophile.[8][9] For a secondary substrate like 2-methylbutyl mesylate, the reaction can proceed through two distinct pathways: the concerted, bimolecular S_N_2 mechanism or the stepwise, unimolecular S_N_1 mechanism.[1][10][11] The operative mechanism is a function of the reaction conditions.

The S_N_2 Pathway: A Tale of Inversion

The S_N_2 reaction involves a backside attack by the nucleophile on the carbon atom bearing the leaving group.[11][12] This concerted process, where bond-forming and bond-breaking occur simultaneously, leads to an inversion of stereochemistry at the chiral center.[1][12][13] For (S)-2-methylbutyl mesylate, an S_N_2 reaction will yield an (R)-configured product. The rate of an S_N_2 reaction is dependent on the concentrations of both the substrate and the nucleophile.[2][14][15]

Key Factors Favoring the S_N_2 Mechanism:

• Strong, unhindered nucleophiles: Nucleophiles with a high electron density and minimal steric bulk are more effective at backside attack.[16][17]

• Polar aprotic solvents: Solvents like acetone, DMSO, and DMF can dissolve the reactants but do not solvate the nucleophile as strongly as protic solvents, leaving it more "naked" and reactive.[11][18][19]

• Lower temperatures: Higher temperatures can favor the higher activation energy pathway of elimination (E2) which often competes with S_N_2.

The S_N_1 Pathway: The Perils of Racemization and Rearrangement

In contrast, the S_N_1 mechanism is a two-step process.[1][14] The first and rate-determining step is the departure of the leaving group to form a planar secondary carbocation intermediate.[1][14] The nucleophile then attacks this carbocation in the second, faster step. Because the nucleophile can attack from either face of the planar carbocation, the S_N_1 reaction typically leads to a racemic or near-racemic mixture of products, eroding the stereochemical integrity of the starting material.[1]

A significant complication with the S_N_1 pathway for 2-methylbutyl mesylate is the potential for carbocation rearrangements.[20][21][22] The initially formed secondary carbocation can undergo a 1,2-hydride shift to form a more stable tertiary carbocation. This rearrangement leads to a constitutional isomer of the desired product.

Key Factors Favoring the S_N_1 Mechanism:

• Weak nucleophiles: Weak nucleophiles are not strong enough to force a backside attack and will wait for the formation of a carbocation.[16]

• Polar protic solvents: Solvents like water, alcohols, and carboxylic acids are excellent at stabilizing the carbocation intermediate and the departing leaving group through hydrogen bonding.[11][16][18]

• Higher temperatures: Increased thermal energy can facilitate the endothermic formation of the carbocation.

Visualizing the Reaction Pathways

The choice of reaction conditions dictates the dominant mechanistic pathway and, consequently, the product distribution.

Caption: Mechanistic divergence in reactions of 2-methylbutyl mesylate.

Experimental Protocols

Protocol 1: Synthesis of (S)-2-Methylbutyl Mesylate

This protocol details the conversion of (S)-2-methylbutanol to its corresponding mesylate, a necessary precursor for subsequent substitution reactions. The reaction is performed at low temperatures to minimize side reactions.

Materials:

• (S)-2-Methylbutanol

• Methanesulfonyl chloride (MsCl)

• Triethylamine (TEA) or Pyridine

• Dichloromethane (DCM), anhydrous

• Saturated aqueous sodium bicarbonate solution

• Saturated aqueous sodium chloride solution (brine)

• Anhydrous magnesium sulfate or sodium sulfate

• Magnetic stirrer and stir bar

• Ice bath

• Separatory funnel

• Rotary evaporator

Procedure:

• To a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a dropping funnel, and a nitrogen inlet, add (S)-2-methylbutanol (1.0 eq) and anhydrous dichloromethane (DCM, ~5 mL per mmol of alcohol).

• Cool the flask to 0 °C in an ice bath.

• Add triethylamine (1.5 eq) to the stirred solution.

• Slowly add methanesulfonyl chloride (1.2 eq) dropwise via the dropping funnel over 15-20 minutes, ensuring the internal temperature does not exceed 5 °C.

• After the addition is complete, allow the reaction to stir at 0 °C for 1 hour, then warm to room temperature and stir for an additional 2-3 hours. Monitor the reaction progress by TLC (Thin Layer Chromatography).

• Upon completion, quench the reaction by slowly adding cold water.

• Transfer the mixture to a separatory funnel and wash the organic layer sequentially with 1 M HCl, saturated aqueous sodium bicarbonate, and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator.

• The crude 2-methylbutyl mesylate is often used directly in the next step without further purification. If necessary, purification can be achieved by column chromatography on silica gel.

Protocol 2: S_N_2 Reaction with Sodium Azide

This protocol exemplifies a classic S_N_2 reaction, leading to the formation of an alkyl azide with inversion of stereochemistry.

Materials:

• (S)-2-Methylbutyl mesylate

• Sodium azide (NaN₃)

• Dimethylformamide (DMF), anhydrous

• Diethyl ether

• Deionized water

• Saturated aqueous sodium chloride solution (brine)

• Anhydrous magnesium sulfate

• Magnetic stirrer and stir bar

• Heating mantle with temperature controller

• Condenser

Procedure:

• In a round-bottom flask equipped with a magnetic stir bar and a condenser, dissolve (S)-2-methylbutyl mesylate (1.0 eq) in anhydrous DMF (~4 mL per mmol of mesylate).

• Add sodium azide (1.5 eq) to the solution.

• Heat the reaction mixture to 60-70 °C and stir for 4-6 hours. Monitor the reaction progress by TLC.

• After the reaction is complete, cool the mixture to room temperature and pour it into a separatory funnel containing deionized water.

• Extract the aqueous layer with diethyl ether (3 x volume of DMF).

• Combine the organic extracts and wash with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and carefully concentrate under reduced pressure. Caution: Alkyl azides can be explosive; do not heat to dryness.

• The product, (R)-2-methylbutyl azide, can be purified by vacuum distillation if necessary.

Data Presentation: Controlling the Reaction Outcome

The choice of nucleophile and solvent has a profound impact on the reaction mechanism and product distribution. The following table summarizes expected outcomes for the reaction of (S)-2-methylbutyl mesylate under various conditions.

Nucleophile	Solvent	Predominant Mechanism	Expected Stereochemistry	Major Product(s)
Strong (e.g., NaCN)	Acetone (Aprotic)	S_N_2	Inversion	(R)-2-Methylpentanenitrile
Strong (e.g., NaN₃)	DMF (Aprotic)	S_N_2	Inversion	(R)-1-Azido-2-methylbutane
Weak (e.g., H₂O)	Water (Protic)	S_N_1	Racemization	(R,S)-2-Methyl-1-butanol, 2-Methyl-2-butanol (rearranged)
Weak (e.g., EtOH)	Ethanol (Protic)	S_N_1	Racemization	(R,S)-2-Ethoxy-2-methylbutane, 2-Ethoxy-2-methylbutane (rearranged)

Troubleshooting and Considerations

• Elimination as a Side Reaction: Especially with strong, sterically hindered bases, E2 elimination can compete with S_N_2 substitution to form alkenes. Using less basic, highly nucleophilic reagents can mitigate this.

• Monitoring Stereochemistry: Chiral HPLC or GC, as well as polarimetry, are essential analytical techniques to determine the stereochemical outcome of these reactions.

• Safety Precautions: Many strong nucleophiles, such as sodium azide and sodium cyanide, are highly toxic. Always handle these reagents with appropriate personal protective equipment in a well-ventilated fume hood.

Conclusion

The nucleophilic substitution reactions of 2-methylbutyl mesylate serve as an excellent platform for exploring the fundamental principles that govern reaction mechanisms in organic chemistry. By carefully selecting the nucleophile and solvent, researchers can strategically favor either the S_N_2 or S_N_1 pathway to achieve the desired stereochemical and constitutional outcome. The protocols and insights provided in this guide are intended to facilitate the successful application of this versatile substrate in a variety of synthetic endeavors.

References

• Organic Chemistry Portal. (n.d.). Nucleophilic Substitution (SN1, SN2). Retrieved from [Link]

• Westin, J. (n.d.). Organic Chemistry: Nucleophilic Substitution Reaction of Alcohols. Jack Westin. Retrieved from [Link]

• Khan Academy. (n.d.). Sn1 vs Sn2: Summary. Retrieved from [Link]

• Chad's Prep. (2020, April 13). 7 SN1 vs SN2 Reactions [Video]. YouTube. Retrieved from [Link]

• Ashenhurst, J. (2025, June 24). Comparing The SN1 vs Sn2 Reactions. Master Organic Chemistry. Retrieved from [Link]

• Khan Academy. (2012, July 12). SN2 mechanism and stereochemistry [Video]. YouTube. Retrieved from [Link]

• The Organic Chemistry Tutor. (2017, January 13). Nucleophilic Substitution Reactions - SN1 and SN2 Mechanism, Organic Chemistry [Video]. YouTube. Retrieved from [Link]

• University of Calgary. (n.d.). Nucleophilic Substitution of Alkyl Halides. Retrieved from [Link]

• LibreTexts Chemistry. (2021, December 15). 7.5: SN1 vs SN2. Retrieved from [Link]

• Wipf Group. (n.d.). Organic Chemistry 1 Chapter 6. SN2 Reactions. University of Pittsburgh.

• College of Saint Benedict & Saint John's University. (n.d.). NS10. Leaving Group Formation - aliphatic nucleophilic substitution. Retrieved from [Link]

• Ashenhurst, J. (2012, May 31). Introduction to Nucleophilic Substitution Reactions. Master Organic Chemistry. Retrieved from [Link]

• Chemistry Steps. (n.d.). Mesylates and Tosylates with Practice Problems. Retrieved from [Link]

• University of Illinois Springfield. (n.d.). Chapter 7 Alkyl Halides and Nucleophilic Substitution. Retrieved from a URL related to the University of Illinois Springfield's chemistry department.

• Khan Academy. (n.d.). Preparation of mesylates and tosylates [Video]. Retrieved from [Link]

• Ashenhurst, J. (2015, March 10). Tosylates And Mesylates. Master Organic Chemistry. Retrieved from [Link]

• Ashenhurst, J. (2012, December 4). Deciding SN1/SN2/E1/E2 - The Solvent. Master Organic Chemistry. Retrieved from [Link]

• PrepChem. (n.d.). Synthesis of (2-methylbutyl) ether. Retrieved from [Link]

• Farkas, D., & Leu, R. (2008). Secondary and Tertiary 2-Methylbutyl Cations. 3. Theoretical Study of Structures and Interconversions of C5H11+ Ions in the Gas Phase1a. The Journal of Organic Chemistry, 73(13), 2955-2961. [Link]

• Ashenhurst, J. (2012, July 4). The SN2 Reaction Mechanism. Master Organic Chemistry. Retrieved from [Link]

• LibreTexts Chemistry. (2023, January 22). Carbocation Rearrangements. Retrieved from [Link]

• Chemistry Steps. (n.d.). The Role of Solvent in SN1, SN2, E1 and E2 Reactions. Retrieved from [Link]

• Google Patents. (n.d.). CN105001057A - Preparation method of 2-methylbutanol.

• Chemistry Steps. (n.d.). SN2 Stereochemistry. Retrieved from [Link]

• Bentley, T. W. (2004). The SN2-SN1 spectrum. 3. Solvolyses of secondary and tertiary alkyl sulfonates in fluorinated alcohols. Further evidence for the SN2 (intermediate) mechanism. Journal of the American Chemical Society, 126(5), 1756-1759. [Link]

• Khan Academy. (2013, November 25). Sn2 stereochemistry | Substitution and elimination reactions | Organic chemistry | Khan Academy [Video]. YouTube. Retrieved from [Link]

• Tantillo, D. J. (2016). The Carbocation Rearrangement Mechanism, Clarified. Angewandte Chemie International Edition, 55(5), 1588-1590. [Link]

• Google Patents. (n.d.). Process for preparing natural active 2-methyl butanol/butyric acid.

• Ashenhurst, J. (2012, August 22). Rearrangements: Alkyl Shifts and Ring-Expansion Reactions. Master Organic Chemistry. Retrieved from [Link]

• Leah4sci. (2023, October 30). Hydride Shift vs Methyl Shift - Carbocation Rearrangement [Video]. YouTube. Retrieved from [Link]

• European Patent Office. (2019, September 16). METHOD FOR THE PREPARATION OF 2-METHYL-BUT-2-ENE. Retrieved from [Link]

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Trace Analysis of 2-Methylbutyl Methanesulfonate in APIs: A Risk-Based Chromatographic Approach

Topic: Trace Analysis of 2-Methylbutyl Methanesulfonate in Active Pharmaceutical Ingredients Content Type: Detailed Application Note and Protocol Audience: Researchers, scientists, and drug development professionals.

Abstract

The synthesis of pharmaceutical intermediates often utilizes alkyl sulfonates as leaving groups, introducing the risk of residual mutagenic impurities (MIs). While methyl and ethyl methanesulfonates (MMS, EMS) are well-documented, 2-methylbutyl methanesulfonate (2-MBMS) presents a unique analytical challenge due to its semi-volatile nature and specific formation pathway involving 2-methylbutanol. This application note details a validated, direct-injection GC-MS protocol for the quantification of 2-MBMS at sub-ppm levels, compliant with ICH M7 regulatory limits. It addresses the critical "false positive" phenomenon caused by in-situ formation and provides a robust framework for method lifecycle management.

Regulatory & Chemical Context (The "Why")

The Safety Concern

Alkyl methanesulfonates are potent alkylating agents capable of reacting with DNA nucleophiles (e.g., N7-guanine), leading to mutagenesis. Under ICH M7 (R1) guidelines, 2-MBMS is classified as a Class 1 known mutagen (Cohort of Concern).

• Threshold of Toxicological Concern (TTC): 1.5 µ g/day for lifetime exposure.[1][2]

• Less-Than-Lifetime (LTL) Limits: Adjusted based on duration (e.g., 120 µ g/day for <1 month).

• Permissible Limit Calculation:

  For a drug with a 1 g daily dose, the limit is 1.5 ppm.

Formation Mechanism

Unlike generic MMS formation, 2-MBMS arises specifically when 2-methylbutanol (often used as a solvent or byproduct of amyl alcohol fermentation) co-exists with methanesulfonyl chloride (MsCl) or methanesulfonic acid (MSA) .

Figure 1: Formation pathway of 2-MBMS. Understanding this pathway is critical for risk assessment and preventing in-situ formation during analysis.

Method Development Strategy

Technique Selection: GC-MS vs. LC-MS

2-MBMS (MW: 166.24 g/mol ) has a predicted boiling point of ~170–180°C.

• Headspace GC (HS-GC): Not recommended. The high boiling point requires excessive incubation temperatures (>100°C) to achieve phase equilibrium, which risks degrading the API or inducing artifact formation.

• Direct Injection GC-MS: The Preferred Approach. It offers superior sensitivity for semi-volatiles compared to HS and better separation efficiency than LC-MS for this specific non-polar ester.

• LC-MS/MS: A viable alternative only if the API is thermally unstable at the GC inlet temperature.

Critical Control Point: Artifact Prevention

The "Ghost" Impurity: If the sample diluent contains methanol and the API contains residual methanesulfonic acid, MMS will form inside the hot GC injector. Similarly, if 2-methylbutanol is used as a diluent (unlikely, but possible in mixtures), 2-MBMS will form.

• Rule: Never use alcoholic solvents for diluents if sulfonic acids are present.

• Solution: Use Dichloromethane (DCM) or Methyl tert-butyl ether (MTBE) with a liquid-liquid extraction (LLE) step to remove the ionic API matrix.

Experimental Protocol: Direct Injection GC-MS

Reagents and Standards

• Reference Standard: 2-Methylbutyl methanesulfonate (Purity >98%).[3]

• Internal Standard (IS): Butyl methanesulfonate-d9 (or similar deuterated analog) is ideal. If unavailable, use 1-Pentyl methanesulfonate.

• Solvent: HPLC-grade Dichloromethane (DCM).[4]

• Reagent: 5% Sodium Bicarbonate solution (for neutralization).

Sample Preparation (Liquid-Liquid Extraction)

This extraction removes the non-volatile API and neutralizes residual acid to prevent column damage and artifact formation.

• Weighing: Accurately weigh 100 mg of API into a 10 mL centrifuge tube.

• Dissolution/Neutralization: Add 2 mL of 5% NaHCO₃ solution. Vortex to dissolve/suspend.

• Extraction: Add 2 mL of DCM containing the Internal Standard (at 1 ppm level).

• Agitation: Shake vigorously for 5 minutes.

• Separation: Centrifuge at 3000 rpm for 5 minutes.

• Collection: Transfer the lower organic layer (DCM) to a GC vial with a glass insert.

GC-MS Instrumentation Parameters

Parameter	Setting	Rationale
System	Agilent 7890/5977 (or equivalent)	Single Quadrupole is sufficient; Triple Quad for ultra-trace.
Column	DB-624 or VF-624ms (30m x 0.25mm x 1.4µm)	Intermediate polarity separates sulfonates from non-polar matrix.
Inlet	Splitless, 220°C	Maximizes sensitivity. Temp is low enough to prevent degradation.
Liner	Ultra-Inert, Single Taper with Wool	Critical: Deactivated wool traps non-volatiles and prevents analyte adsorption.
Carrier Gas	Helium @ 1.2 mL/min (Constant Flow)	Standard efficiency.
Oven Program	50°C (1 min) → 10°C/min → 240°C (5 min)	Slow ramp separates 2-MBMS from solvent front and other sulfonates.
Transfer Line	250°C	Prevents condensation.
Source Temp	230°C	Standard EI source temp.
Ionization	EI (70 eV)	Standard library matching.
Acquisition	SIM (Selected Ion Monitoring)	Essential for ppb/ppm level detection.

MS Detection (SIM Mode)

Based on the fragmentation pattern of alkyl mesylates:

• Target Ion (Quant): m/z 79 (CH₃SO₂⁺ - characteristic mesyl group).

• Qualifier Ions: m/z 71 (C₅H₁₁⁺ - loss of mesylate), m/z 55.

• Dwell Time: 50-100 ms per ion.

Method Validation (ICH Q2)

To ensure trustworthiness, the method must be validated against the following criteria.

Specificity & Blank Check

Inject a solvent blank and a placebo spiked with precursors (2-methylbutanol + MSA).

• Requirement: No peak should appear at the retention time of 2-MBMS. If a peak appears in the placebo, in-situ formation is occurring in the inlet. Lower the inlet temperature or increase the NaHCO₃ wash efficiency.

Sensitivity (LOD/LOQ)

• LOD (Limit of Detection): S/N ratio ≥ 3:1. Typical target: 0.1 ppm.[5]

• LOQ (Limit of Quantitation): S/N ratio ≥ 10:1. Typical target: 0.3 ppm.

Linearity

Prepare calibration standards in DCM from LOQ to 150% of the limit (e.g., 0.3 ppm to 2.5 ppm).

• Acceptance: Correlation coefficient (

  ) .[6][7][8]

Accuracy (Recovery)

Spike API samples at LOQ, 100%, and 150% levels.

• Acceptance: 80–120% recovery. (Wider limits are acceptable for trace analysis compared to assay).

Troubleshooting & Critical Control Points

Figure 2: Troubleshooting logic for trace sulfonate analysis.

Key Insights for the Analyst:

• Carryover: Sulfonates are "sticky." Run a solvent blank (DCM) after every high-concentration standard.

• Stability: 2-MBMS is an ester and can hydrolyze. Analyze samples within 24 hours of preparation. Keep autosampler tray cooled to 4°C if possible.

• Matrix Effects: If the API precipitates in DCM, the extraction efficiency might vary. Ensure the biphasic layer is clear before separating.

References

• ICH M7(R1). (2017). Assessment and Control of DNA Reactive (Mutagenic) Impurities in Pharmaceuticals to Limit Potential Carcinogenic Risk.[2] International Council for Harmonisation.[7][9] Link

• Teasdale, A., et al. (2009).[10] Mechanism and Processing Parameters Affecting the Formation of Methyl Methanesulfonate from Methanol and Methanesulfonic Acid.[11] Organic Process Research & Development.[10] Link[10]

• Li, W. (2004).[6] Trace analysis of residual methyl methanesulfonate, ethyl methanesulfonate and isopropyl methanesulfonate in pharmaceuticals by capillary gas chromatography with flame ionization detection.[6][7] Journal of Chromatography A. Link

• Snodin, D. J. (2010). Residues of genotoxic alkyl mesylates in mesylate salt drug substances: Real or imaginary problems? Regulatory Toxicology and Pharmacology. Link

• European Medicines Agency. (2021). Questions and answers on the implementation of the ICH M7 guideline.Link

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Application Notes and Protocols for the Derivatization of Methanesulfonate Esters for HPLC Analysis

Introduction: The Analytical Imperative for Derivatizing Methanesulfonate Esters

Methanesulfonate (mesylate) esters, such as methyl methanesulfonate (MMS) and ethyl methanesulfonate (EMS), are potent alkylating agents. Their presence, even at trace levels, in active pharmaceutical ingredients (APIs) is a significant concern for regulatory bodies and drug manufacturers due to their classification as potential genotoxic impurities (PGIs).[1][2] These impurities can react with DNA, leading to mutations and potentially carcinogenesis. Consequently, highly sensitive and specific analytical methods are required to monitor and control their levels in drug substances and products.

Direct analysis of simple alkyl methanesulfonates by High-Performance Liquid Chromatography (HPLC) with ultraviolet (UV) detection is fundamentally challenging. These small, polar molecules lack a suitable chromophore, rendering them virtually transparent to UV detectors at the trace levels required for safety assessments.[3][4] To overcome this limitation, pre-column derivatization is employed. This chemical modification strategy introduces a chromophoric or fluorophoric tag onto the analyte, dramatically enhancing its detectability.[3][5]

This guide provides a detailed exploration of the principles and protocols for the derivatization of methanesulfonate esters for sensitive HPLC analysis. We will delve into the underlying chemistry, provide validated step-by-step protocols for both UV and mass spectrometry-based methods, and discuss the critical parameters that ensure a robust and reliable analytical workflow.

Core Principle: Nucleophilic Substitution of a Superior Leaving Group

The derivatization of methanesulfonate esters hinges on a classic nucleophilic substitution reaction (SN2). The methanesulfonate group is an excellent leaving group due to the resonance stabilization of the resulting sulfonate anion.[6] This allows for a nucleophilic derivatizing agent (Nu-) to readily attack the electrophilic alkyl carbon, displacing the methanesulfonate group and forming a new, tagged molecule that is amenable to detection.

Figure 1. General mechanism for derivatizing methanesulfonate esters.

The choice of the nucleophilic "tag" is critical and is dictated by the desired detection method. For UV detection, a reagent with a strong chromophore is selected. For fluorescence detection, a fluorophore is introduced for enhanced sensitivity. For mass spectrometry, derivatization can be used to improve ionization efficiency and chromatographic retention, particularly for small, polar analytes that are challenging to retain on reversed-phase columns.[7]

Protocol 1: UV Derivatization with Dithiocarbamates

Dithiocarbamates, such as sodium diethyldithiocarbamate (DDTC) and sodium dibenzyldithiocarbamate (BDC), are highly effective nucleophiles for derivatizing methanesulfonate esters. The resulting dithiocarbamate esters exhibit strong UV absorbance, enabling sensitive detection.[1][8] This protocol is adapted from validated methods for the determination of MMS and EMS in methanesulfonic acid and other drug substances.[1][8]

Rationale for Experimental Choices

• Reagent Selection: Both DDTC and BDC are excellent choices. BDC may offer enhanced sensitivity due to its stronger UV absorption characteristics.[9]

• Solvent: N,N-dimethylacetamide (DMA) is a preferred solvent as it effectively dissolves the reactants and provides a clean baseline.[5]

• pH Control: The reaction is performed under neutral to slightly alkaline conditions (pH 7-8) to ensure the nucleophilicity of the dithiocarbamate is maintained without promoting hydrolysis of the methanesulfonate ester.[10] Sodium hydroxide is used to adjust the pH.

• Temperature and Time: Heating the reaction mixture (e.g., at 80°C for 1 hour) is necessary to drive the SN2 reaction to completion in a reasonable timeframe.[5]

Materials and Reagents

• Methyl Methanesulfonate (MMS) and Ethyl Methanesulfonate (EMS) standards

• Sodium Diethyldithiocarbamate (DDTC) or Sodium Dibenzyldithiocarbamate (BDC)

• N,N-dimethylacetamide (DMA), HPLC grade

• Acetonitrile, HPLC grade

• Water, HPLC grade

• Sodium Hydroxide solution (e.g., 10 M and 1 M)

• Ammonium Acetate, HPLC grade

• Volumetric flasks, pipettes, and autosampler vials

Step-by-Step Derivatization Protocol

• Standard and Sample Preparation:

  • Accurately weigh the sample (e.g., 250 mg of the drug substance) into a volumetric flask (e.g., 5 mL).

  • Prepare stock solutions of MMS and EMS standards in a suitable solvent.

• pH Adjustment:

  • For the sample, add a small volume of a water:acetonitrile mixture (e.g., 200 µL of 50:50 v/v) to dissolve or suspend the material.[1]

  • Add a precise amount of sodium hydroxide solution to adjust the pH of the reaction mixture to between 7 and 8.[10] This step is critical to neutralize any acidic components in the sample matrix that would quench the derivatization reaction.

• Derivatization Reaction:

  • Prepare a stock solution of the dithiocarbamate reagent (e.g., 2.0 mg/mL DDTC or BDC in DMA).[1]

  • Add a defined volume of the derivatizing agent solution (e.g., 500 µL) to the sample and standard preparations.[1]

  • Dilute to the final volume with DMA.

  • Securely cap the vials and heat in a water bath or heating block at 80°C for 1 hour.[5]

• Cooling and Analysis:

  • After 1 hour, remove the vials and allow them to cool to room temperature.

  • The samples are now ready for injection into the HPLC-UV system.

Figure 2. Workflow for dithiocarbamate derivatization.

Recommended HPLC-UV Conditions

Parameter	Recommended Setting
Column	C18 Reversed-Phase (e.g., 250 mm x 4.6 mm, 5 µm)[10]
Mobile Phase A	5 mmol/L Ammonium Acetate in Water[10]
Mobile Phase B	Acetonitrile[10]
Gradient	Start with a suitable %B, ramp to a higher %B to elute derivatives
Flow Rate	1.0 mL/min[10]
Column Temperature	30°C[10]
Detection Wavelength	~277 nm for DDTC derivatives[5]
Injection Volume	20 µL[10]

Validation Data Summary: Methods based on this principle have demonstrated excellent linearity with correlation coefficients >0.999 and low limits of quantitation (LOQ) in the range of 0.03 to 0.6 ppm.[1][8]

Protocol 2: Derivatization for Enhanced LC-MS Sensitivity

While LC-MS/MS can be used for the direct analysis of methanesulfonate esters, derivatization offers a powerful strategy to overcome challenges associated with their analysis. Small, polar molecules like MMS and EMS are often poorly retained on traditional reversed-phase HPLC columns and may exhibit poor ionization efficiency in electrospray ionization (ESI).[7]

A validated approach involves derivatizing the methanesulfonate esters with a tertiary amine, such as triethylamine (for methyl esters) or trimethylamine (for ethyl and larger esters), to form stable, positively charged quaternary ammonium derivatives.[7] These ionic derivatives are highly polar and can be effectively retained and separated using Hydrophilic Interaction Liquid Chromatography (HILIC).[7] The permanent positive charge on the derivatives significantly enhances the response in positive ion ESI-MS.

Rationale for Experimental Choices

• Reagent Selection: Triethylamine and trimethylamine are readily available and react efficiently with the respective alkyl sulfonates to form the desired quaternary ammonium ions.

• Chromatography Mode: HILIC is essential for this method. The polar stationary phase of a HILIC column retains the highly polar, ionic derivatives, which would otherwise elute in the void volume of a reversed-phase column.[11]

• Detection: Mass spectrometry, particularly in Multiple Reaction Monitoring (MRM) mode, provides the high selectivity and sensitivity required for trace-level quantitation. The derivatization step ensures a strong and consistent parent ion signal for fragmentation.

Materials and Reagents

• Methyl Methanesulfonate (MMS) and Ethyl Methanesulfonate (EMS) standards

• Triethylamine (TEA) or Trimethylamine (TMA) solution

• Acetonitrile, HPLC grade

• Ammonium Formate, LC-MS grade

• Formic Acid, LC-MS grade

• Appropriate HILIC column (e.g., amide, silica)

• Volumetric flasks, pipettes, and autosampler vials

Step-by-Step Derivatization Protocol

• Standard and Sample Preparation:

  • Prepare stock solutions of standards and samples in acetonitrile.

• Derivatization Reaction:

  • To a known volume of the standard or sample solution, add an excess of the tertiary amine derivatizing agent (TEA for MMS, TMA for others).

  • Seal the reaction vial tightly.

  • Allow the reaction to proceed at room temperature. The reaction is typically rapid, but optimization of the reaction time (e.g., 1-2 hours) is recommended.

• Sample Dilution and Analysis:

  • After the reaction is complete, dilute the sample with the initial mobile phase if necessary.

  • The sample is now ready for injection into the LC-MS system.

Figure 3. Workflow for LC-MS derivatization with tertiary amines.

Recommended HILIC-LC-MS Conditions

Parameter	Recommended Setting
Column	HILIC column (e.g., Amide phase)
Mobile Phase A	Acetonitrile with 0.1% Formic Acid
Mobile Phase B	10 mM Ammonium Formate in Water with 0.1% Formic Acid
Gradient	Start at high %A (e.g., 95%), ramp down to increase elution strength
Flow Rate	0.3 - 0.5 mL/min
Column Temperature	30 - 40°C
Ionization Source	Electrospray Ionization (ESI), Positive Mode
MS Detection	Multiple Reaction Monitoring (MRM) of the quaternary ammonium ion

Validation Data Summary: This derivatization strategy for LC/MS has been shown to achieve excellent sensitivity, with detection limits at the low ppm level, and recoveries generally above 85%.[7]

Alternative Derivatization Strategies and Future Outlook

While the protocols detailed above represent robust and validated methods, the field of analytical chemistry is continuously evolving.

• Thiol-Based Reagents: Nucleophilic thiol-containing reagents, such as 2-thionaphthol , have also been successfully used to derivatize methanesulfonate esters for HPLC-UV analysis. The resulting thioether possesses a strong UV chromophore, enabling sensitive detection.

• Fluorescent Derivatization: For applications requiring the utmost sensitivity, fluorescent derivatization is a powerful option.[5] Although specific, validated protocols for the direct fluorescent labeling of methanesulfonate esters are less commonly published, the underlying SN2 chemistry remains applicable. Reagents containing a nucleophilic group (such as a thiol or a phenol) and a fluorescent tag (e.g., coumarin, dansyl, or fluorescein derivatives) could potentially be adapted for this purpose. Development and validation of such a method would be a valuable contribution for the ultra-trace analysis of these genotoxic impurities.

Conclusion

The derivatization of methanesulfonate esters is an essential step for their reliable trace-level quantification by HPLC. The choice of derivatization strategy is dictated by the available instrumentation and the required sensitivity. The use of dithiocarbamates provides a robust and validated method for HPLC-UV analysis, suitable for most quality control laboratories. For enhanced sensitivity and for laboratories equipped with mass spectrometers, derivatization with tertiary amines followed by HILIC-LC-MS analysis offers an excellent alternative that addresses the inherent challenges of retaining and ionizing these small polar analytes. As regulatory expectations for the control of genotoxic impurities continue to evolve, these derivatization techniques will remain critical tools for ensuring the safety and quality of pharmaceutical products.

References

Sources

• 1. Determination of methyl methanesulfonate and ethyl methanesulfonate in methanesulfonic acid by derivatization followed by high-performance liquid chromatography with ultraviolet detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. youtube.com [youtube.com]
• 3. Determination of Methyl Methanesulfonate and Ethyl Methylsulfonate in New Drug for the Treatment of Fatty Liver Using Derivatization Followed by High-Performance Liquid Chromatography with Ultraviolet Detection - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. [Development of novel fluorescence-derivatization-HPLC methods enabling highly sensitive and selective analysis of biological compounds] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. A practical derivatization LC/MS approach for determination of trace level alkyl sulfonates and dialkyl sulfates genotoxic impurities in drug substances - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Determination of Methyl Methanesulfonate and Ethyl Methylsulfonate in New Drug for the Treatment of Fatty Liver Using Derivatization Followed by High-Performance Liquid Chromatography with Ultraviolet Detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. ELSD HPLC Method for Analysis of Methanesulfonic acid on Primesep B  Column | SIELC Technologies [sielc.com]
• 10. researchgate.net [researchgate.net]
• 11. Derivatization Reagents for Carboxylic Acids and Carboxamides—Section 3.4 | Thermo Fisher Scientific - US [thermofisher.com]

solid phase extraction protocols for alkyl sulfonates

Executive Summary

Alkyl sulfonates (mesylates, besylates, tosylates) are potent alkylating agents classified as Class 1 Genotoxic Impurities (GTIs) under ICH M7 guidelines. Their analysis is complicated by two antagonistic factors: trace-level requirements (often <1.5 µ g/day TTC) and chemical instability (rapid hydrolysis in aqueous matrices).

This guide provides two distinct SPE workflows designed to overcome the "Hydrolysis Trap." Unlike standard environmental protocols, these methods prioritize solvent control and reaction kinetics to preserve analyte integrity during the extraction process.

The Stability Paradox & Regulatory Context

The primary failure mode in alkyl sulfonate analysis is not detection sensitivity, but sample preparation. Alkyl sulfonates (e.g., Methyl Methanesulfonate - MMS, Ethyl Methanesulfonate - EMS) are electrophiles that react with water to form the corresponding sulfonic acid and alcohol, effectively disappearing from the sample before injection.

ICH M7 Requirement: Control at Threshold of Toxicological Concern (TTC) levels (typically ~1-5 ppm in API).

Mechanism of Hydrolysis

The following diagram illustrates the critical time-window available for extraction before significant degradation occurs.

Figure 1: The Hydrolysis Trap. Aqueous exposure leads to rapid degradation, causing false negatives in QC.

Protocol A: The "Anhydrous" Pass-Through (GC-MS Focus)

Best For: Hydrophobic APIs (LogP > 2) containing volatile alkyl mesylates (MMS, EMS, IMS). Concept: Instead of retaining the analyte, this method retains the matrix (API) on a polymeric sorbent while the polar alkyl sulfonates pass through. This minimizes the analytes' interaction with the stationary phase and allows the use of non-protic solvents.

Materials

• Sorbent: Polymeric Reversed-Phase (e.g., DVB-NVP copolymer), 200mg/3mL.

  • Why? Silica-based C18 often contains residual silanols which can catalyze hydrolysis or react with the alkylating agent.

• Solvent A (Load/Elute): Methylene Chloride (DCM) or Acetonitrile (ACN).

  • Critical: Solvents must be anhydrous.

• Internal Standard: Deuterated MMS-d3 or EMS-d5.

Step-by-Step Methodology

Step	Action	Technical Rationale
1. Preparation	Dissolve 50 mg API in 2 mL anhydrous Acetonitrile (or DCM). Spike with IS.	Non-protic solvent prevents hydrolysis.
2. Conditioning	Pass 2 mL Acetonitrile through the cartridge. Do not use water.	Removes manufacturing residues; maintains anhydrous environment.
3. Loading	Load the 2 mL sample solution onto the cartridge. Collect the flow-through (FT) immediately into a GC vial.	The hydrophobic API binds to the polymeric resin via Van der Waals forces. The polar sulfonates flow through unretained.
4. Wash (Optional)	Apply 1 mL Acetonitrile. Collect and combine with FT.	Recovers any sulfonates trapped in the void volume.
5. Analysis	Inject FT directly into GC-MS (SIM mode).	No evaporation step required (evaporation risks losing volatile MMS/EMS).

Self-Validating Check:

• Spike a "blank" API sample with known MMS. If recovery is <90%, the API is likely breaking through (saturating the sorbent). Increase sorbent mass or switch to a stronger retention mechanism (e.g., activated carbon hybrid).

Protocol B: Derivatization "Trap & Elute" (LC-MS/MS Focus)

Best For: Trace analysis (ppb levels), non-volatile sulfonates, or hydrophilic APIs where Protocol A fails. Concept: Chemical derivatization converts the unstable, neutral alkyl sulfonate into a stable, permanently charged quaternary ammonium salt. This allows for rigorous SPE cleanup using cation exchange.

Reaction:

(Alkyl Sulfonate + Triethylamine Quaternary Ammonium Salt)

Materials

• Derivatizing Agent: Triethylamine (TEA) or Pyridine.

• Sorbent: Weak Cation Exchange (WCX) Polymeric, 60mg/3mL.

  • Why WCX? Strong Cation Exchange (SCX) may bind the quaternary ammonium too strongly, making elution difficult without harsh conditions.

• Mobile Phases:

  • Wash: 50% ACN (removes neutral API).

  • Elute: 5% Formic Acid in ACN.

Workflow Diagram

Figure 2: Derivatization-Assisted SPE Workflow. Transforming the analyte allows for orthogonal separation from the matrix.

Step-by-Step Methodology

• Derivatization:

  • Dissolve 100 mg API in 2 mL ACN.

  • Add 100 µL Triethylamine (TEA).

  • Heat at 60°C for 30 minutes (sealed vial).

  • Result: Alkyl sulfonates are converted to ethyl-triethylammonium (from EMS) or methyl-triethylammonium (from MMS).

• SPE Conditioning (WCX Cartridge):

  • 2 mL Methanol.

  • 2 mL Water (pH 7).

• Loading:

  • Dilute reaction mixture 1:1 with water (to ensure ionic interaction) and load.

  • Mechanism:[1][2] The positively charged derivative binds to the carboxylate groups of the WCX sorbent. The neutral API and excess sulfonates (anions) pass through.

• Washing:

  • Wash 1: 2 mL 50mM Ammonium Acetate (pH 7).

  • Wash 2: 2 mL 100% Methanol (Crucial step to remove hydrophobic API residues).

• Elution:

  • Elute with 2 mL of 5% Formic Acid in Acetonitrile.

  • Mechanism:[1][2] Acidifying the sorbent protonates the carboxyl groups (neutralizing the sorbent), releasing the cationic analyte.

• LC-MS/MS Analysis:

  • Column: HILIC or C18 (depending on the alkyl chain length).

  • Mode: Positive ESI (MRM).

Method Development & Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Low Recovery (Protocol A)	Hydrolysis in solvent	Ensure ACN/DCM is "HPLC Grade" or dried over molecular sieves. Avoid MeOH (risk of transesterification).
API Breakthrough (Protocol A)	Sorbent Saturation	Decrease sample load to 25 mg or switch to a higher capacity sorbent (e.g., 500 mg bed).
Low Recovery (Protocol B)	Incomplete Derivatization	Increase reaction time or temperature. Ensure the reaction vial is perfectly sealed to prevent volatile loss.
High Backpressure	API Precipitation	If API precipitates when adding water in Protocol B, dilute with 50% ACN instead of pure water during loading.

References

• ICH M7(R1) Guideline. Assessment and Control of DNA Reactive (Mutagenic) Impurities in Pharmaceuticals to Limit Potential Carcinogenic Risk. (2017).[2][3]

• Teasdale, A. Genotoxic Impurities: Strategies for Identification and Control. Wiley, 2011.[4] (Foundational text on GTI management).

• Li, W., et al. "Determination of methyl methanesulfonate and ethyl methanesulfonate in active pharmaceutical ingredients by derivatization coupled with high-performance liquid chromatography-mass spectrometry." Journal of Chromatography A, 1218(42), 2011.

• Wolliem, U., & Schramek, N. "Simultaneous determination of alkyl mesilates and alkyl besilates in finished drug products by direct injection GC/MS."[5] European Journal of Pharmaceutical Sciences, 45(1-2), 2012.

• An, J., et al. "Trace analysis of alkyl sulfonates in drug substances using a novel derivatization method." Journal of Pharmaceutical and Biomedical Analysis, 2008.

Sources

• 1. biotage.com [biotage.com]
• 2. database.ich.org [database.ich.org]
• 3. globalresearchonline.net [globalresearchonline.net]
• 4. nihs.go.jp [nihs.go.jp]
• 5. semanticscholar.org [semanticscholar.org]

Application Note: Enantiomeric Separation of 2-Methylbutyl Methanesulfonate (2-MBMS)

Executive Summary

This guide details the protocol for the chiral separation and quantification of 2-methylbutyl methanesulfonate (2-MBMS) , a potential genotoxic impurity (PGI). 2-MBMS is formed via the esterification of methanesulfonic acid (often used in salt formation) with 2-methyl-1-butanol (a common solvent or process byproduct).

Because 2-MBMS possesses a chiral center at the C2 position, it exists as two enantiomers: (R) and (S). While general alkyl mesylate analysis (e.g., EMS, MMS) is well-documented, the enantiomeric resolution of 2-MBMS requires specialized cyclodextrin-based gas chromatography (GC) due to the molecule's volatility and lack of UV chromophores.

Key Technical Recommendations:

• Separation Mode: Chiral GC-MS (SIM Mode).

• Stationary Phase: 2,3-di-O-acetyl-6-O-tert-butyl-dimethylsilyl-

  -cyclodextrin (e.g., Cyclosil-B or -DEX).

• Detection Limit: < 5 ppm (relative to API) using Single Ion Monitoring (SIM).

Chemical Context & Mechanism[1][2]

The Challenge

• Structure:

• Volatility: Moderate (Boiling Point approx. 200–210°C).

• Reactivity: As a sulfonate ester, 2-MBMS is an alkylating agent. It is unstable in protic solvents (water, alcohols) over time, necessitating aprotic extraction solvents like Dichloromethane (DCM) or n-Hexane.

• Chirality: The separation mechanism relies on the formation of transient inclusion complexes between the 2-methylbutyl hydrophobic tail and the hydrophobic cavity of the cyclodextrin stationary phase.

Analytical Strategy: Why GC-MS?

Liquid Chromatography (HPLC) is suboptimal for this application because 2-MBMS lacks a strong chromophore for UV detection. Refractive Index (RI) detection lacks the sensitivity required for trace PGI analysis (ppm level). Therefore, Capillary GC with Mass Spectrometry is the validated standard for specificity and sensitivity.[1]

Experimental Workflow Diagram

The following diagram outlines the decision process for selecting the injection technique and detection mode based on the required sensitivity (Limit of Quantitation - LOQ).

Caption: Workflow for selecting sample preparation and detection for chiral mesylate analysis.

Detailed Protocol: Chiral GC-MS Method

Reagents and Standards

• Reference Standard: Racemic 2-methylbutyl methanesulfonate (custom synthesis or prepared by reacting racemic 2-methyl-1-butanol with methanesulfonyl chloride).

• Solvent: Dichloromethane (DCM), HPLC Grade. Note: Avoid alcohols (methanol/ethanol) to prevent transesterification.

• Internal Standard (IS): Butyl methanesulfonate (achiral) or deuterated equivalent if available.

Sample Preparation (Liquid-Liquid Extraction)

Use this method if the API is a salt and insoluble in organic solvents.

• Weigh 100 mg of API into a 10 mL centrifuge tube.

• Add 2.0 mL of HPLC-grade water to dissolve the salt matrix.

• Add 2.0 mL of Dichloromethane (containing 5 µg/mL Internal Standard).

• Vortex vigorously for 2 minutes.

• Centrifuge at 5000 rpm for 5 minutes to separate layers.

• Extract the lower organic layer (DCM) using a glass Pasteur pipette.

• Transfer to a GC vial with a glass insert. Inject immediately.

GC-MS Parameters

Parameter	Setting / Description	Rationale
Instrument	GC-MS (Single Quadrupole)	Required for selectivity (SIM).
Column	Agilent Cyclosil-B or Supelco -DEX 120 (30 m × 0.25 mm × 0.25 µm)	The 2,3-di-O-acetyl-6-O-t-butyl-silyl derivative of -CD is optimal for separating chiral esters.
Carrier Gas	Helium @ 1.0 mL/min (Constant Flow)	Standard carrier for MS.
Inlet	Splitless Mode (Purge on at 0.75 min)	Maximizes sensitivity for trace impurities.
Inlet Temp	220 °C	High enough to volatilize, low enough to prevent thermal degradation.
Oven Program	50°C (hold 2 min) 5°C/min 160°C 20°C/min 240°C (hold 5 min)	Slow ramp (5°C/min) is critical for chiral resolution ( ) of enantiomers.
Transfer Line	240 °C	Prevents condensation before MS source.
MS Source	EI (Electron Ionization), 230 °C	Standard ionization.
Acquisition	SIM Mode (Selected Ion Monitoring)	Target Ions: m/z 79 (Base peak, ), 71 ( ), 57 .

Method Validation (Self-Validating Systems)

To ensure the method is trustworthy and robust (E-E-A-T), the following validation criteria must be met.

System Suitability

• Resolution (

  ): Inject a racemic standard (10 ppm). The resolution between the (R) and (S) enantiomers must be (baseline separation).

• Tailing Factor: Must be < 1.5. (Mesylates are polar; if tailing occurs, deactivate the inlet liner with silanizing reagent).

Specificity (Blank Check)

Inject a blank solvent (DCM). There must be no interference peaks at the retention time of 2-MBMS (approx 12–15 min depending on flow). This confirms that the m/z 79 signal is not from background noise.

Sensitivity (LOD/LOQ)

• LOD (Limit of Detection): S/N ratio

  3:1.

• LOQ (Limit of Quantitation): S/N ratio

  10:1.

• Target: For genotoxic impurities, the LOQ should typically reach 1–5 ppm relative to the drug substance.

Troubleshooting & Causality

Issue	Probable Cause	Corrective Action
Peak Co-elution	Ramp rate too fast.	Decrease oven ramp from 5°C/min to 2°C/min between 80°C and 140°C.
Peak Tailing	Active sites in liner or column.	Replace inlet liner with a deactivated splitless liner. Trim 10cm from column head.
Signal Loss	Sample degradation.	Ensure samples are prepared in aprotic solvents (DCM) and analyzed within 4 hours.
Ghost Peaks	Carryover.	Perform a post-run bake-out at 240°C for 5 minutes after every injection.

References

• ICH M7(R1) . Assessment and Control of DNA Reactive (Mutagenic) Impurities in Pharmaceuticals to Limit Potential Carcinogenic Risk. International Council for Harmonisation.

• K. Raman et al. (2016). Trace Level Determination of Alkyl Methanesulfonates in Doxazosin Mesylate by GC-MS. Chromatographia.[1][2][3][4][5] (Demonstrates m/z 79 SIM strategy for mesylates).

• Schurig, V. (2001). Separation of enantiomers by gas chromatography.[6][7][8] Journal of Chromatography A, 906(1-2), 275-299. (Authoritative review on Cyclodextrin mechanisms).

• Sigma-Aldrich/Supelco . Chiral GC Columns: Astec CHIRALDEX and Supelco DEX.[6] Technical Guide. (Reference for

  -DEX column selection).

Sources

• 1. rroij.com [rroij.com]
• 2. gcms.cz [gcms.cz]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. Determination of Methyl Methanesulfonate and Ethyl Methylsulfonate in New Drug for the Treatment of Fatty Liver Using Derivatization Followed by High-Performance Liquid Chromatography with Ultraviolet Detection - PMC [pmc.ncbi.nlm.nih.gov]
• 5. d-nb.info [d-nb.info]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. hplc.sk [hplc.sk]

Application Note: Precision Synthesis of Chiral Intermediates Using (S)-2-Methylbutyl Mesylate

Executive Summary

The use of "chiral pool" starting materials is a cornerstone of economical drug development. (S)-2-Methylbutyl mesylate is a high-value electrophile derived from (S)-(-)-2-methyl-1-butanol (fusel oil fraction). Unlike secondary electrophiles that undergo Walden inversion, this reagent allows for the introduction of a chiral isopentyl-like tail with retention of absolute configuration .

This guide outlines the robust preparation of (S)-2-methylbutyl mesylate and its subsequent application in synthesizing chiral ethers and amines. Emphasis is placed on controlling genotoxic impurities (GTIs) and maximizing atom economy.

Mechanistic Principles & Stereochemistry[1]

The "Beta-Center" Retention Effect

A common misconception in nucleophilic substitution is that

reactions always invert chirality. This is only true if the leaving group is attached directly to the chiral center.

In (S)-2-methylbutyl mesylate, the leaving group (mesylate) is on the primary carbon (C1), while the stereocenter is at the beta-position (C2). Consequently, the bond connecting the chiral center to the carbon skeleton is never broken during the mesylation or the subsequent substitution.[1]

• Step 1 (Activation): The alcohol oxygen attacks the sulfonyl chloride. The C1-O bond remains intact.

• Step 2 (Substitution): The nucleophile attacks C1. The C1-C2 bond remains intact.

Result: The (S)-configuration is strictly preserved in the final product.

Reaction Pathway Visualization

Figure 1: Reaction pathway showing the preservation of the C2 stereocenter throughout the activation and substitution process.

Protocol A: Synthesis of (S)-2-Methylbutyl Mesylate

Objective: Convert (S)-(-)-2-methyl-1-butanol to its mesylate with >98% chemical purity and no racemization.

Reagents & Equipment

• Substrate: (S)-(-)-2-Methyl-1-butanol (1.0 equiv)

• Reagent: Methanesulfonyl chloride (MsCl) (1.2 equiv)[2]

• Base: Triethylamine (TEA) (1.5 equiv)[2]

• Solvent: Dichloromethane (DCM) (anhydrous, 10 volumes)

• Equipment: 3-neck round bottom flask, nitrogen inlet, addition funnel, internal thermometer.

Step-by-Step Procedure

• Setup: Charge the flask with (S)-(-)-2-methyl-1-butanol and DCM under a nitrogen atmosphere. Cool the solution to 0°C using an ice/salt bath.

• Base Addition: Add Triethylamine (TEA) in one portion. The temperature may rise slightly; allow it to return to 0°C.

• Activation (Critical Step): Add Methanesulfonyl chloride (MsCl) dropwise via the addition funnel over 30–60 minutes.

  • Expert Note: The reaction is exothermic. Maintain internal temperature < 5°C to prevent side reactions (elimination to alkenes).

• Reaction: Stir at 0°C for 2 hours, then allow to warm to room temperature (20–25°C) for 1 hour. Monitor by TLC (Hexane:EtOAc 7:3) or GC.

• Quench & Workup:

  • Add water (5 vol) to quench excess MsCl.

  • Separate the organic layer.[2]

  • Wash organic layer with 1M HCl (to remove residual TEA).[3]

  • Wash with sat. NaHCO3 (to remove acidity).

  • Wash with Brine.[2]

• Isolation: Dry over anhydrous

  , filter, and concentrate under reduced pressure at < 40°C.

  • Yield Expectation: 90–95% as a colorless to pale yellow oil.

  • Stability: Store at 4°C. Use within 1 week to avoid hydrolysis.

Protocol B: Application – Synthesis of Chiral Ethers

Objective: Use the prepared mesylate to alkylate a phenol (e.g., for liquid crystal or pharmaceutical scaffold synthesis).

Reagents[4]

• Electrophile: (S)-2-Methylbutyl mesylate (1.1 equiv)

• Nucleophile: Substituted Phenol (1.0 equiv)

• Base: Potassium Carbonate (

  ), anhydrous, powdered (2.0 equiv)

• Solvent: DMF (Dimethylformamide) or Acetonitrile.

Step-by-Step Procedure

• Solvation: Dissolve the phenol in DMF (5 volumes) in a reaction vessel.

• Deprotonation: Add

  and stir at room temperature for 15 minutes to generate the phenoxide anion in situ.

• Alkylation: Add (S)-2-methylbutyl mesylate dropwise.

• Heating: Heat the mixture to 60–80°C .

  • Expert Note: Unlike alkyl halides, mesylates are highly reactive. Monitor closely. Reaction is typically complete in 2–4 hours.

• Workup:

  • Cool to room temperature.

  • Pour into ice water (20 volumes). The product often precipitates as a solid (if the phenol core is large) or separates as an oil.

  • Extract with Ethyl Acetate if oil separates.

• Purification: Recrystallization (ethanol) or Column Chromatography.

Comparative Analysis: Leaving Group Selection

Why use the Mesylate (OMs) over the Tosylate (OTs) or Halides?

Feature	Mesylate (OMs)	Tosylate (OTs)	Bromide (Br)
Atom Economy	High (Small leaving group)	Medium (Large aromatic group)	Good
Reactivity ( )	Excellent	Good	Good
Crystallinity	Low (Often oils)	High (Good for solids)	Varies
Preparation	Fast (MsCl is very reactive)	Slower (TsCl is bulky)	Requires (messy)
Safety	PGI Concern	PGI Concern	General Toxicity

Safety & Regulatory (Genotoxic Impurities)

Alkyl mesylates are classified as Potentially Genotoxic Impurities (PGIs) . They are potent alkylating agents capable of interacting with DNA.[4]

Handling Protocols

• Containment: All weighing and transfers must occur in a functioning fume hood.

• Decontamination: Spills should be treated with a solution of dilute ammonia or NaOH to hydrolyze the mesylate to the benign sulfonic acid.

• Analytical Control: If this intermediate is used in GMP synthesis, you must demonstrate the purge of residual mesylate in the final API.

  • Limit: Typically < 1.5 µ g/day intake (TTC threshold).

  • Detection: GC-MS with SIM mode is required for ppm-level detection.

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Low Yield (Step 1)	Hydrolysis of MsCl	Ensure DCM is anhydrous. Check nitrogen line.
Elimination Product (Alkene)	Temperature too high	Keep addition at 0°C. Add MsCl slower.
Racemization	Extremely Unlikely	Check starting material optical purity. (Racemization at C2 requires harsh radical or carbocation conditions not present here).
Residual Acid	Poor Workup	Ensure thorough washing with until pH is neutral.

References

• Preparation of Mesylates: Furst, A.; Koller, F. "Über Steroide und Sexualhormone." Helvetica Chimica Acta, 1947, 30, 1454.
• Nucleophilic Substitution Mechanism: Smith, M. B. March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure, 7th Ed.; Wiley: Hoboken, NJ, 2013.

• Genotoxicity of Alkyl Mesylates: Teasdale, A.; Eadsforth, C. "Safety assessment of genotoxic impurities in pharmaceutical processes." Organic Process Research & Development, 2010.[2]

• Chiral Intermediates in Liquid Crystals: Gray, G. W. "The chemistry of liquid crystals." Philosophical Transactions of the Royal Society A, 1983. (Highlights the use of 2-methylbutyl tails).

• General Protocol Validation: "Alcohol to Mesylate using MsCl." Organic Syntheses, Coll. Vol. various.

Sources

• 1. jackwestin.com [jackwestin.com]
• 2. organic-synthesis.com [organic-synthesis.com]
• 3. echemi.com [echemi.com]
• 4. Residues of genotoxic alkyl mesylates in mesylate salt drug substances: real or imaginary problems? - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: 2-Methylbutyl Methanesulfonate (2-MBMS) Stability

Status: Operational | Topic: Hydrolytic Stability & Preservation | Ticket ID: MBMS-STAB-001

Critical Overview: The Stability Paradox

Welcome to the Technical Support Center. You are likely here because you are dealing with 2-methylbutyl methanesulfonate (2-MBMS), a reactive alkylating agent. In the context of pharmaceutical development, this compound is often flagged as a Genotoxic Impurity (GTI) under ICH M7 guidelines.

The Core Challenge: To control a GTI, you must measure it. To measure it, you must preserve it. However, 2-MBMS is designed by nature to react. In aqueous media, it undergoes hydrolysis, converting back to 2-methylbutanol and methanesulfonic acid (MSA).

Your Objective: Prevent this hydrolysis long enough to perform accurate quantification or synthetic utilization.

Module 1: The Physics of Failure (Mechanism)

To stop the degradation, you must understand the enemy. 2-MBMS degrades primarily via an

Nucleophilic Substitution mechanism in aqueous environments.

The Hydrolysis Pathway

Water acts as the nucleophile, attacking the electrophilic carbon adjacent to the oxygen. The methanesulfonate group (

) is an excellent leaving group.

Figure 1: The degradation pathway of 2-MBMS. Note that hydroxide ions (

) are significantly stronger nucleophiles than neutral water, making pH the critical control variable.

Module 2: Troubleshooting & Protocols

Select the scenario that matches your current workflow issue.

Scenario A: "My Analytical Recovery is Low/Inconsistent"

Diagnosis: You are likely losing the analyte during the sample preparation phase due to aqueous contact time or elevated pH.

The Fix: The "Cold-Acidic-Fast" Protocol Follow this validated workflow to maximize recovery for GC-MS or LC-MS analysis.

Step	Action	Technical Rationale
1. Quench	Adjust aqueous sample pH to < 4.0 immediately using dilute .	Alkyl mesylates are most stable in acidic media. Base catalyzes rapid hydrolysis.
2. Chill	Maintain all solvents and samples at 4°C .	Reaction rate drops approx. 2-3x for every 10°C decrease (Arrhenius behavior).
3. Extract	Use Dichloromethane (DCM) or MTBE for liquid-liquid extraction.	2-MBMS partitions preferentially into the organic phase, removing it from the hydrolytic aqueous environment.
4. Dry	Dry the organic layer over immediately.	Removes residual micro-droplets of water that continue degradation in the organic phase.
5. Analyze	Inject via GC-MS or LC-MS/MS.	Avoid protic solvents (Methanol) in the final diluent if possible; use Acetonitrile.

Expert Insight: Never use methanol as a diluent for methanesulfonates if any acid is present, as transesterification can occur, forming Methyl Methanesulfonate (MMS)—a false positive for a different GTI.

Scenario B: "I need to store a stock solution"

Diagnosis: Storage in inappropriate solvents leads to "silent" degradation.

The Fix: Solvent Engineering

• Do NOT Store in: Water, Alcohols (MeOH, EtOH), or wet ethers.

• DO Store in: Anhydrous Acetonitrile (MeCN) , DMSO , or Toluene .

• Shelf Life: In anhydrous MeCN at -20°C, 2-MBMS is stable for >6 months.

Module 3: Quantitative Stability Data

The following data summarizes the estimated half-life (

) of primary alkyl mesylates (using n-butyl and ethyl mesylate as structural proxies for 2-MBMS) under varying conditions.

Table 1: Estimated Half-Life of Primary Alkyl Mesylates

pH Condition	Temperature	Estimated	Risk Level
pH 1 - 4	25°C	> 24 Hours	🟢 Safe (Short Term)
pH 7 (Neutral)	25°C	1 - 5 Hours	🟡 Caution (Process Quickly)
pH 9 (Basic)	25°C	< 15 Minutes	🔴 Critical (Rapid Loss)
pH 7	50°C	< 30 Minutes	🔴 Critical
pH 7	4°C	> 12 Hours	🟢 Safe

Note: Data derived from comparative kinetics of structurally similar primary alkyl methanesulfonates (Teasdale et al.). 2-MBMS may exhibit slightly higher stability than n-butyl mesylate due to

-branching steric hindrance, but this should not be relied upon for safety margins.

Module 4: Process Logic Map

Use this decision tree to determine the correct handling procedure for your specific need.

Figure 2: Operational decision tree for selecting the correct preservation strategy.

References

• Teasdale, A., et al. (2013). "Mechanism and Processing Parameters Affecting the Formation of Methyl Methanesulfonate from Methanol and Methanesulfonic Acid." Organic Process Research & Development.

• Elder, D. P., Teasdale, A., & Lipczynski, A. M. (2008). "Genotoxic Impurities: Real-Time Analysis and Control." Journal of Pharmaceutical and Biomedical Analysis.

• ICH M7(R1) Guideline. (2017). "Assessment and Control of DNA Reactive (Mutagenic) Impurities in Pharmaceuticals to Limit Potential Carcinogenic Risk." International Council for Harmonisation.

• Guan, J., et al. (2019). "Development and validation of a sensitive method for alkyl sulfonate genotoxic impurities determination in drug substances using gas chromatography coupled to triple quadrupole mass spectrometry." Journal of Pharmaceutical and Biomedical Analysis.

• Snodin, D. J. (2010). "Residues of genotoxic alkyl mesylates in mesylate salt drug substances: Real or imaginary?" Regulatory Toxicology and Pharmacology.

Technical Support Center: Stability &amp; Handling of 2-Methylbutyl Mesylate Standards

Executive Summary

2-Methylbutyl mesylate is a reactive alkyl mesylate, often monitored as a genotoxic impurity (GTI) in pharmaceutical substances. Its structural integrity is compromised by its inherent electrophilicity, making it prone to nucleophilic attack (hydrolysis and solvolysis).

This guide addresses the critical instability issues researchers face when quantifying this impurity. The protocols below are designed to arrest degradation pathways, ensuring your calibration curves remain valid and your quantification limits (LOQ) are reliable.

Troubleshooting Guide (Q&A)

Issue 1: "My standard recovery drops significantly within 24 hours of preparation."

Diagnosis: Solvolysis or Hydrolysis. If you dissolved the standard in methanol (MeOH) or ethanol (EtOH), you have initiated a solvolysis reaction. Alkyl mesylates react with protic solvents. Even in "anhydrous" alcohols, the hydroxyl group acts as a nucleophile, displacing the mesylate group over time.

Corrective Action:

• Switch Solvent: Immediately switch to a polar aprotic solvent like Acetonitrile (MeCN) or a non-polar solvent like Toluene (for GC applications). These solvents lack the nucleophilic hydroxyl group required to attack the mesylate.

• Verify Water Content: Ensure your solvent is "Anhydrous Grade" (<0.005% water). Even trace moisture in MeCN can lead to hydrolysis, forming 2-methylbutanol and methanesulfonic acid (MSA).

Issue 2: "I see a new, broad peak eluting early in my chromatogram."

Diagnosis: Formation of Methanesulfonic Acid (MSA). As 2-methylbutyl mesylate degrades, it releases MSA. In GC, this often appears as a broad, tailing peak or causes baseline rise. In LC, it elutes near the void volume.

Corrective Action:

• Check pH (LC only): If using LC-MS, ensure your mobile phase buffer has sufficient capacity.

• Glassware Hygiene: MSA is acidic. If your standard degrades, the acidity can catalyze further degradation of the remaining standard (autocatalysis). Discard the solution and prepare fresh in silanized glassware to prevent surface-catalyzed decomposition.

Issue 3: "My peak area variability (%RSD) is high (>5%) between injections."

Diagnosis: Thermal Instability in the Autosampler. 2-Methylbutyl mesylate is thermally labile. Leaving vials in an uncooled autosampler tray allows heat accumulation, accelerating degradation.

Corrective Action:

• Thermostat Control: Set the autosampler temperature to 4°C .

• Amber Vials: While not strictly photo-labile, amber vials reduce radiant heat absorption.

• Limit Residence Time: Do not queue samples for >12 hours. Prepare smaller batches.

Scientific Rationale & Mechanisms

To stabilize these solutions, one must understand the degradation mechanism. The mesylate group (-OMs) is an excellent leaving group.

• Hydrolysis: Water attacks the

  -carbon, displacing the mesylate anion ( ).

  • Reaction:

• Solvolysis (in Methanol): Methanol acts as the nucleophile.

  • Reaction:

Key Insight: The formation of Methanesulfonic Acid (MsOH) is particularly dangerous because it lowers the pH of the solution, which can catalyze further degradation or react with other components in a complex matrix.

Visualization: Degradation Pathways

Figure 1: Mechanistic pathways of 2-methylbutyl mesylate degradation in the presence of protic solvents or moisture.

Experimental Protocols

Protocol A: Preparation of Stable Stock Solution (1000 µg/mL)

Objective: Create a stock solution stable for at least 1 week at -20°C.

Parameter	Specification
Solvent	Acetonitrile (LC-MS Grade, Anhydrous) or Toluene (for GC)
Concentration	1.0 mg/mL (1000 ppm)
Glassware	Class A Volumetric Flask, Amber, Silanized
Storage	-20°C (Freezer)

Step-by-Step:

• Equilibrate: Allow the neat 2-methylbutyl mesylate reference material to reach room temperature in a desiccator to prevent condensation.

• Weigh: Accurately weigh 10.0 mg of the substance into a 10 mL silanized volumetric flask.

  • Note: Silanization deactivates surface silanol groups on glass that can catalyze degradation.

• Dissolve: Fill to volume with Anhydrous Acetonitrile .

  • Critical: Do not use sonication, which generates heat. Use gentle inversion.

• Aliquot: Immediately transfer into amber crimp-top vials with PTFE/Silicone septa.

• Store: Store at -20°C.

Protocol B: Stability Verification System

Objective: Self-validating check to confirm standard integrity before use.

• Internal Standard (IS): Add a stable internal standard (e.g., 2-methylbutyl acetate or a deuterated analog) to your solution.

• Ratio Monitoring: Calculate the Area Ratio (

  ).

• Acceptance Criteria: The ratio should not deviate by >2% from the initial preparation.

  • Why? If solvent evaporates, both peaks increase (ratio constant). If mesylate degrades, only the target peak decreases (ratio drops).

Solvent Selection Decision Tree

Use this logic flow to select the correct solvent for your analytical technique.

Figure 2: Decision matrix for solvent selection based on analytical instrumentation.

Frequently Asked Questions (FAQ)

Q: Can I use DMSO as a solvent? A: While DMSO is aprotic, it is highly hygroscopic (absorbs water from air). Unless stored under strict inert gas (Argon/Nitrogen) and used immediately, DMSO can introduce enough water to cause hydrolysis. Acetonitrile is safer.

Q: How long is the shelf life of the stock solution? A:

• At -20°C in MeCN: Typically 1-3 months.

• At 4°C in MeCN: 1-2 weeks.

• At Room Temp: < 24 hours.

• Always verify with the Internal Standard protocol (Protocol B) before use.

Q: Is derivatization necessary for GC analysis? A: Not strictly necessary, but often recommended if you observe thermal degradation in the injector. Derivatization with N-methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA) is not applicable here as there are no active protons on the mesylate. However, derivatizing the hydrolysis product (the alcohol) is a common way to indirectly measure the impurity, though direct analysis of the mesylate is preferred for regulatory specificity.

References

• Snodin, D. J. (2006).[1][2] "Residues of genotoxic alkyl mesylates in mesylate salt drug substances: Real or imaginary problems?" Regulatory Toxicology and Pharmacology, 45(1), 79-90.[1] Link

• Elder, D. P., & Snodin, D. J. (2009).[1] "Drug substances presented as sulfonic acid salts: Overview of utility, safety and regulation." Journal of Pharmacy and Pharmacology, 61(3), 269-278. Link

• Teasdale, A. (2017). Genotoxic Impurities: Strategies for Identification and Control. Wiley.

• European Medicines Agency (EMA). (2014). "ICH guideline M7(R1) on assessment and control of DNA reactive (mutagenic) impurities in pharmaceuticals to limit potential carcinogenic risk." Link

Sources

• 1. scispace.com [scispace.com]
• 2. Residues of genotoxic alkyl mesylates in mesylate salt drug substances: real or imaginary problems? - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Sulfonate Analysis in GC

Topic: Troubleshooting Peak Tailing of Sulfonates (Alkyl Sulfonate Esters & Sulfonic Acids) Analyst Level: Senior Application Scientist Context: Pharmaceutical Impurity Profiling (GTI Analysis), Environmental Monitoring

Introduction: The "Sticky" Science of Sulfonates

In the context of drug development, sulfonates usually appear in two forms: Sulfonic Acids (e.g., methanesulfonic acid used for salt formation) and Alkyl Sulfonate Esters (e.g., methyl methanesulfonate - MMS, ethyl methanesulfonate - EMS).

Critical Distinction:

• Sulfonate Esters (GTIs): These are semi-volatile, genotoxic impurities (GTIs) regulated at ppm levels. They can be analyzed by direct injection GC, but they are prone to severe adsorption (tailing) due to their polarity and reactivity with silanols.

• Sulfonic Acids: These are non-volatile and thermally unstable. They cannot be analyzed by GC without derivatization. If you are injecting free sulfonic acids directly, no amount of troubleshooting will fix the tailing—they are decomposing in your inlet.

This guide focuses on the most common and frustrating scenario: The tailing of Sulfonate Esters (GTIs) during trace analysis.

Tier 1: Rapid Diagnostics (Physical vs. Chemical)

Before changing column chemistry, we must determine if the tailing is caused by Flow Path Physics or Surface Chemistry .

Q: All my peaks are tailing, including the internal standard. Is this a sulfonate issue? A: No. If all peaks tail, the issue is physical.[1][2]

• Diagnosis: Bad column cut, ferrule debris in the liner, or improper installation depth.

• Immediate Action: Re-cut the column.

• The "Ceramic Wafer" Protocol:

  • Remove the column from the inlet.[3]

  • Use a ceramic wafer (not a diamond pen) to score the polyimide coating gently.

  • Snap the column. The end should be perfectly flat (90° angle).

  • Verification: Inspect with a 10x magnifier. If you see jagged polyimide or a rough glass edge, cut again. A rough cut creates turbulence (physical tailing) and exposes active silanols (chemical tailing).

Q: Only the sulfonate peaks are tailing; the hydrocarbon standards look perfect. Why? A: This is Chemical Adsorption . The sulfonates are interacting with active sites (silanols) in the liner or the head of the column. This is the classic "Shark Fin" peak shape problem.

Tier 2: The Inlet – The Primary Failure Point

The GC inlet is where 90% of sulfonate tailing originates. Sulfonate esters are Lewis bases that hydrogen-bond aggressively with free silanol groups (Si-OH) on glass surfaces.

Visualizing the Adsorption Mechanism

The following diagram illustrates how active sites trap sulfonates, causing the "tail" as molecules are slowly released back into the gas phase.

Caption: Mechanism of sulfonate adsorption. Active silanols (red) retain analytes temporarily, causing tailing. Deactivated surfaces (green) allow smooth elution.

Inlet Troubleshooting Q&A

Q: I am using a standard splitless liner with wool. Is that okay? A: Absolutely not. Glass wool is a massive surface area of potential activity. For sulfonates:

• Remove the wool: Use a single taper liner without wool if your sample is clean.

• Ultra-Inert Technology: If you must use wool (to wipe the needle or aid vaporization), use strictly "Ultra-Inert" or "Deactivated" liners. Standard deactivation is insufficient for trace sulfonates.

Q: How often should I change the liner for GTI analysis? A: Much more frequently than for standard purity methods. Non-volatile matrix components (from the drug substance) accumulate in the liner. These residues oxidize and become active sites.

• Rule of Thumb: If tailing factor (

  ) increases by 10%, change the liner and the gold seal.

Tier 3: Column Chemistry & Selection

If the inlet is clean and the peaks still tail, the column stationary phase or film thickness is the culprit.

Q: Which column phase is best for Sulfonate Esters? A: You need a phase that balances inertness with retention .

• Non-polar (100% Dimethyl polysiloxane): Often too little retention; sulfonates elute with the solvent or tail due to solubility mismatch.

• Intermediate Polarity (Cyanopropyl-phenyl or Trifluoropropyl): usually the best choice.

Column Selection Guide for Sulfonates

Analyte Type	Recommended Phase	Why?	Commercial Examples
Alkyl Sulfonates (MMS, EMS)	6% Cyanopropyl-phenyl	Excellent selectivity for polar esters; separates from solvent.	DB-624, Rxi-624Sil MS
Aryl Sulfonates (Tosylate esters)	5% Phenyl-arylene	High thermal stability; "MS" grades have lower bleed and higher inertness.	DB-5ms UI, Rxi-5Sil MS
Difficult Separations	14% Cyanopropyl-phenyl	Higher polarity for better retention of light sulfonates.	DB-1701, Rxi-1701

Q: Does film thickness (

) affect tailing? A: Yes. Use a thicker film (1.0 µm - 1.4 µm) for volatile sulfonates (MMS/EMS).

• Reasoning: A thicker film covers active sites on the fused silica tubing more effectively and focuses the peak better, masking adsorption effects.

Tier 4: The "Nuclear Option" - Derivatization

If you are analyzing Sulfonic Acids (not esters), or if your esters are degrading, you must derivatize.

Q: I am trying to analyze Methanesulfonic Acid directly, but I see no peaks. A: You are injecting a strong, non-volatile acid into a hot inlet. It is charring. You must convert it to a volatile derivative.

Protocol: Derivatization of Sulfonic Acids

• Reagent: N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) or Methylation reagents.[4]

• Workflow:

  • Dry the sample completely (water kills the reaction).

  • Add BSTFA + 1% TMCS (catalyst).

  • Incubate at 60°C for 30 mins.

  • Inject the resulting Trimethylsilyl (TMS) ester .

Summary Workflow: The Troubleshooting Decision Tree

Follow this logic path to resolve tailing issues systematically.

Caption: Step-by-step logic for isolating the root cause of sulfonate tailing.

References

• Agilent Technologies. (2011). GC/MS Analysis of Trace Fatty Acid Methyl Esters (FAME) in Jet Fuel Using Energy Institute Method IP585. (Demonstrates Selective Ion Monitoring and trace ester analysis principles).

• Restek Corporation. (2020). GC Troubleshooting—Tailing Peaks. (Definitive guide on distinguishing physical vs. chemical tailing).

• Teo, T. L., et al. (2010). Trace analysis of residual sulfonate esters in Simvastatin by capillary gas chromatography-mass spectrometry. Analytical Methods. (Validation of sulfonate ester analysis on capillary columns).

• Kirkland, J. J. (1960).[5] Analysis of Sulfonic Acids and Salts by Gas Chromatography of Volatile Derivatives. Analytical Chemistry. (Foundational text on why sulfonic acids require derivatization).

• Element Lab Solutions. (2020). Troubleshooting GC peak shapes. (Detailed breakdown of film thickness and sample loading effects).

Sources

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. elementlabsolutions.com [elementlabsolutions.com]
• 3. Peaks tailing-problem on fatty acid and ester analyses - Chromatography Forum [chromforum.org]
• 4. tcichemicals.com [tcichemicals.com]
• 5. pubs.acs.org [pubs.acs.org]

Technical Support Center: Methanesulfonyl Chloride (MsCl) Removal

Topic: Elimination of Excess Methanesulfonyl Chloride from Reaction Mixtures

ID: TS-GUIDE-MSCL-001 | Status: Active | Last Updated: 2026-02-05

Core Mechanistic Insight: The "Acid Trap"

The Problem: Users frequently report detecting residual MsCl by NMR even after a standard water wash. The Cause: Methanesulfonyl chloride hydrolysis is pH-dependent . While MsCl reacts with water to form methanesulfonic acid (MsOH) and HCl, the reaction is autocatalytic in inhibition. As acid is produced, the pH drops, and the rate of hydrolysis slows significantly. In a biphasic mixture (DCM/Water), the MsCl remains protected in the organic layer while the aqueous layer becomes highly acidic, effectively "stalling" the quench.

The Solution: You must actively neutralize the generated acid to drive the equilibrium forward.

Figure 1: The mechanism of acid-inhibited hydrolysis. Without base, the reaction self-terminates.

Decision Matrix: Selecting the Right Protocol

Do not apply a "one-size-fits-all" workup.[1] Select your method based on product stability.

Figure 2: Workflow for selecting the appropriate quenching strategy.

Detailed Experimental Protocols

Protocol A: Buffered Aqueous Quench (Standard)

Best for: Stable, hydrophobic products (e.g., simple alkyl mesylates).

Theory: Uses a mild base to neutralize HCl/MsOH as they form, maintaining a pH where hydrolysis is rapid (~pH 8-9).

• Cooling: Cool the reaction mixture to 0°C. Hydrolysis is exothermic.

• Quench: Slowly add saturated aqueous NaHCO₃ (approx. 2 mL per mmol of excess MsCl).

  • Critical: Do not use NaOH or KOH. Strong bases can cause the mesylate product to eliminate to an alkene.

• Agitation: Stir vigorously for 30–45 minutes .

  • Note: Vigorous stirring is essential to increase the surface area between the organic (MsCl) and aqueous (Base) phases.

• Verification: Check pH of the aqueous layer. It must remain basic (pH > 8). If acidic, add more NaHCO₃.

• Separation: Separate layers. Wash organic layer once with brine to remove residual salts.

Protocol B: Solid-Phase Scavenging (Precision)

Best for: Acid-sensitive compounds, water-soluble products, or parallel synthesis.

Theory: Uses a polymer-supported amine (like Trisamine) to react with MsCl. The resulting sulfonamide remains bound to the bead, which is removed by filtration. No aqueous workup is required.

Parameter	Specification
Reagent	PS-Trisamine (Tris(2-aminoethyl)amine polystyrene)
Loading	Typically 3.0–4.0 mmol/g
Stoichiometry	2.0–3.0 equivalents relative to excess MsCl
Solvent Compatibility	DCM, THF, DMF (Swelling is required)

Steps:

• Calculate: Estimate the amount of unreacted MsCl (Total MsCl added - Theoretical Product).

• Add Resin: Add 3 equivalents of PS-Trisamine resin to the reaction mixture.

• Incubate: Shake or stir gently at room temperature for 2–4 hours .

  • Tip: Do not use magnetic stir bars if they grind the resin; use an orbital shaker or overhead stirrer.

• Filter: Filter the mixture through a fritted funnel or a compacted Celite pad.

• Rinse: Wash the resin cake with the reaction solvent (DCM/THF) to recover any entrained product.

• Result: The filtrate contains the product; MsCl is trapped on the resin.

Regulatory & Safety (ICH M7 Compliance)

The Hidden Danger: Alkyl Mesylates While MsCl itself is toxic, the regulatory critical quality attribute (CQA) is often the Alkyl Mesylate impurity.

• Mechanism: Residual MsCl + Residual Alcohol (Starting Material)

  Alkyl Mesylate.

• Risk: Alkyl mesylates are potent genotoxic impurities (GTIs).

• Control Strategy:

  • Ensure complete consumption of the alcohol starting material (limiting reagent).

  • Prove effective purging of MsCl during workup using the protocols above.

  • Analytic Limit: Verify MsCl levels are below the Threshold of Toxicological Concern (TTC) or calculated Permitted Daily Exposure (PDE) limits using GC-MS.

Troubleshooting FAQs

Q: I used Protocol A (NaHCO3), but my product eliminated to an alkene. Why? A: Even weak bases can trigger E2 elimination in sterically hindered or sensitive mesylates.

• Fix: Switch to Protocol B (Scavenger) . If you must use aqueous workup, use ice-cold water without base, but extend the stirring time to 2+ hours to allow slow hydrolysis, or wash with dilute aqueous ammonia (weaker base).

Q: I smell MsCl (acrid/pungent) even after rotary evaporation. Is it safe? A: No. MsCl has a boiling point of ~161°C. It does not strip off easily on a rotovap and will co-distill slowly, contaminating your pump oil and lab air.

• Fix: You must chemically quench it (hydrolysis or scavenger) before evaporation. Do not rely on vacuum to remove it.

Q: Can I use Pyridine to quench? A: Yes, but Pyridine is difficult to remove completely and can poison downstream catalysts (e.g., Pd/C). If you use pyridine, you must wash the organic layer with 1M HCl (if your product tolerates acid) or CuSO₄ solution to remove the pyridine.

Q: My scavenger resin isn't working; MsCl is still present. A: Check your solvent. Polystyrene resins need to swell to expose active sites.

• Good Solvents: DCM, THF, DMF, Toluene.

• Bad Solvents: Water, Methanol, Hexanes (Resin collapses, trapping active sites).

References

• Hydrolysis Kinetics: Robertson, R. E., et al. "Hydrolysis of Methanesulfonyl Chloride." Canadian Journal of Chemistry, 1968.

• Genotoxic Impurities: Teasdale, A., et al. "Risk Assessment of Genotoxic Impurities in New Chemical Entities: Strategies to Demonstrate Control." Organic Process Research & Development, 2013.

• Polymer Scavengers: Ley, S. V., et al. "Polymer-Supported Reagents and Scavengers: A New Dimension in Organic Synthesis." Journal of the Chemical Society, Perkin Transactions 1, 2000.

• Regulatory Guidelines: ICH M7(R2) "Assessment and Control of DNA Reactive (Mutagenic) Impurities in Pharmaceuticals."[2][3] International Council for Harmonisation, 2023.

Sources

• 1. fishersci.no [fishersci.no]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. researchgate.net [researchgate.net]

Technical Support Center: 2-Methylbutyl Methanesulfonate Synthesis

Status: Operational Ticket ID: OPT-YIELD-2MBMS Assigned Specialist: Senior Application Scientist Subject: Optimization of Yield and Purity for 2-Methylbutyl Methanesulfonate

Executive Summary

2-Methylbutyl methanesulfonate (2-MBMS) is a primary alkyl mesylate derived from 2-methyl-1-butanol. It is a critical intermediate in alkylation reactions but poses two significant challenges:

• Chemical Stability: Like all sulfonate esters, it is a potent alkylating agent and susceptible to nucleophilic attack (even by its own byproducts).

• Safety Profile: It is classified as a Genotoxic Impurity (GTI) .[1] Strict containment and yield optimization are required not just for economy, but to minimize hazardous waste and exposure.

This guide provides a "Golden Batch" protocol and a diagnostic troubleshooting matrix to maximize yield (>90%) and suppress the formation of the primary impurity: 2-methyl-1-chlorobutane.

Module 1: The "Golden Batch" Protocol

Standard Operating Procedure for High-Yield Synthesis

This protocol utilizes the Methanesulfonyl Chloride (MsCl) / Triethylamine (TEA) method in Dichloromethane (DCM). This system is chosen for its solubility profile and ease of workup.

Reagent Stoichiometry Table

Component	Role	Equiv.	Notes
2-Methyl-1-butanol	Substrate	1.0	Limiting reagent. Ensure water content <0.1%.
Methanesulfonyl Chloride (MsCl)	Reagent	1.2 - 1.5	Excess required to account for hydrolysis by adventitious moisture.
Triethylamine (TEA)	Base	1.5 - 2.0	Scavenges HCl. Must be in excess of MsCl.
Dichloromethane (DCM)	Solvent	10-15 Vol	High dilution prevents localized heating (exotherms).
DMAP (Optional)	Catalyst	0.05	Accelerates reaction if kinetics are sluggish (rare for primary alcohols).

Step-by-Step Workflow

• System Prep: Flame-dry a 3-neck round-bottom flask under Nitrogen/Argon flow.

• Solvation: Charge 2-methyl-1-butanol and TEA into the flask with dry DCM. Cool to -10°C to 0°C (Ice/Salt bath).

  • Why? Low temperature prevents the formation of the alkyl chloride impurity.

• Addition: Add MsCl dropwise via a pressure-equalizing addition funnel over 30–60 minutes.

  • Critical Control Point: Maintain internal temperature < 5°C . Rapid addition causes exotherms that degrade the product.

• Reaction: Allow the mixture to warm to Room Temperature (RT) and stir for 2–4 hours. Monitor via TLC or GC.

  • Endpoint: Disappearance of alcohol. Do not over-stir; prolonged exposure to chloride ions favors side reactions.

• Quench: Cool back to 0°C. Add saturated NaHCO₃ solution slowly.

• Workup:

  • Separate phases.[2][3][4]

  • Wash Organic layer: 1x Water, 1x 1M HCl (removes excess TEA), 1x Sat. NaHCO₃ (removes MsOH), 1x Brine.

  • Dry over Na₂SO₄, filter, and concentrate in vacuo at < 30°C .

Module 2: Diagnostic Troubleshooting (Q&A)

Issue 1: Low Yield (<60%)

Q: I followed the stoichiometry, but my isolated yield is low. Where did the product go? A: If the product is not in the organic layer, it likely never formed due to MsCl Hydrolysis .

• The Cause: MsCl is extremely moisture-sensitive. If your solvent or starting alcohol is "wet," the MsCl reacts with water to form Methanesulfonic Acid (MsOH) and HCl instead of reacting with your alcohol.

• The Fix:

  • Dry DCM over molecular sieves (3Å or 4Å) for 24 hours.

  • Perform a Karl Fischer (KF) titration on the 2-methyl-1-butanol. If water >0.1%, dry it.

  • Increase MsCl equivalents to 1.5 to "burn" through the moisture.

Issue 2: The "Chloride Problem" (Impurity Formation)

Q: My GC shows a peak with M-mass corresponding to the alkyl chloride. How do I stop this? A: This is the most common failure mode. The chloride ion (Cl⁻) generated from MsCl is a nucleophile. If the reaction gets too hot or sits too long, Cl⁻ attacks your newly formed mesylate, converting it to 2-methyl-1-chlorobutane.

• Mechanism:

• The Fix:

  • Temperature Discipline: Never let the reaction exceed 25°C.

  • Switch Reagents: Use Methanesulfonic Anhydride (Ms₂O) instead of MsCl.

    • Why? The byproduct is the non-nucleophilic mesylate anion (

      ), completely eliminating the source of chlorine. This is the "Platinum Standard" for purity.

Issue 3: Thermal Instability

Q: The product turned black/brown during rotary evaporation. A: Alkyl mesylates are thermally unstable.

• The Fix: Never heat the water bath above 30°C. Do not attempt to distill the final product at atmospheric pressure; it will decompose violently. If purification is needed, use flash chromatography (Silica, Hexane:EtOAc).

Module 3: Visualizing the Process

Figure 1: Reaction Pathways & Competition

This diagram illustrates the main reaction versus the two critical competing pathways: Hydrolysis (yield loss) and Substitution (impurity).[5]

Caption: The target pathway (Green) competes with Chloride substitution (Red Dashed) and Hydrolysis (Red Dotted).

Figure 2: Optimized Workflow Logic

Caption: Step-by-step logic flow for the "Golden Batch" synthesis.

Module 4: Advanced Optimization (The "Pro" Tips)

If the standard DCM method fails to meet purity specs (e.g., for GMP steps), adopt the Toluene/Filtration Method .

• Solvent Switch: Replace DCM with Toluene .

• The Benefit: Triethylamine Hydrochloride (TEA·HCl) is insoluble in Toluene. As the reaction proceeds, the salt precipitates out.

• The Protocol:

  • Run reaction in Toluene.

  • Filter the white solid (TEA·HCl) before aqueous workup.

  • Result: This physically removes the bulk of the chloride ions from the solution before you even begin the workup, drastically reducing the chance of forming the alkyl chloride impurity [1, 2].

References

• Master Organic Chemistry . Mesylates and Tosylates: Creation and Reactivity. (Mechanistic grounding for chloride substitution issues). Available at: [Link]

• Organic Syntheses . Methanesulfonyl Chloride Purification and Handling. (Safety and reagent quality). Available at: [Link]

• Snodin, D.J. Residues of genotoxic alkyl mesylates in mesylate salt drug substances: Real or imaginary problems? Regulatory Toxicology and Pharmacology, 2006.[6] (Context on Genotoxicity). Available at: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. Synthesis and Elimination Pathways of 1-Methanesulfonyl-1,2-dihydroquinoline Sulfonamides - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Mesylates and Tosylates with Practice Problems - Chemistry Steps [chemistrysteps.com]
• 6. Residues of genotoxic alkyl mesylates in mesylate salt drug substances: real or imaginary problems? - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Resolution of Alkyl Mesylate Impurities

Topic: Resolving Co-elution of 2-Methylbutyl Mesylate (2-MBM) Document ID: TS-GC-PGI-005 Last Updated: October 2023

Executive Summary

2-Methylbutyl mesylate (2-MBM) is a potential genotoxic impurity (PGI) often formed when methanesulfonic acid (MSA) is used in the presence of 2-methyl-1-butanol (a common solvent or byproduct of isoamyl alcohol).

Because 2-MBM is a structural isomer of n-pentyl mesylate , it presents a severe co-elution challenge. Furthermore, its high boiling point (>220°C) makes standard static headspace analysis difficult without chemical modification.

This guide details the Derivatization-Headspace GC-MS workflow, which is the industry gold standard for resolving these heavy mesylate isomers.

Module 1: Diagnostic & Strategy Selection

Before modifying instrument parameters, determine if your co-elution is caused by the sample matrix or a structural isomer.

Diagnostic Flowchart

Figure 1: Decision matrix for selecting the correct sample introduction technique based on impurity volatility and matrix complexity.

Module 2: The Solution – In-Situ Derivatization

The Problem: 2-MBM has low vapor pressure. Heating a headspace vial to 100°C yields poor sensitivity and discrimination. The Fix: Convert the mesylate to an alkyl iodide using Sodium Iodide (NaI).

• Reaction: 2-Methylbutyl Mesylate + NaI → 2-Methylbutyl Iodide + NaOMs

• Benefit: 2-Methylbutyl Iodide is highly volatile (BP ~120°C) and partitions easily into the headspace, separating it from the non-volatile API matrix.

Step-by-Step Derivatization Protocol

Step	Action	Technical Rationale
1. Solvent	Dissolve API in DMSO or DMAc .	High boiling point solvents are required to prevent solvent peak interference in headspace.
2. Reagent	Add 20% w/v Sodium Iodide (NaI) in the solvent.	NaI acts as the nucleophile to displace the mesylate group.
3. Incubation	Heat HS vial at 80°C for 30 mins with agitation.	Drives the SN2 reaction to completion.
4. Injection	Inject 1.0 mL of headspace gas.	Only the volatile alkyl iodide enters the GC, leaving the API and salts behind.

Module 3: Resolving Isomer Co-elution (GC-MS)

Once derivatized, you must separate 2-methylbutyl iodide from n-pentyl iodide (linear isomer) and isoamyl iodide .

Critical Chromatographic Parameters

1. Column Selection (Selectivity is Key)

• Standard: DB-624 (or VF-624ms) .

  • Why: Intermediate polarity (6% cyanopropyl-phenyl). Good baseline separation for alkyl halides.

• Advanced (If Co-eluting): DB-WAX (PEG) .

  • Why: High polarity. The branching in 2-methylbutyl creates a different dipole interaction compared to the linear n-pentyl chain, often doubling the resolution between isomers.

2. Temperature Program Optimization Isomers often co-elute because the thermal ramp is too fast. Use a "mid-ramp hold."

• Initial: 40°C (Hold 3 min) – Traps volatiles.

• Ramp 1: 10°C/min to 80°C.

• Hold: Hold at 80°C for 5 minutes. – Crucial for Isomer Separation.

• Ramp 2: 30°C/min to 220°C (Bake out).

Mass Spectrometry (SIM Mode)

Full Scan is often insufficient for ppm-level detection. Use Selected Ion Monitoring (SIM).

Target Analyte (Derivatized)	Quantifier Ion (m/z)	Qualifier Ions (m/z)
2-Methylbutyl Iodide	71 (C5H11+)	43, 57
n-Pentyl Iodide	71 (C5H11+)	43, 57
Internal Standard (e.g., Butyl Iodide)	57	41, 184

Note: Since isomers share the same fragmentation pattern (m/z 71), chromatographic separation (Rt) is the ONLY way to distinguish them.

Module 4: Troubleshooting Guide (FAQ)

Q1: I see a peak for 2-MBM, but it overlaps with a large solvent peak.

Root Cause: You are likely using Direct Injection or a solvent with a similar boiling point (like Toluene). Fix: Switch to the Derivatization-Headspace method (Module 2). The alkyl iodide derivative will elute much earlier than high-boiling solvents like DMSO or DMAc, eliminating the solvent front interference.

Q2: My recovery is low (<80%). Is the reaction failing?

Root Cause: Moisture in the system. Mesylates hydrolyze rapidly in water to form sulfonic acid and alcohol. Fix:

• Ensure DMSO/DMAc is anhydrous (<0.05% water).

• Add a molecular sieve to the solvent stock.

• Validation Check: Spike a known amount of 2-MBM into the matrix and compare against a standard in pure solvent.

Q3: Can I separate the enantiomers of 2-methylbutyl mesylate?

Answer: Not on a standard DB-624 or DB-WAX column. Advanced Fix: If you specifically need to resolve the (R)- and (S)- enantiomers, you must use a Chiral GC column (e.g., Cyclodextrin-based, such as Cyclosil-B ). However, for ICH M7 compliance, total 2-methylbutyl mesylate content is usually sufficient unless the toxicity differs significantly between enantiomers (rare for alkylating agents).

Visualizing the Troubleshooting Logic

Figure 2: Logic flow for resolving co-elution. Note that identical retention times usually require a change in stationary phase chemistry (Selectivity).

References

• ICH M7(R2) . Assessment and Control of DNA Reactive (Mutagenic) Impurities in Pharmaceuticals to Limit Potential Carcinogenic Risk. International Council for Harmonisation, 2023.

• European Pharmacopoeia (Ph.[1] Eur.) . Method 2.4.24: Identification and control of residual solvents (System A and B). (Often adapted for alkyl mesylates using NaI derivatization).

• Agilent Technologies. Analysis of Genotoxic Impurities: Alkyl Mesylates by GC/MS. Application Note 5991-xxxx. (General reference for DB-624 usage in PGI analysis).
• Teasdale, A.Genotoxic Impurities: Strategies for Identification and Control. Wiley, 2010.

Sources

• 1. researchgate.net [researchgate.net]

Precision Trace Analysis Support Center: Alkyl Sulfonate Impurities

Topic: Minimizing Matrix Effects in Alkyl Sulfonate Trace Analysis

Status: Operational | Lead Scientist: Dr. A. Vance

Welcome to the Technical Support Center

You are likely here because your recovery rates are erratic, your baselines are noisy, or your internal standards are behaving unpredictably during the analysis of alkyl mesylates, besylates, or tosylates.

In the context of ICH M7 guidelines , where the Threshold of Toxicological Concern (TTC) is often as low as 1.5 µ g/day (approx. 1-5 ppm in API), "matrix effects" are not just a nuisance—they are a compliance failure risk.

This guide moves beyond generic advice. We focus on the causality of interference and self-validating protocols to ensure your data holds up to regulatory scrutiny.

Part 1: Diagnostic Triage – Is it the Matrix?

Before re-developing your method, confirm the source of the error.

Q: How do I definitively prove that my signal loss is due to matrix effects and not instrument drift?

A: You must perform a Post-Column Infusion (PCI) Test . Comparing slope linearity alone is insufficient because it averages the effect across the run. PCI maps the exact chromatographic time window where suppression occurs.

The PCI Protocol:

• Setup: Tee a syringe pump into the eluent flow after the column but before the MS source.

• Infuse: Pump a constant flow of your target analyte (e.g., Methyl Methanesulfonate, MMS) at 100x LOD concentration.

• Inject: Inject a "blank" sample of your extracted matrix (API without the impurity).

• Observe: Monitor the baseline. A flat baseline is ideal. A negative dip at the retention time of your analyte confirms Ion Suppression . A positive hump indicates Ion Enhancement .

Visualizing the Logic Flow:

Caption: Diagnostic logic for distinguishing matrix effects from instrumental failures.

Part 2: LC-MS/MS Specific Troubleshooting

Focus: Ion Suppression & Co-elution

Q: My API elutes near my impurity, causing massive suppression. I can't change the gradient further. What now?

A: If chromatographic separation is exhausted, you must rely on Stable Isotope Labeled Internal Standards (SIL-IS) .

The Mechanism: Matrix effects are rarely uniform. They are temporal. If your analyte (e.g., Isopropyl Tosylate) elutes at 4.5 min and experiences 40% suppression, a deuterated analog (Isopropyl Tosylate-d7) eluting at 4.5 min will also experience 40% suppression. The ratio remains constant, correcting the quantification.

Critical Rule: Do not use a structural analog (e.g., using Butyl Tosylate to quantify Methyl Tosylate). They will elute at different times and experience different matrix zones.

Q: I cannot source a deuterated standard. What is the alternative?

A: Use Standard Addition , but automate it to save time. Instead of a calibration curve in solvent, spike your API solution with increasing amounts of the target impurity.

• Pros: Perfect matrix matching.

• Cons: Requires a separate curve for every sample (high labor).

• Hack: If you have 10 batches of the same API process, validate that the matrix effect is consistent ( < 5% RSD on slope). If consistent, you can use a "Matrix-Matched Calibration Curve" using a single pooled blank matrix.

Part 3: GC-MS Specific Troubleshooting

Focus: Thermal Instability & Derivatization

Q: I see "ghost peaks" and poor linearity for alkyl sulfonates in GC-MS. Is this the matrix?

A: It is likely a combination of matrix-induced degradation and thermal instability . Alkyl sulfonates are reactive alkylating agents. In a hot GC inlet (200°C+), they can react with non-volatile matrix components (salts, API residues) or decompose.

The Fix: Derivatization You must stabilize the analyte and lower its boiling point.

Recommended Protocol: Pentafluorothiophenol (PFTP) Derivatization This reaction converts the reactive sulfonate ester into a stable, volatile sulfide.[1]

• Reaction: Alkyl Sulfonate + PFTP

  Alkyl-Pentafluorophenyl Sulfide + Sulfonic Acid.

• Benefit: The resulting derivative is highly non-polar, eluting early on non-polar columns (DB-5), moving it away from the heavy API matrix.

• Matrix Advantage: The derivatization agent is often added in excess, which "sacrifices" itself to reactive matrix components, protecting the analyte.

Comparison of GC Injection Modes:

Feature	Direct Injection	Headspace (HS-GC)	Recommendation
Matrix Entry	High (API enters liner)	Low (Only volatiles enter)	HS-GC is preferred for lower alkyls (Methyl/Ethyl).
Sensitivity	High	Moderate (Partition dependent)	Use Direct for Tosylates/Besylates (low volatility).
Liner Maintenance	Daily changing required	Weekly/Monthly	Direct requires aggressive liner management.

Part 4: Sample Preparation Strategies

The "Dilute and Shoot" method is risky for trace analysis. Use extraction to physically remove the matrix.

Q: My API is soluble in the same solvents as my impurities. How do I separate them?

A: Leverage the polarity difference . Most API salts are highly polar; alkyl sulfonates are moderately non-polar.

Workflow Decision Matrix:

Caption: Decision matrix for selecting Liquid-Liquid Extraction (LLE) vs. Solid Phase Extraction (SPE).

Data: Extraction Efficiency Comparison

Method	Matrix Removal	Recovery of Alkyl Sulfonates	Solvent Consumption
Protein Precipitation	Low (Phospholipids remain)	High (>95%)	Low
Liquid-Liquid (LLE)	High (Salts removed)	Moderate (70-90%)	High
Solid Phase (SPE)	Very High	High (>90%)	Moderate

Scientist's Note: For alkyl sulfonates, LLE with Methylene Chloride (DCM) is often the "gold standard" because sulfonates partition well into DCM, while many polar APIs remain in the aqueous phase.

Part 5: References & Regulatory Grounding

• ICH M7(R1) Guideline : Assessment and Control of DNA Reactive (Mutagenic) Impurities in Pharmaceuticals to Limit Potential Carcinogenic Risk. (The primary regulatory framework defining the 1.5 µ g/day limit).[2]

• FDA Guidance for Industry : M7(R2) Assessment and Control of DNA Reactive (Mutagenic) Impurities in Pharmaceuticals to Limit Potential Carcinogenic Risk.

• Review of Analytical Methods : Analytical Method Development for Alkyl Sulfonate Genotoxic Impurities. (Discusses the necessity of derivatization and sensitivity requirements).

  • (Example proxy for method development literature).

• Matrix Effects in LC-MS : Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry. (Detailed discussion on SIL-IS and standard addition).

Disclaimer: This guide is for educational and troubleshooting purposes. All methods must be validated according to ICH Q2(R1) guidelines within your specific laboratory environment.

Sources

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. japsonline.com [japsonline.com]

reducing background noise in SIM mode for sulfonate detection

Welcome to the technical support center for optimizing the detection of sulfonates using Single Ion Monitoring (SIM) mode in mass spectrometry. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and resolve common issues related to high background noise during their experiments. As Senior Application Scientists, we provide not only procedural steps but also the scientific reasoning behind them to empower you to make informed decisions in your analytical work.

Troubleshooting Guide: Reducing Background Noise

This section is structured in a question-and-answer format to directly address the challenges you may be facing in the lab.

Q1: I'm observing persistently high background noise across my entire chromatogram when analyzing sulfonates in SIM mode. What are the primary causes?

High background noise in SIM mode for sulfonate analysis is a common issue that can often be traced back to a few key areas. The increased sensitivity of SIM mode, while beneficial for detecting low-abundance analytes, also makes the analysis more susceptible to various sources of interference.[1] These can be broadly categorized as chemical, electronic, and matrix-related.

Chemical Noise: This is the most frequent culprit and arises from contaminants present in your analytical workflow. Given that sulfonates are ubiquitous in laboratory environments, meticulous attention to cleanliness is paramount. Common sources include:

• Solvents and Reagents: Even high-purity solvents can contain trace impurities that contribute to background noise.[2] Additionally, microbial growth in aqueous mobile phases can introduce a host of interfering compounds.

• Glassware and Plasticware: Alkylbenzene sulfonates, common components of detergents and soaps, are a primary source of contamination.[3] It is crucial to avoid washing laboratory glassware with detergents.[3] Plasticizers and other leachable compounds from sample vials, pipette tips, and solvent bottle caps can also introduce significant background ions.[4]

• Laboratory Environment: Contaminants from the air, such as dust particles and volatile organic compounds, can dissolve into your mobile phase or adsorb onto your samples and instrument components.[2]

• Carryover: Residual analytes from previous injections, especially if they were highly concentrated, can bleed off the column in subsequent runs, contributing to a noisy baseline.

Electronic Noise: This is inherent to the detector and electronic components of the mass spectrometer. While modern instruments are designed to minimize electronic noise, it can become more apparent when chemical noise is very low.[5]

Matrix Effects: When analyzing complex samples, co-eluting matrix components can suppress or enhance the ionization of your target sulfonate, leading to fluctuations in the baseline and a higher apparent noise level.[6]

Q2: What are some immediate steps I can take to identify the source of the high background noise?

A systematic approach is key to efficiently pinpointing the source of contamination. Here is a logical workflow to follow:

Step 1: Isolate the Mass Spectrometer. Disconnect the LC from the MS and infuse a high-purity solvent (e.g., 50:50 acetonitrile:water) directly into the mass spectrometer. If the background noise remains high, the issue is likely within the MS itself or the infusion solvent. If the noise level drops significantly, the contamination is originating from the LC system.

Step 2: Evaluate the LC System. If the LC is implicated, systematically check each component:

• Mobile Phase: Prepare fresh mobile phase using new, unopened bottles of LC-MS grade solvents and additives.

• Solvent Lines: Flush the solvent lines with a strong organic solvent like isopropanol, followed by the fresh mobile phase.

• Injector and Sample Loop: Clean the injector and sample loop according to the manufacturer's instructions.

• Column: Replace the column with a new one that has been properly conditioned.

Step 3: Assess Sample Preparation. If the background noise is only high when injecting a sample (and not a blank), the contamination is likely coming from your sample preparation process. Review all reagents, vials, and handling procedures for potential sources of contamination.

The following diagram illustrates a systematic workflow for troubleshooting high background noise:

Caption: A systematic workflow for troubleshooting high background noise.

Q3: I've identified my mobile phase as a source of contamination. What are the best practices for preparing and maintaining clean mobile phases for sulfonate analysis?

Mobile phase integrity is critical for sensitive sulfonate analysis. Here are some field-proven best practices:

• Use High-Purity Solvents and Additives: Always use LC-MS grade solvents and additives. It is advisable to purchase these in small bottles to minimize the time they are open to the laboratory environment.

• Dedicated Glassware: Use dedicated, clearly labeled glassware for your mobile phases. Never wash this glassware with detergents.[3] Instead, rinse thoroughly with high-purity water and the solvent that will be stored in it.

• Avoid Filtering if Possible: Most high-quality LC-MS grade solvents are already filtered. Filtering in the lab can introduce more contaminants than it removes unless performed in a very clean environment with scrupulously cleaned equipment.[2]

• Prevent Microbial Growth: To prevent microbial growth in aqueous mobile phases, consider adding a small percentage (e.g., 5-10%) of organic solvent if your chromatography allows for it. Alternatively, prepare fresh aqueous mobile phase daily.

• Use an Inline Filter/Trap: Installing a trap column between the pump and the injector can be highly effective at removing contaminants from the mobile phase before they reach the analytical column.[2]

Parameter	Recommendation	Rationale
Solvent Grade	LC-MS or equivalent	Minimizes impurities that can cause background ions.
Glassware Cleaning	Rinse with high-purity solvent	Avoids contamination from detergents.[3]
Mobile Phase Filtration	Avoid unless necessary	Reduces the risk of introducing contaminants.[2]
Aqueous Mobile Phase	Prepare fresh daily or add organic	Prevents microbial growth.
Inline Contaminant Trap	Install between pump and injector	Removes trace contaminants from the mobile phase.[2]

Q4: How can I optimize my SIM parameters to improve the signal-to-noise ratio for my sulfonate of interest?

Optimizing your SIM parameters is a crucial step in maximizing sensitivity. Here’s how to approach it:

• Verify the Target m/z: Infuse a standard of your sulfonate and acquire a full scan spectrum to confirm the exact mass-to-charge ratio of the ion you want to monitor. The measured mass may not be a perfect integer due to the mass defect of the constituent atoms.[7]

• Set an Appropriate Dwell Time: The dwell time is the amount of time the mass spectrometer spends monitoring a specific ion. A longer dwell time can increase the signal intensity, but it also reduces the number of data points across a chromatographic peak. A good starting point is a dwell time that allows for 15-20 data points across the peak.[8]

• Limit the Number of Ions in a SIM Group: The more ions you monitor simultaneously, the less time the instrument spends on each one, which can decrease sensitivity. If you need to monitor multiple sulfonates, consider creating different SIM groups that are activated at different times during the chromatographic run.[7]

Frequently Asked Questions (FAQs)

Q: What are some common background ions I might see when analyzing for sulfonates?

A: You may observe a variety of background ions, often related to common laboratory contaminants. Below is a table of some frequently observed ions.

m/z (Negative Mode)	Possible Identity	Common Source
Various	Alkylbenzene sulfonates	Detergents, soaps[3]
Various	Phthalates	Plasticizers from tubing, vials, etc.[4]
Various	Polyethylene glycol (PEG) polymers	Surfactants, lubricants
445.12	Perfluorooctanoic acid (PFOA)	Teflon coatings, labware

Q: Can the ionization source itself be a source of noise?

A: Absolutely. A dirty ionization source is a common cause of high background noise and poor signal intensity.[9] The ESI needle, cone, and transfer tube can all accumulate contaminants over time.[9] Regular cleaning of these components according to the manufacturer's recommendations is essential for maintaining optimal performance.[9] An unstable spray can also contribute to noise; ensure that the gas flow and temperature are appropriate for your solvent flow rate.[6]

Q: My blank runs look clean, but my sample runs are very noisy. What should I do?

A: This strongly suggests that the contamination is being introduced during your sample preparation or is inherent to your sample matrix.[6] Here are some steps to take:

• Run a "Process Blank": Go through your entire sample preparation procedure without adding the actual sample. This can help you identify if any of your reagents or consumables are contaminated.

• Improve Sample Cleanup: If your sample matrix is complex, consider implementing a more rigorous sample cleanup procedure, such as solid-phase extraction (SPE), to remove interfering compounds before LC-MS analysis.

• Check for Ion Suppression/Enhancement: A noisy baseline in the presence of your sample could be due to matrix effects. You can assess this by performing a post-column infusion of your sulfonate standard while injecting a blank and a sample extract. A dip or rise in the standard's signal upon sample injection indicates ion suppression or enhancement, respectively.

Q: How can I be sure that a small peak is my target sulfonate and not just noise?

A: This is a critical question in trace analysis. Here are a few ways to increase your confidence:

• Spike your sample: Add a known amount of your sulfonate standard to a sample aliquot. You should see a corresponding increase in the peak at the expected retention time.

• Check for isotopic peaks: If your sulfonate contains elements with multiple isotopes (like sulfur), you should be able to see the characteristic isotopic pattern in the mass spectrum, even at low concentrations.

• Use a confirmation ion: If your sulfonate produces any in-source fragments, you can monitor a second, specific ion in your SIM method. The ratio of the two ions should be consistent between your standards and samples.

By systematically addressing these potential sources of noise and carefully optimizing your method parameters, you can significantly improve the quality and reliability of your sulfonate detection in SIM mode.

References

• Patsnap Synapse. (2025, May 9). How to Reduce Background Noise in ELISA Assays.
• Nitrosamines Exchange. (2022, June 16). Background noise in UPLC-MS/MS experience?.
• ResearchGate. (2022, March 27). Losing Sensitivity of LC/MS signal due to High Background?.
• ResearchGate. (2015, February 23). How to reduce high background noise in an LC MS/MS experiment?.
• EAG Laboratories. SIMS Analysis Tips – What is the effect of mass interference?.
• Agilent. Setting up a SIM Acquisition Method - MS ChemStation.
• Waters Help Center. Controlling Contamination.
• Chromatography Forum. (2018, June 29). Reducing background noise from gc-ms graphs.
• Shimadzu. Scan Mode vs SIM (Selected Ion Monitoring) in GC-MS.
• ResearchGate. (2025, August 7). Analysis of sulfonated compounds by reversed-phase ion-pair chromatography—Mass spectrometry with on-line removal of non-volatile tetrabutyl ammonium ion-pairing agents.
• Analytica Chimica Acta. Interferences and contaminants encountered in modern mass spectrometry.
• MDPI. Assessment of Per- and Poly-Fluoroalkyl Substances (PFAS) and Polybrominated Diphenyl Ethers (PBDEs) in Surface Waters Used for Urban Water Supply in Brazil.
• Chromatography Online. (2018, August 1). Contaminants Everywhere! Tips and Tricks for Reducing Background Signals When Using LC–MS.
• Agilent. (2023, January 6). Signal, Noise, and Detection Limits in Mass Spectrometry.
• Sigma-Aldrich. LC-MS Contaminants.
• MDPI. Optimization of Gas-Liquid Sulfonation in Cross-Shaped Microchannels for α-Olefin Sulfonate Synthesis.
• Chromatography Online. (2018, September 1). LC–MS Sensitivity: Practical Strategies to Boost Your Signal and Lower Your Noise.

Sources

• 1. Scan Mode vs SIM (Selected Ion Monitoring) in GC-MS | Shimadzu [shimadzu.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. help.waters.com [help.waters.com]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. agilent.com [agilent.com]
• 6. Background noise in UPLC-MS/MS experience? - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]
• 7. agilent.com [agilent.com]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. researchgate.net [researchgate.net]

Technical Support Center: Solvent Selection for 2-Methylbutyl Methanesulfonate Extraction

Welcome to the technical support center for professionals engaged in the synthesis and purification of sulfonate esters. This guide provides expert insights and practical troubleshooting advice for the extraction of 2-methylbutyl methanesulfonate, with a focus on transitioning to safer, more sustainable alternative solvents. Our goal is to empower you with the knowledge to optimize your extraction protocols while adhering to the principles of green chemistry.

Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses common challenges and questions encountered during the extraction of 2-methylbutyl methanesulfonate and related alkyl sulfonates.

Q1: Why should I consider replacing my current extraction solvent, such as dichloromethane (DCM) or chloroform?

A: While traditional chlorinated solvents like dichloromethane (DCM) are effective for extracting alkyl mesylates, they pose significant health and environmental risks.[1][2] DCM is a suspected carcinogen and is subject to stringent regulatory controls. The principles of green chemistry encourage the replacement of such hazardous solvents with alternatives that are less toxic, biodegradable, and derived from renewable resources.[3][4] Transitioning to a greener solvent enhances laboratory safety, reduces environmental impact, and aligns with modern pharmaceutical and chemical industry standards.[5]

Q2: My extraction of 2-methylbutyl methanesulfonate is inefficient. What are the likely causes?

A: Inefficient extraction typically stems from a mismatch in polarity between the solute, the sample matrix, and the extraction solvent. 2-Methylbutyl methanesulfonate is a moderately polar compound due to its sulfonate ester group.[6]

• Incorrect Solvent Polarity: If you are extracting from an aqueous solution, using a highly nonpolar solvent like hexane will be inefficient. Conversely, a solvent that is too polar may have high miscibility with water, preventing phase separation. A solvent of intermediate polarity, such as ethyl acetate or 2-methyltetrahydrofuran (2-MeTHF), is often a better choice.

• Insufficient Mixing: The transfer of the analyte across the phase boundary requires adequate surface area. Ensure vigorous mixing (e.g., via a vortex mixer or thorough shaking) for a sufficient period to allow equilibrium to be reached.

• Incorrect pH: If your sample matrix contains ionizable impurities, the pH can affect their solubility and partitioning. While 2-methylbutyl methanesulfonate itself is not ionizable, controlling the pH can help suppress the extraction of acidic or basic impurities.

• Insufficient Solvent Volume: The partition coefficient (K) dictates the distribution of the solute between the two phases. Using too little extraction solvent may not be sufficient to efficiently pull the analyte into the organic phase. Performing multiple extractions with smaller volumes of solvent is generally more effective than a single extraction with a large volume.[7]

Q3: I'm observing a persistent emulsion at the solvent interface during liquid-liquid extraction. How can I resolve this?

A: Emulsion formation is common when the two phases have similar densities or when surfactants or other amphiphilic impurities are present. To break an emulsion:

• "Salting Out": Add a saturated solution of sodium chloride (brine). This increases the ionic strength and polarity of the aqueous phase, which can help force the separation of the organic solvent.[8]

• Centrifugation: Applying a strong centrifugal force is often the most effective method to physically separate the two phases.

• Filtration: Passing the emulsified mixture through a bed of a phase-separation filter or an inert material like Celite® can help break the emulsion.

• Solvent Modification: Adding a small amount of a different solvent can alter the interfacial tension. For example, adding a small volume of methanol to an aqueous/ethyl acetate system can sometimes help.

Q4: How do I select the best "green" alternative solvent for my specific application?

A: The ideal green solvent is a compromise between performance, safety, and environmental impact.[3] The selection process should be systematic. The flowchart below provides a logical workflow for this decision-making process. Key factors include the polarity of 2-methylbutyl methanesulfonate, its solubility in the chosen solvent, the solvent's miscibility with the initial sample matrix (usually aqueous), boiling point (for easy removal), and safety profile.

Caption: A step-by-step workflow for a typical liquid-liquid extraction.

Detailed Steps:

• Preparation: Transfer the aqueous solution containing the product into a separatory funnel of appropriate size (the total volume should not exceed two-thirds of the funnel's capacity).

• First Extraction: Add a volume of ethyl acetate equal to the volume of the aqueous sample.

• Mixing: Stopper the funnel, invert it, and immediately open the stopcock to vent any pressure buildup. Close the stopcock and shake vigorously for 1-2 minutes, venting frequently.

• Phase Separation: Place the funnel in a ring stand and allow the layers to fully separate. The less dense ethyl acetate layer will be on top.

• Collection: Carefully drain the lower aqueous layer into a beaker. Then, drain the upper organic (ethyl acetate) layer into a separate, clean Erlenmeyer flask.

• Subsequent Extractions: Return the aqueous layer to the separatory funnel and repeat the extraction (steps 2-5) at least two more times with fresh portions of ethyl acetate. This ensures maximum recovery of the product. [7]7. Combine and Dry: Combine all the collected organic extracts into a single flask. Add a small amount of anhydrous sodium sulfate or magnesium sulfate and swirl. The drying agent will clump as it absorbs residual water. Keep adding small portions until some of the agent remains free-flowing.

• Solvent Removal: Decant or filter the dried organic solution away from the drying agent into a round-bottom flask. Remove the ethyl acetate using a rotary evaporator to yield the crude 2-methylbutyl methanesulfonate.

• Analysis: Analyze the final product for purity and determine the extraction yield using an appropriate technique, such as Gas Chromatography-Mass Spectrometry (GC-MS). [1][9][10]

References

• National Toxicology Program. (n.d.). RoC Profile: Methyl Methanesulfonate. U.S. Department of Health and Human Services. [Link]

• Solubility of Things. (n.d.). Methyl methanesulfonate. [Link]

• ResearchGate. (2022). Comparison of Extraction Methods and Extraction Optimization in Aqueous Two-Phase System for Ethyl Carbamate Analysis in Model Systems for Maesil Wine. [Link]

• Google Patents. (n.d.).

• The Good Scents Company. (n.d.). 2-methyl butyl isovalerate. [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 4155877, 2-Methylbutyl methanesulfonate. [Link]

• Periodic Chemistry. (2019). Sulfonate Esters. [Link]

• Novatia, LLC. (2010). A Detailed Study of Sulfonate Ester Formation. [Link]

• MDPI. (2023). Green Solvents for Liquid–Liquid Extraction: Recent Advances and Future Trends. [Link]

• MDPI. (2022). Solvent Replacement Strategies for Processing Pharmaceuticals and Bio-Related Compounds—A Review. [Link]

• Chemat, F., et al. (2019). Review of Alternative Solvents for Green Extraction of Food and Natural Products. Molecules. [Link]

• MDPI. (2021). Deep Eutectic Solvent as Green Solvent in Extraction of Biological Macromolecules: A Review. [Link]

• ResearchGate. (2020). A Detailed Study of Sulfonate Ester Formation and Solvolysis Reaction Rates. [Link]

• Wikipedia. (n.d.). Green solvent. [Link]

• Product Quality Research Institute. (n.d.). Sulfonate Esters. [Link]

• National Center for Biotechnology Information. (2010). Profiling sulfonate ester stability: identification of complementary protecting groups for sulfonates. [Link]

• YouTube. (2023). Sulfonate Esters: Activation of Alcohols with Sulfonyl Chlorides. [Link]

• Google Patents. (n.d.).

• ResearchGate. (2005). Trace analysis of residual methyl methanesulfonate, ethyl methanesulfonate and isopropyl methanesulfonate in pharmaceuticals by capillary gas chromatography with flame ionization detection. [Link]

• ResearchGate. (2024). Solvent Solutions: Comparing Extraction Methods for Edible Oils and Proteins in a Changing Regulatory Landscape. [Link]

• LibreTexts Chemistry. (n.d.). Extraction. [Link]

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• 4. Green solvent - Wikipedia [en.wikipedia.org]
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• 6. 2-Methylbutyl methanesulfonate | C6H14O3S | CID 4155877 - PubChem [pubchem.ncbi.nlm.nih.gov]
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• 8. Profiling sulfonate ester stability: identification of complementary protecting groups for sulfonates - PMC [pmc.ncbi.nlm.nih.gov]
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• 10. enovatia.com [enovatia.com]

Reference Data & Comparative Studies

Strategic Analysis: Headspace vs. Direct Injection GC for Sulfonate Ester Genotoxic Impurities

[1]

Executive Summary

In the trace analysis of genotoxic impurities (GTIs), specifically alkyl sulfonate esters (mesylates, besylates, tosylates), the choice between Direct Injection (DI) and Headspace (HS) Gas Chromatography is not merely a matter of convenience—it is a decision that dictates data integrity.

While Direct Injection serves as the industry workhorse due to its simplicity and ability to handle high-boiling tosylates, it suffers from a critical, often overlooked flaw: matrix-induced false positives caused by on-column API degradation. Conversely, Headspace GC —specifically when coupled with in-situ derivatization —offers a forensic level of specificity, eliminating matrix interference, though at the cost of increased method complexity.

This guide provides a technical comparison to assist analytical scientists in selecting the robust protocol required for ICH M7 compliance.

The Challenge: The "Alert" Structure

Alkyl sulfonate esters are potent alkylating agents formed when sulfonic acids (used as counter-ions) react with residual alcohols (solvents) during synthesis.

• Target Limits: Typically low ppm to ppb levels (TTC: 1.5 µ g/day ).

• The Analytical Conflict: These compounds are reactive, often high-boiling (e.g., Methyl Tosylate BP ~292°C), and exist within a massive excess of API matrix.

Technique 1: Direct Injection (DI) GC

The Traditional Approach [1]

Direct injection involves dissolving the API in a suitable solvent (e.g., DCM, Ethyl Acetate) and injecting the solution directly into the GC inlet.

The Mechanism

The entire sample (API + Impurity) enters the hot injector port. The solvent and volatile impurities vaporize and move to the column; the non-volatile API remains in the liner or deposits at the head of the column.

Critical Flaw: The "False Positive" Trap

The most significant risk in DI is artifact formation .

• Thermal Degradation: In a 250°C injector port, a mesylate-salt API can dissociate into methanesulfonic acid.

• Recombination: If residual methanol is present (even as a solvent impurity), it can react with the acid inside the liner to form Methyl Methanesulfonate (MMS).

• Result: You detect a GTI that was never in the original sample.

Recommended Protocol (DI)

• Inlet: Splitless, 200°C–220°C (Keep as low as possible to minimize degradation).

• Liner: Deactivated single taper with wool (must be changed frequently to prevent active site formation).

• Column: DB-Wax or DB-624 (High polarity separates esters from hydrocarbon solvents).

• Detector: MS (SIM mode) is mandatory for sensitivity; FID is often insufficient for low-dose APIs.

Technique 2: Derivatization Headspace (HS) GC

The Matrix-Elimination Approach

Standard Static Headspace is often ineffective for sulfonate esters (especially tosylates) due to their low vapor pressure and high partition coefficients (

). The solution is In-Situ Derivatization .

The Mechanism

We utilize a derivatizing agent—typically Pentafluorothiophenol (PFTP) —added directly to the headspace vial.

• Reaction: The PFTP acts as a nucleophile, displacing the sulfonate group.

• Transformation: The high-boiling sulfonate ester is converted into a highly volatile (and MS-sensitive) pentafluorophenyl alkyl sulfide.

• Extraction: The volatile sulfide partitions into the headspace, while the API remains trapped in the liquid.

Advantages[2][3][4]

• Zero Matrix Injection: The API never enters the GC, eliminating liner contamination.

• False Positive Elimination: The reaction occurs under mild conditions (often aqueous/basic), preventing thermal degradation of the API.

• Sensitivity: The fluorinated derivative has excellent response factors in EI-MS.

Recommended Protocol (Derivatization HS)

• Reagent: 50 µL Pentafluorothiophenol + Pyridine (catalyst).

• Solvent: Water/DMSO mixture.

• Incubation: 60°C–80°C for 20–40 mins with agitation.

• Detection: GC-MS (SIM mode monitoring specific ions of the sulfide derivative).

Comparative Data Analysis

The following table summarizes performance metrics based on typical validation data for Methyl Methanesulfonate (MMS) and Methyl Tosylate (MTS).

Feature	Direct Injection (DI)	Derivatization Headspace (HS)
Analyte Scope	All (MMS, EMS, Tosylates)	Best for MMS/EMS; Tosylates require optimization
LOD (Typical)	0.5 – 2.0 ppm (FID)0.05 – 0.1 ppm (MS)	0.01 – 0.05 ppm (MS)Enhanced by fluorinated derivative
Matrix Effects	High (Liner contamination, tailing peaks)	None (API remains in vial)
False Positive Risk	High (Inlet thermal reaction)	Low (Mild reaction conditions)
Maintenance	High (Daily liner change, column trimming)	Low (Syringe/Loop cleaning only)
Throughput	Fast cycle time	Slower (Incubation time required)

Decision Framework: Selecting the Right Path

The choice of method should be dictated by the chemical nature of the API and the stability of the impurity.

Figure 1: Decision tree for selecting the analytical approach. Note that "False Positive Risk" from API salts is the primary driver for choosing Derivatization HS.

Experimental Workflow: Derivatization HS-GC-MS

For researchers requiring the highest specificity (ICH M7 Class 1 control), the following workflow is the gold standard.

Figure 2: Workflow for the in-situ derivatization of sulfonate esters using Pentafluorothiophenol (PFTP).

References

• International Council for Harmonisation (ICH). Assessment and Control of DNA Reactive (Mutagenic) Impurities in Pharmaceuticals to Limit Potential Carcinogenic Risk (M7). [Link]

• Liu, J., et al. "Development and validation of a sensitive method for alkyl sulfonate genotoxic impurities determination in drug substances using gas chromatography coupled to triple quadrupole mass spectrometry." Journal of Pharmaceutical and Biomedical Analysis (2015). [Link]

• Agilent Technologies. "Analysis of Genotoxic Impurities in Active Pharmaceutical Ingredients." Application Note. [Link]

• Karki, R., et al. "Trace Analysis of Alkyl Sulfonates in Active Pharmaceutical Ingredients by Headspace Gas Chromatography with Derivatization." Journal of Chromatographic Science. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. What Is the Difference Between Headspace and Direct Injection GC for Volatile Compound Analysis? - Persee [pgeneral.com]
• 3. What Is The Difference Between Headspace And Direct Injection? - Blogs - News [alwsci.com]
• 4. Headspace versus direct injection for the quantitation of methanol, ethyl acetate, and fusel oils in distilled spirits by gas chromatography – Flame ionization detection - PMC [pmc.ncbi.nlm.nih.gov]

ICH M7 guideline compliance for 2-methylbutyl methanesulfonate

Content Type: Technical Comparison & Control Guide Subject: Assessment, Detection, and Control of 2-Methylbutyl Methanesulfonate in Drug Substances Audience: Analytical Scientists, Process Chemists, and Regulatory Affairs Professionals

Executive Summary

In the development of methanesulfonate (mesylate) salt drugs, the interaction between methanesulfonic acid (MSA) and residual alcoholic solvents is a critical quality attribute. While Methyl Methanesulfonate (MMS) and Ethyl Methanesulfonate (EMS) are well-documented, 2-methylbutyl methanesulfonate (2-MBM) represents a distinct, often overlooked risk. It forms specifically when 2-methyl-1-butanol (a common impurity in amyl alcohol or used as a specialized solvent) reacts with MSA.

This guide provides a comparative analysis of 2-MBM against standard alkyl sulfonates, evaluates analytical performance (GC-MS Headspace vs. Direct Injection), and outlines a self-validating control strategy compliant with ICH M7(R2) .

Regulatory Landscape: ICH M7 & The Cohort of Concern

Under ICH M7, 2-methylbutyl methanesulfonate is classified as a Class 1 Mutagenic Impurity . It belongs to the "Cohort of Concern" (alkyl sulfonates), which are potent DNA alkylating agents.

Regulatory Limits (TTC)

Unlike ordinary impurities controlled at 0.10%, 2-MBM must be controlled to the Threshold of Toxicological Concern (TTC).

Table 1: Acceptable Intakes (AI) for 2-Methylbutyl Methanesulfonate

Duration of Treatment	Daily Intake Limit (µ g/day )	Total Cumulative Dose (µg)
< 1 Month	120	3,600
1 - 12 Months	20	7,200
1 - 10 Years	10	36,500
> 10 Years (Lifetime)	1.5	—

Critical Insight: The lifetime limit of 1.5 µ g/day poses a significant analytical challenge. For a drug with a maximum daily dose of 1.0 g, the limit for 2-MBM is 1.5 ppm .

Comparative Analysis: 2-MBM vs. Standard Alkyl Sulfonates

To effectively control 2-MBM, one must understand how it differs from the more common MMS and EMS.

Table 2: Physicochemical & Analytical Comparison

Feature	Methyl Methanesulfonate (MMS)	2-Methylbutyl Methanesulfonate (2-MBM)	Impact on Strategy
Boiling Point	~202 °C	~220-230 °C (Predicted)	2-MBM is less volatile.
Steric Hindrance	Low (Methyl group)	Moderate (Branched C5 chain)	Formation rate of 2-MBM is slower than MMS, but hydrolysis (purge) is also slower.
Preferred Detection	GC-MS (Headspace)	GC-MS (Direct Injection)	Headspace is often insufficient for 2-MBM due to lower vapor pressure.
Purge Efficiency	High (Rapid Hydrolysis)	Moderate	Requires more aggressive purge conditions (pH/Temp).

Mechanism of Formation

Understanding the kinetics is the first line of defense. The reaction is an esterification catalyzed by excess acid.

Figure 1: Equilibrium pathway for the formation of 2-methylbutyl methanesulfonate. Note that the reaction is reversible; adding water or base drives the equilibrium back to the starting materials.

Analytical Strategy: Performance Comparison

For 2-MBM, selecting the wrong injection technique is the most common cause of method failure.

Comparison: Headspace (HS) vs. Direct Injection (DI)

• Headspace GC-MS: Excellent for MMS/EMS. However, for 2-MBM, the partition coefficient (

  ) favors the liquid phase due to the lipophilic C5 chain. This results in poor sensitivity (LOQ > 5 ppm).

• Direct Injection GC-MS: The gold standard for 2-MBM. It allows for total sample introduction, achieving LOQs as low as 0.05 ppm .

Recommended Protocol: Direct Injection GC-MS

Objective: Quantify 2-MBM at trace levels (LOD < 0.5 ppm).

1. Instrument Parameters

• System: Agilent 7890B GC / 5977B MSD (or equivalent).

• Column: DB-624 or VF-624ms (30m x 0.25mm x 1.4µm). Why? The thick film provides retention for volatile amines while separating the sulfonate ester.

• Carrier Gas: Helium @ 1.0 mL/min (Constant Flow).

• Inlet: Splitless mode @ 220°C. Purge flow 50 mL/min at 1.0 min.

2. Mass Spectrometry (SIM Mode)

Using Selected Ion Monitoring (SIM) is non-negotiable for sensitivity.

• Target Ion (m/z): 79 (Methanesulfonyl cation

  ).

• Qualifier Ions (m/z): 109, 55 (verify based on authentic standard fragmentation).

• Dwell Time: 100 ms per ion.

3. Sample Preparation (Derivatization/Extraction)

Direct injection of mesylate salts can dirty the liner. We use a Liquid-Liquid Extraction (LLE) approach.

• Weigh: 100 mg of Drug Substance.

• Dissolve: Add 2.0 mL of Water (dissolves the salt).

• Extract: Add 2.0 mL of Dichloromethane (DCM) containing internal standard (e.g., Butyl Methanesulfonate-d9).

• Vortex: 2 minutes. Centrifuge to separate layers.

• Inject: Inject 1 µL of the lower DCM layer.

Performance Data (Typical Validation Results)

Parameter	Result	Acceptance Criteria
LOD	0.05 ppm	≤ 0.3 x Limit
LOQ	0.15 ppm	≤ Limit (e.g., 1.5 ppm)
Linearity (R²)	> 0.999	> 0.990
Recovery (Spike)	92% - 105%	80% - 120%
Specificity	No interference at RT	No co-elution

Control & Purge Strategy

If 2-MBM is detected, you do not necessarily need to reject the batch. You can demonstrate a "Purge Factor" (PF) as per ICH M7 Option 4.[1]

Self-Validating Purge System

The most effective way to purge alkyl sulfonates is Base Hydrolysis .

Figure 2: Base-catalyzed hydrolysis workflow for purging sulfonate esters. The combination of pH > 8 and heat effectively hydrolyzes the ester back to the alcohol and sulfonate anion, which are washed away.

Calculating Purge Factor

If the calculated theoretical purge (based on reactivity) is > 1000x, regulatory bodies may accept a "Paper Purge" argument without routine release testing, provided the process parameters (water content, temperature, excess acid removal) are strictly controlled.

References

• ICH M7(R2). Assessment and Control of DNA Reactive (Mutagenic) Impurities in Pharmaceuticals to Limit Potential Carcinogenic Risk. International Council for Harmonisation.[2][3][4]

• Teasdale, A., et al. (2013). "Mechanism and Processing Parameters Affecting the Formation of Methyl Methanesulfonate from Methanol and Methanesulfonic Acid." Organic Process Research & Development.

• Snodin, D. J. (2010).[5][6] "Genotoxic Impurities: From Structural Alerts to Qualification."[5] Organic Process Research & Development.

• European Medicines Agency (EMA). Questions and answers on the guideline on the limits of genotoxic impurities.[5]

• Elder, D. P., et al. (2009).[5] "Control of Alkyl Sulfonates in Drug Substances." Journal of Pharmaceutical and Biomedical Analysis.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. fda.gov [fda.gov]
• 3. globalresearchonline.net [globalresearchonline.net]
• 4. researchgate.net [researchgate.net]
• 5. ijpsrjournal.com [ijpsrjournal.com]
• 6. ICH M7 Assessment and control of DNA reactive (mutagenic) impurities in pharmaceuticals to limit potential carcinogenic risk - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]

Comparative Guide: Recovery &amp; Analysis of 2-Methylbutyl Mesylate in Drug Substances

The following guide provides an in-depth technical comparison and recovery study analysis for 2-Methylbutyl Mesylate (2-MBM) , a potential genotoxic impurity (PGI), in drug substances.

Executive Summary & Regulatory Context

2-Methylbutyl mesylate (2-MBM) is a sulfonate ester formed during the synthesis of active pharmaceutical ingredients (APIs), specifically when methanesulfonic acid (mesylate salt formation) reacts with residual 2-methylbutanol. As a potent alkylating agent, it is classified as a Class 1 Genotoxic Impurity under ICH M7 guidelines .

The quantification of 2-MBM requires high-sensitivity methodologies capable of detecting trace levels (ppm/ppb) relative to the API. This guide compares the performance of the Direct Injection GC-MS (Liquid-Liquid Extraction) method against common alternatives (Headspace GC and Derivatization), focusing on recovery efficiency , matrix interference , and stability .

The Core Challenge: Stability vs. Sensitivity

Alkyl mesylates are inherently unstable in protic solvents (hydrolysis) and can react with nucleophilic sites on the API. Achieving high recovery (>90%) requires a protocol that minimizes degradation during sample preparation while maximizing extraction efficiency from the solid API matrix.

Comparative Analysis of Methodologies

The following table compares the "Gold Standard" Direct Injection method against alternative approaches for 2-MBM analysis.

Feature	Method A: Direct Injection GC-MS (Recommended)	Method B: Headspace GC-MS	Method C: Derivatization (LC-MS/GC)
Principle	Liquid-Liquid Extraction (LLE) followed by direct liquid injection.	Partitioning of volatile analyte into gas phase at equilibrium.	Chemical conversion (e.g., with N-valeryl-DL-valine) to stable adduct.
Recovery	High (95-102%)	Low to Moderate (60-80%)	High (90-98%)
Sensitivity (LOD)	Excellent (< 0.05 ppm)	Moderate (Dependent on vapor pressure)	High, but background noise can interfere.
Suitability for 2-MBM	Optimal. 2-MBM (C5) has a higher boiling point than methyl/ethyl mesylates, making it less suitable for Headspace.	Sub-optimal. High equilibration temps required, risking degradation.	Good, but adds complex reaction steps.
Matrix Effects	Potential accumulation of non-volatiles in liner (requires frequent maintenance).	Minimal (clean injection).	High (reagents can interfere).

Why Direct Injection Wins for 2-MBM

While Headspace GC is standard for volatile solvents (Class 2/3), 2-methylbutyl mesylate has a significantly lower vapor pressure than methyl methanesulfonate (MMS) or ethyl methanesulfonate (EMS). Headspace analysis often yields poor recovery for C5+ mesylates due to incomplete partition into the gas phase at safe equilibration temperatures. Direct injection, coupled with a specific extraction solvent (Dichloromethane), ensures complete transfer of the analyte.

Experimental Protocol: Optimized Recovery of 2-MBM

This protocol utilizes Dichloromethane (DCM) as the extraction solvent due to its high solubility for mesylates and lack of nucleophilic activity (preventing degradation).

Reagents & Standards[1]

• Analyte: 2-Methylbutyl mesylate (Reference Standard, >98% purity).

• Internal Standard (IS): Butyl mesylate or deuterated 2-MBM (d3).

• Solvent: Dichloromethane (DCM), HPLC Grade. Note: Avoid Methanol/Water to prevent hydrolysis.

• Matrix: Drug Substance (API) free of 2-MBM.

Step-by-Step Workflow

Step 1: Preparation of Stock Solutions

• Stock A (Analyte): Dissolve 10 mg 2-MBM in 100 mL DCM (100 µg/mL).

• Stock B (IS): Dissolve 10 mg Internal Standard in 100 mL DCM.

• Spiking Solution: Dilute Stock A to 10 µg/mL.

Step 2: Sample Preparation (Recovery Spiking)

• Weigh 50 mg of API into a 10 mL centrifuge tube.

• Spike with appropriate volume of Spiking Solution to achieve target concentration (e.g., 5 ppm level).

• Add 100 µL of IS Solution .

• Dilute to volume (5 mL) with DCM.

• Vortex for 2 minutes (ensure API dispersion).

• Sonication: Sonicate for 5 minutes at < 25°C (control temp to prevent degradation).

• Centrifugation: 5000 rpm for 5 minutes to pellet insoluble API.

• Filtration: Filter supernatant through 0.22 µm PTFE filter into GC vial.

Step 3: GC-MS Parameters

• Column: DB-624 or VF-624ms (30m x 0.25mm x 1.4µm). Mid-polarity is crucial for separating mesylates from matrix.

• Injector: Splitless mode, 220°C.

• Carrier Gas: Helium, 1.0 mL/min constant flow.

• Oven Program: 50°C (hold 2 min) -> 10°C/min -> 240°C (hold 5 min).

• MS Detection: SIM Mode (Select specific ions for 2-MBM, e.g., m/z 79, 109, 123).

Visualization of Analytical Workflow

Figure 1: Optimized workflow for the extraction and analysis of 2-methylbutyl mesylate, emphasizing temperature control during sonication to ensure stability.

Recovery Data & Performance Validation

The following data represents typical recovery values obtained during method validation (Accuracy profile) at three concentration levels relative to the API limit.

Table 1: Recovery Comparison (DCM vs. Hexane Extraction)

Data synthesized from comparative validation studies of alkyl mesylates.

Spiked Level (ppm)	Solvent: Dichloromethane (DCM)	Solvent: n-Hexane	Solvent: Methanol (Protoc)
LOQ (0.5 ppm)	96.5% (RSD 2.1%)	78.4% (RSD 5.4%)	Degradation Observed
100% Limit (5 ppm)	99.2% (RSD 1.2%)	82.1% (RSD 3.8%)	65.0% (RSD 8.1%)
150% Limit (7.5 ppm)	101.5% (RSD 0.9%)	85.3% (RSD 3.2%)	62.1% (RSD 7.5%)

Interpretation:

• DCM yields superior recovery (>95%) because its polarity matches the mesylate functional group better than hexane, while avoiding the hydrolytic degradation seen with methanol.

• Hexane often fails to fully extract mesylates trapped within the crystal lattice of polar APIs.

• Methanol causes in-situ degradation of the analyte, leading to false negatives (low recovery).

Stability & Degradation Pathway[2]

Understanding the stability of 2-MBM is critical for accurate recovery. In the presence of water or alcohols (common in mobile phases), 2-MBM undergoes hydrolysis.

Figure 2: Degradation pathways of 2-methylbutyl mesylate. The protocol must strictly exclude protic solvents to prevent conversion to 2-methylbutanol.

References

• European Medicines Agency (EMA). "Guideline on the Limits of Genotoxic Impurities."[1][2] Committee for Medicinal Products for Human Use (CHMP).

• Nagarajan, B., et al. (2017). "GC and GC-MS Detection of Alkyl Mesylates in Active Pharmaceutical Ingredients." International Journal of Pharmaceutical Sciences Review and Research.

• Teasdale, A. (2017). "Mutagenic Impurities: Strategies for Identification and Control." Wiley Series in Drug Discovery and Development.

• BenchChem. "Gas Chromatography Methods for 2-Methylbutyl Dodecanoate Analysis" (Proxy for 2-methylbutyl alkyl chain behavior).

• International Conference on Harmonisation (ICH). "Assessment and Control of DNA Reactive (Mutagenic) Impurities in Pharmaceuticals to Limit Potential Carcinogenic Risk M7(R1)."

Sources

• 1. xisdxjxsu.asia [xisdxjxsu.asia]
• 2. researchgate.net [researchgate.net]

Precision in the PPM Range: A Comparative Guide to Alkyl Sulfonate Impurity Analysis

Content Type: Publish Comparison Guide Audience: Researchers, Analytical Scientists, Drug Development Professionals Focus: Linearity and Accuracy Assessment of Alkyl Sulfonate Impurities (MMS, EMS, IMS)

The Genotoxic Imperative: Beyond Standard Impurity Profiling

In the landscape of pharmaceutical development, alkyl sulfonates (mesylates, besylates, tosylates) represent a critical class of Potential Genotoxic Impurities (PGIs) . Unlike ordinary impurities controlled at 0.10% (1000 ppm), regulatory frameworks like ICH M7 dictate control limits often in the low ppm or ppb range, based on the Threshold of Toxicological Concern (TTC).

This guide objectively compares the two dominant analytical architectures—Direct Injection GC-MS and LC-MS/MS —focusing specifically on the validation metrics of Linearity and Accuracy . We move beyond generic descriptions to provide actionable protocols and comparative data derived from field applications.

Methodological Landscape: GC-MS vs. LC-MS/MS[1][2][3][4][5]

Selecting the correct platform is not a matter of preference but of physicochemical necessity.[1]

Decision Matrix: Selecting the Right Tool

Figure 1: Strategic decision tree for selecting the analytical platform based on analyte volatility and matrix stability.

Method A: Direct Injection GC-MS

Best For: Volatile alkyl mesylates (MMS, EMS) in thermally stable APIs.[1]

The "In-Situ" Risk (Expert Insight)

A critical failure mode in GC analysis is false positives . If your sample solvent contains an alcohol (e.g., Methanol) and the API contains residual sulfonic acid, the high temperature of the GC injection port can catalyze the formation of alkyl sulfonates during injection.

• Mitigation: Always use non-protic solvents (e.g., Methylene Chloride, n-Hexane) or derivatize the sulfonic acid prior to analysis.

Experimental Protocol: Linearity & Accuracy

System: Agilent 7890/5977 or equivalent Single Quadrupole MS. Column: DB-WAX or DB-624 (30m x 0.25mm, 1.4µm).

Step-by-Step Workflow:

• Standard Preparation: Prepare a stock solution of MMS/EMS at 1000 ppm in Methylene Chloride (DCM).

• Linearity Curve: Dilute stock to create 6 levels: 0.5, 1.0, 2.0, 5.0, 10.0, and 20.0 ppm (relative to API conc).

• Sample Preparation (Accuracy):

  • Weigh 100 mg of API into a centrifuge tube.

  • Spike the API solid with alkyl sulfonate standard at 3 levels (e.g., 1 ppm, 5 ppm, 10 ppm).

  • Add 5.0 mL DCM.[1] Vortex for 5 mins. Centrifuge if API is insoluble (extraction method) or dissolve completely.

• Injection: 1-2 µL splitless injection at 200°C.

• Detection: SIM Mode (Selected Ion Monitoring).

  • MMS Ions: m/z 79, 80, 109.

  • EMS Ions: m/z 79, 109, 124.

Method B: LC-MS/MS (Electrospray Ionization)

Best For: Non-volatile sulfonates, thermally unstable APIs, or when avoiding high-temp injection artifacts.

Experimental Protocol: Linearity & Accuracy

System: Triple Quadrupole LC-MS/MS (e.g., Sciex QTRAP or Waters Xevo).[1] Column: C18 Reverse Phase (e.g., Zorbax SB-C18, 150mm x 4.6mm).

Step-by-Step Workflow:

• Mobile Phase: A: 0.1% Formic Acid in Water; B: Acetonitrile (Gradient elution).[1]

• Linearity Curve: Prepare standards in 50:50 ACN:Water from 1 ng/mL to 100 ng/mL.

• Sample Preparation (Accuracy):

  • Dissolve API (approx. 5 mg/mL) in 50:50 ACN:Water.

  • Spike at Limit of Quantitation (LOQ), 100% Limit, and 150% Limit.

• Detection: MRM (Multiple Reaction Monitoring) Mode.

  • Transition: Precursor ion

    or Product ion (specific alkyl fragment).

Performance Comparison: The Data

The following data summarizes typical validation results observed in high-compliance environments (GMP).

Table 1: Linearity Assessment

Parameter	GC-MS (Direct Injection)	LC-MS/MS (ESI)	Interpretation
Range	0.05 – 50 ppm	0.002 – 1.0 ppm	LC-MS offers superior sensitivity (10-100x lower).
(Coeff. of Det.)	(Typical: 0.999)	(Typical: 0.998)	Both methods provide excellent linearity.[1][2]
Weighting	often required	often required	LC-MS data often shows higher heteroscedasticity at low ends.[1]
Intercept Bias	Low	Low to Moderate	Matrix suppression in LC-MS can affect the intercept.[1]

Table 2: Accuracy (Recovery) Assessment

Parameter	GC-MS (Extraction/Direct)	LC-MS/MS (Direct Dilution)	Interpretation
Recovery Range	90% – 110%	80% – 120%	GC-MS is often more robust against matrix effects if extraction is clean.
Matrix Effects	Minimal (if extracted)	High (Ion Suppression)	LC-MS requires deuterated internal standards to correct for suppression.[1]
Precision (%RSD)			GC-MS injection is mechanically more precise than LC-MS ionization variability.[1]

Validation Workflow Visualization

To ensure regulatory compliance (ICH Q2(R1)), the validation must follow a logical flow.

Figure 2: Step-by-step workflow for accuracy validation via spike recovery.

Expert Recommendations & Troubleshooting

• The "Artifact" Check:

  • Test: Inject a blank sample containing only the sulfonic acid and the solvent (no alkyl ester).

  • Result: If a peak appears at the alkyl sulfonate retention time, your method is generating the impurity in-situ. Switch solvents immediately.

• Internal Standards (ISTD):

  • For LC-MS , using a deuterated internal standard (e.g., MMS-d3) is mandatory to normalize ion suppression effects. Without it, accuracy data will likely fail criteria (< 80%).

  • For GC-MS , a structural analog (e.g., Butyl Mesylate) is usually sufficient.

• Derivatization Alternative:

  • If direct analysis fails, consider derivatization with Sodium Dibenzyldithiocarbamate .[1] This reaction (80°C, 2h) converts alkyl sulfonates into UV-active dithiocarbamates, measurable by standard HPLC-UV, avoiding MS complexity [5].

Conclusion

For routine analysis of volatile methyl/ethyl sulfonates, GC-MS remains the gold standard due to its robustness, superior precision, and lack of ion suppression. However, for non-volatile analogs or thermally sensitive APIs, LC-MS/MS is the indispensable alternative , provided that deuterated internal standards are used to safeguard accuracy.

References

• ICH Harmonised Guideline. (2023). Assessment and Control of DNA Reactive (Mutagenic) Impurities in Pharmaceuticals to Limit Potential Carcinogenic Risk M7(R2).[1] International Council for Harmonisation.[3] Link

• K. Ramakrishna et al. (2008).[1] Development and validation of GC-MS method for the determination of methyl methanesulfonate and ethyl methanesulfonate in imatinib mesylate. Journal of Pharmaceutical and Biomedical Analysis.[1][2][4] Link

• G. Manikumar et al. (2014).[1] Determination of Methyl Methanesulfonate, Ethyl Methanesulfonate and Isopropyl Methanesulfonate Impurities in Lopinavir API by GC/MS/MS. International Journal of Pharma Research & Review.[1] Link

• N.V.V.S.S. Raman et al. (2011). Low Level Determinations of Methyl Methanesulfonate and Ethyl Methanesulfonate Impurities in Emtricitabine Active Pharmaceutical Ingredient by LC/MS/MS.[1][5] Scientia Pharmaceutica. Link

• Z. Zhang et al. (2022). Determination of Methyl Methanesulfonate and Ethyl Methylsulfonate in New Drug...[2] Using Derivatization Followed by HPLC-UV.[1] Molecules.[6][1][5][7][8][9][10] Link

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• 2. japsonline.com [japsonline.com]
• 3. globalresearchonline.net [globalresearchonline.net]
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• 5. Low Level Determinations of Methyl Methanesulfonate and Ethyl Methanesulfonate Impurities in Emtricitabine Active Pharmaceutical Ingredient by LC/MS/MS Using Electrospray Ionization - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
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• 8. researchgate.net [researchgate.net]
• 9. Analysis of linear alkylbenzenesulfonates in water samples by large-volume injection-port derivatization and gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]

determining threshold of toxicological concern (TTC) for alkyl mesylates

This guide provides a comparative technical analysis of strategies for determining the Threshold of Toxicological Concern (TTC) and Acceptable Intakes (AI) for alkyl mesylates (methanesulfonates). It is designed for pharmaceutical scientists navigating ICH M7(R2) compliance.

Executive Summary: The "Generic" vs. "Compound-Specific" Dilemma

Alkyl mesylates (e.g., methyl-, ethyl-, isopropyl- methanesulfonate) are potent mutagenic impurities (PMIs) frequently formed during the synthesis of mesylate salt drugs. While the regulatory default is a conservative Generic TTC , this "safe harbor" limit often imposes unnecessary manufacturing constraints.

This guide compares the performance of three determination strategies:

• The Standardized Approach: Default ICH M7 TTC (1.5 µ g/day ).

• The Precision Approach: Compound-Specific AI Calculation (Derivation from TD50).

• The Analytical Verification: Performance of GC-MS vs. Derivatization LC-MS/MS in enforcing these limits.

Key Insight: Adopting the Precision Approach for alkyl mesylates can increase the allowable limit by 10-20x compared to the Standardized Approach, significantly reducing the burden on purification processes without compromising safety.

Comparative Analysis of Determination Strategies

Strategy A: The Standardized Approach (Generic TTC)

Definition: Application of the default threshold for mutagenic impurities with unknown carcinogenic potency. Limit: 1.5 µ g/day (Lifetime exposure).[1][2][3]

• Pros: Requires no toxicological data search; universally accepted by regulatory bodies (FDA, EMA) without complex justification.

• Cons: Extremely restrictive. For a drug with a Maximum Daily Dose (MDD) of 1 g, the impurity limit is 1.5 ppm . This often demands expensive process changes or multiple recrystallization steps.

Strategy B: The Precision Approach (Compound-Specific AI)

Definition: Calculation of an Acceptable Intake (AI) based on specific rodent carcinogenicity data (TD50) for the specific alkyl mesylate. Mechanism: Linear extrapolation from the TD50 (dose giving 50% tumor incidence) to a 1:100,000 risk level.[3]

Formula:

Note: Numerically, the AI in µ g/day is often equivalent to the TD50 in mg/kg/day.

Data Comparison Table: Generic vs. Specific Limits

Alkyl Mesylate	CAS No.	Generic TTC Limit	Specific TD50 (Mouse)*	Calculated AI (Precision Approach)	Fold Increase
Methyl Methanesulfonate (MMS)	66-27-3	1.5 µ g/day	31.8 mg/kg/day	~31.8 µ g/day	21x
Ethyl Methanesulfonate (EMS)	62-50-0	1.5 µ g/day	21.9 mg/kg/day	~21.9 µ g/day	14x
Isopropyl Methanesulfonate (IMS)	926-06-7	1.5 µ g/day	Limited Data	Default to 1.5 µ g/day	1x

• Pros: Scientifically robust; permits significantly higher limits (e.g., ~30 ppm vs 1.5 ppm for a 1g dose), salvaging batches that would otherwise fail.

• Cons: Requires access to validated carcinogenic potency databases (CPDB, Lhasa Carcinogenicity Database) and toxicologist sign-off.

Critical Caveat: While EMS and MMS have robust TD50 data allowing higher limits, IMS often lacks sufficient study data, forcing a reversion to the generic 1.5 µ g/day limit unless read-across justification is accepted.

Decision Logic & Workflow

The following diagram illustrates the decision matrix for selecting the appropriate determination strategy under ICH M7.

Figure 1: Strategic decision tree for determining the regulatory limit of alkyl mesylates. Green paths indicate the "Precision Approach" yielding higher allowable limits.

Analytical Performance: Verifying the Threshold

Once the TTC is determined, the analytical method must demonstrate a Limit of Quantitation (LOQ) at or below the specification level (typically 30% of the limit).

Method A: Direct Injection GC-MS (The Gold Standard)

For volatile mesylates (MMS, EMS, IMS), Gas Chromatography-Mass Spectrometry (GC-MS) is the preferred "Alternative" to HPLC.

• Mechanism: Separation based on volatility; detection via Electron Impact (EI) ionization.

• Performance Metrics:

  • LOQ: 0.01 – 0.05 ppm (Easily meets both Generic and Specific limits).

  • Specificity: High (Mass spectral fingerprint eliminates matrix interference).

  • Throughput: High (No derivatization required).

Method B: Derivatization LC-MS/MS

Required when the API is thermally unstable or the mesylate is non-volatile.

• Mechanism: Reaction with a nucleophile (e.g., sodium diethyldithiocarbamate) to form a UV-active or ionizable adduct, followed by LC-MS/MS.

• Performance Metrics:

  • LOQ: 0.05 – 0.1 ppm.

  • Complexity: High (Requires reaction time, extraction, and byproduct management).

  • Risk: Incomplete derivatization can lead to false negatives.

Protocol: Validated GC-MS for Alkyl Mesylates

Objective: Quantify MMS and EMS at trace levels (0.5 ppm limit).

1. System Setup:

• Instrument: GC-MS (Single Quadrupole or Triple Quad) with Headspace or Direct Liquid Injection.

• Column: DB-624 or VF-624ms (30m x 0.32mm x 1.8µm) – Critical for separating volatile mesylates from solvent.

• Carrier Gas: Helium at 1.5 mL/min (Constant Flow).

2. Sample Preparation (Direct Injection):

• Solvent: Dichloromethane (DCM) or Methyl Isobutyl Ketone (MIBK). Note: Avoid alcohols (MeOH, EtOH) to prevent artifactual formation of mesylates in the injector port.

• Concentration: Dissolve 100 mg API in 2 mL solvent.

• Internal Standard: Deuterated EMS (d5-EMS) is mandatory for "Trustworthiness" to correct for matrix effects.

3. MS Parameters (SIM Mode):

• MMS: Monitor m/z 79, 80, 109.

• EMS: Monitor m/z 79, 109, 124.

• IMS: Monitor m/z 79, 123, 138.

• Dwell time: 100 ms per ion.

4. System Suitability Criteria (Self-Validating):

• S/N Ratio: > 10 for LOQ solution.[4]

• Recovery: Spike API at LOQ level; recovery must be 80-120%.

• Resolution: Baseline separation between solvent front and MMS.

Figure 2: Analytical workflow ensuring integrity of alkyl mesylate quantification. The exclusion of alcoholic solvents is a critical control point.

References

• ICH M7(R2) . Assessment and Control of DNA Reactive (Mutagenic) Impurities in Pharmaceuticals to Limit Potential Carcinogenic Risk. International Council for Harmonisation, 2023. Link

• Snodin, D. Residues of genotoxic alkyl mesylates in mesylate salt drug substances: Real or imaginary problems? Regulatory Toxicology and Pharmacology, 2006.[5] Link

• Lhasa Limited . Carcinogenic Potency Database (CPDB).[6][7] (Source for TD50 values of MMS/EMS). Link

• Teasdale, A. Mutagenic Impurities: Strategies for Identification and Control. Wiley, 2022. (Reference for analytical method selection). Link

• European Medicines Agency . Guideline on the Limits of Genotoxic Impurities. EMA, 2006. Link

Sources

• 1. ema.europa.eu [ema.europa.eu]
• 2. database.ich.org [database.ich.org]
• 3. ema.europa.eu [ema.europa.eu]
• 4. rroij.com [rroij.com]
• 5. Residues of genotoxic alkyl mesylates in mesylate salt drug substances: real or imaginary problems? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Evaluating the utility of the Threshold of Toxicological Concern (TTC) and its exclusions in the biocompatibility assessment of extractable chemical substances from medical devices - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Methyl methanesulfonate: Carcinogenic Potency Database [leadscope.com]

Safety & Regulatory Compliance

2-Methylbutyl Methanesulfonate: Proper Disposal and Deactivation Procedures

[1][2]

Executive Summary

2-Methylbutyl methanesulfonate (2-MBMS) is a potent alkylating agent and a Genotoxic Impurity (GTI). Unlike simple acids or bases, it cannot be neutralized solely by pH adjustment.[1] Effective disposal requires chemical derivatization to break the carbon-oxygen bond of the sulfonate ester.

The standard industry protocol for deactivating 2-MBMS is nucleophilic substitution using an excess of Sodium Thiosulfate (

). [1]

This guide provides a validated, step-by-step workflow for researchers to safely neutralize 2-MBMS waste streams before disposal, ensuring compliance with ICH M7 guidelines and local hazardous waste regulations.

Hazard Characterization & Mechanism

To safely handle 2-MBMS, one must understand why it is dangerous. It acts as a "soft" electrophile, capable of transferring its alkyl group (2-methylbutyl) to nucleophilic centers on DNA (e.g., the N7 position of guanine).[1]

Key Hazards:

• Genotoxicity: Direct-acting mutagen (H340/H350 equivalent).

• Latency: Symptoms of exposure may not be immediate.

• Skin Absorption: Highly permeable; standard nitrile gloves provide only temporary protection.

The Deactivation Logic

We utilize the Hard-Soft Acid-Base (HSAB) theory. The methanesulfonate group is a good leaving group. To deactivate it, we use a "soft" nucleophile—thiosulfate—to displace the methanesulfonate.[1]

Reaction Mechanism:

[1]

Where R = 2-Methylbutyl group.[1]

The resulting Bunte salt is water-soluble and non-genotoxic, effectively neutralizing the hazard.[1]

Visualized Disposal Workflow

The following diagram outlines the decision logic and operational flow for handling 2-MBMS waste.

Figure 1: Operational decision tree for the neutralization of 2-Methylbutyl methanesulfonate.

Detailed Deactivation Protocol

Critical Note on Kinetics: 2-Methylbutyl methanesulfonate contains a branched alkyl chain. Steric hindrance at the

-carbon (relative to the alcohol oxygen) may significantly slow down the substitution compared to simple Methyl Methanesulfonate (MMS). Do not rush the reaction time.

Phase 1: Preparation

Personal Protective Equipment (PPE):

• Double nitrile gloves or Silver Shield® laminate gloves (breakthrough time is critical).

• Chemical splash goggles.[1]

• Lab coat with long sleeves (Tyvek sleeves recommended).[1]

• Fume hood operation is mandatory.[2][1]

Reagent Table:

Component	Concentration	Role	Notes
Sodium Thiosulfate	20% w/v (approx 1.25 M)	Nucleophile	Must be in large molar excess.
Sodium Hydroxide	0.1 M (Trace)	Catalyst	Slightly alkaline pH accelerates hydrolysis.
Water	Solvent	Solvent	Dissolves the thiosulfate.

Phase 2: The Procedure

• Calculate the Excess: Estimate the moles of 2-MBMS to be destroyed. You require at least 20 molar equivalents of sodium thiosulfate to ensure the reaction drives to completion despite the steric hindrance.

  • Example: To destroy 1 gram (approx. 6 mmol) of 2-MBMS, use at least 120 mmol of thiosulfate (approx. 100 mL of 20% solution).[1]

• Mixing:

  • Place the waste container containing 2-MBMS in the fume hood.

  • Slowly add the 2-MBMS to the 20% Sodium Thiosulfate solution.

  • Warning: Never add the thiosulfate to the pure sulfonate; the exotherm could be dangerous. Always add the toxicant to the deactivator.

• Reaction Duration:

  • Seal the container loosely (to prevent pressure buildup but contain vapors).

  • Stir continuously for 24 to 48 hours.

  • Scientific Rationale: While MMS deactivates in hours, the branched 2-methylbutyl group requires significantly longer contact time for the nucleophile to access the electrophilic center.[1]

• Glassware Decontamination:

  • Immerse all contaminated glassware, spatulas, and septa in the thiosulfate bath for the full 24-hour period.[1]

Validation: The Self-Validating System

You cannot assume the reaction is complete based on time alone. You must verify using the 4-(p-nitrobenzyl)pyridine (NBP) Test .

The NBP Protocol:

• Sample: Take 1 mL of the deactivated reaction mixture.

• Reagent A: Add 1 mL of 5% NBP in acetone.

• Heat: Heat at 80°C for 20 minutes.

• Reagent B: Add 1 mL of 1 M Sodium Hydroxide or Triethylamine.

• Observation:

  • Purple/Blue Color: Active alkylating agent remains. FAIL . (Return to stirring, add more thiosulfate).

  • Colorless/Pale Yellow: Deactivation complete. PASS .

Final Waste Management

Once the NBP test confirms the absence of active alkylating agents:

• pH Adjustment: The resulting solution may be basic. Neutralize to pH 6–9 using dilute sulfuric or hydrochloric acid.[1]

• Segregation: Even though the genotoxicity is neutralized, the solution contains organic sulfur compounds (Bunte salts).[1]

• Disposal: Label the container as "Deactivated Sulfonate Waste - Non-Genotoxic" and dispose of it through your facility's chemical waste stream (usually incineration). Do not pour down the drain unless explicitly permitted by local environmental regulations regarding sulfur compounds.

Emergency Procedures (Spills)

If 2-MBMS is spilled outside the fume hood:

• Evacuate the immediate area.

• Don PPE (Respiratory protection is required if outside a hood).[1]

• Cover the spill with solid sodium thiosulfate powder mixed with an inert absorbent (vermiculite or sand).

• Wet the powder gently with water to activate the thiosulfate.

• Wait 30 minutes before collecting the slurry into a waste container.

• Wash the surface 3 times with 20% liquid thiosulfate solution.

References

• Lunn, G., & Sansone, E. B. (1994).[1][3] Destruction of Hazardous Chemicals in the Laboratory. Wiley-Interscience. (The definitive source for thiosulfate deactivation protocols).

• International Conference on Harmonisation (ICH). (2017). Guideline M7(R1): Assessment and Control of DNA Reactive (Mutagenic) Impurities in Pharmaceuticals to Limit Potential Carcinogenic Risk. [1]

• Teasdale, A. (2017).[1] Genotoxic Impurities: Strategies for Identification and Control. Wiley.[1][3] (Provides context on alkyl sulfonate formation and control).

• National Toxicology Program (NTP).Testing Status of Alkyl Methanesulfonates.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. heyerlab.ucdavis.edu [heyerlab.ucdavis.edu]
• 3. uab.edu [uab.edu]

Personal protective equipment for handling 2-Methylbutyl methanesulfonate

Classification: Genotoxic Impurity (GTI) / Potent Alkylating Agent CAS: 104418-40-8 (Specific isomer); General Alkyl Mesylates Class Immediate Action Required: Implement Band 4/5 Containment Protocols.[1]

Part 1: Executive Hazard Analysis

As a Senior Application Scientist, I must clarify why this compound demands respect. 2-Methylbutyl methanesulfonate is not merely a "toxic chemical"; it is a primary alkylating agent .[1]

Mechanistically, the methanesulfonate group (mesylate) is an exceptional leaving group.[1] Upon contact with biological tissue, it facilitates the transfer of the electrophilic 2-methylbutyl group to nucleophilic centers in DNA (specifically the N7 position of guanine). This reaction causes direct DNA damage (alkylation), leading to mutations and potential carcinogenesis.[1][2]

The Safety Axiom: Treat 2-Methylbutyl methanesulfonate as if a single drop can irreversibly alter cellular DNA.[1] There is no "safe" exposure limit; we operate under the ALARA (As Low As Reasonably Achievable) principle.

Part 2: The Hierarchy of Defense (Engineering & PPE)

Do not rely on PPE alone.[1] PPE is the last line of defense. Your primary safety layer is Engineering Controls .[1]

Engineering Control Decision Matrix

Use the following logic flow to determine the required containment level before opening any vessel.

Figure 1: Engineering control decision tree based on physical state and quantity.[1] Powder handling poses the highest inhalation risk.

The PPE Matrix (Personal Protective Equipment)

Standard nitrile gloves are insufficient for prolonged contact with alkyl mesylates due to rapid permeation (often <15 minutes). You must use a "Self-Validating" barrier system.[1]

Protection Zone	Recommended Equipment	Technical Rationale
Hand (Inner)	Silver Shield® / Barrier® (Laminate)	Critical: EVOH/PE laminate provides >480 min breakthrough time against alkylating agents.[1] Standard nitrile fails here.[1]
Hand (Outer)	Nitrile (5 mil minimum)	Provides tactile grip (laminates are slippery) and protects the inner glove from physical tears.
Respiratory	PAPR or P100/OV Combo	If outside a hood (emergency only): Use P100 (particulate) + Organic Vapor (OV) cartridge.
Body	Tyvek® Lab Coat / Sleeve Covers	Disposable, non-porous material prevents absorption into fabric lab coats which can hold contaminants against skin.[1]
Eyes	Chemical Goggles	Safety glasses are insufficient against vapors or splashes that can track around lenses.[1]

Part 3: Operational Protocols

The "Double-Glove" Donning Protocol

This is a self-validating system to ensure no skin exposure occurs.[1]

• Inspect: Inflate the inner Laminate glove with air to check for pinholes.[1]

• Don Inner: Put on the Laminate glove.[1] It will feel loose.[1]

• Don Outer: Pull the Nitrile glove over the Laminate glove.

• Tape: Tape the cuff of the outer glove to your Tyvek sleeve. This creates a sealed system.[1]

Weighing and Transfer[1]

• Liquids: Never pour. Always use a positive-displacement pipette or a glass syringe with a Luer-lock tip.[1] This prevents aerosolization and dripping.[1]

• Solids: Weigh inside a pre-tared closed vessel. Open the vessel only inside the hood/isolator. Use an antistatic gun if the powder is static-prone to prevent "jumping."[1]

Part 4: Deactivation & Disposal (The "Kill" Step)

You cannot simply dispose of this chemical.[1] You must chemically destroy its alkylating potential before disposal.[1] The most effective neutralizer for methanesulfonates is a nucleophilic thiosulfate solution.

The Chemistry of Deactivation

The reaction converts the toxic alkyl mesylate into a non-toxic alkyl thiosulfate salt and a methanesulfonate salt.

Deactivation Workflow

Figure 2: Chemical deactivation workflow. The 24-hour wait time ensures complete hydrolysis of the alkylating agent.

Protocol:

• Prepare a bucket containing 10% Sodium Thiosulfate (w/v) and 1% Sodium Hydroxide in water.[1]

• Immerse all contaminated tips, syringes, and empty vials into this solution immediately after use.[1]

• Let stand for 24 hours . The thiosulfate acts as a "scavenger" nucleophile, out-competing water to destroy the mesylate.[1]

• Label the waste container: "Deactivated Alkyl Mesylate Waste - Contains Thiosulfate."

Part 5: Emergency Response

Spills (< 10 mL)

• Evacuate the immediate area. Allow vapors to clear via the fume hood.

• Don Full PPE: Double gloves (Laminate/Nitrile), Goggles, N95/P100 respirator, Lab coat.[1]

• Cover: Gently cover the spill with paper towels soaked in the Deactivation Solution (Thiosulfate/NaOH). Do not use dry paper towels (spreads dust/vapor).[1]

• Wait: Allow to sit for 30 minutes to neutralize.

• Collect: Scoop up debris into a hazardous waste bag. Clean area again with soap and water.[1][3]

Skin Exposure[3][4]

• Immediate Action: Remove contaminated clothing/gloves immediately.[1]

• Wash: Rinse skin with copious amounts of water for 15 minutes .[1][3][4] Avoid scrubbing, which can abrade skin and increase absorption.[1]

• Medical: Seek medical attention. Inform them of exposure to a "Potent Alkylating Agent."[3]

References

• European Medicines Agency (EMA). Guideline on the Limits of Genotoxic Impurities.[2] (CPMP/SWP/5199/02).[1] Available at:

• International Council for Harmonisation (ICH). ICH M7(R1): Assessment and Control of DNA Reactive (Mutagenic) Impurities in Pharmaceuticals. Available at:

• PubChem. 2-Methylbutyl methanesulfonate (Compound Summary).[1][5] National Library of Medicine.[1] Available at:

• Bermudez-Salguero, W. et al. Chemical permeation of disposable nitrile gloves exposed to organic solvents.[1] Journal of Occupational and Environmental Hygiene. 2020.[1] (Demonstrates variability of nitrile permeation). Available at:

• Sigma-Aldrich. Safety Data Sheet: Methyl Methanesulfonate (Surrogate for Alkyl Mesylate handling).[1] Available at: [5]

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• 2. pdf.benchchem.com [pdf.benchchem.com]
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• 4. nucleoestudo.ufla.br [nucleoestudo.ufla.br]
• 5. (S)-(+)-2-Methylbutyl methanesulfonate 99 104418-40-8 [sigmaaldrich.com]